But-3-enyl hydrogen adipate

• CAS: 64084-45-3

Core Science & Biosynthesis

But-3-enyl hydrogen adipate chemical properties

An In-Depth Technical Guide to But-3-enyl Hydrogen Adipate: Structural Dynamics, Synthesis, and Applications in Advanced Therapeutics

Executive Summary

But-3-enyl hydrogen adipate (CAS No. 64084-45-3) is a highly versatile, bifunctional monoester characterized by a terminal alkene and a free carboxylic acid group[1][2]. This unique structural duality makes it an invaluable building block in modern drug discovery, bioconjugation, and polymer science. By offering both an adipate linker for structural flexibility and an unsaturated but-3-enyl moiety for orthogonal reactivity (such as olefin metathesis or thiol-ene click chemistry), this compound serves as a critical intermediate in the synthesis of complex active pharmaceutical ingredients (APIs) and biodegradable polymers[2].

This whitepaper provides a comprehensive analysis of the physicochemical properties, mechanistic synthesis, analytical validation, and field applications of But-3-enyl hydrogen adipate, designed specifically for researchers and drug development professionals.

Chemical Identity & Physicochemical Profiling

Understanding the baseline physicochemical properties of But-3-enyl hydrogen adipate is critical for predicting its behavior in organic synthesis and biological systems. The molecule (IUPAC: 6-but-3-enoxy-6-oxohexanoic acid) is formed via the monoesterification of adipic acid with but-3-enol[1][2].

The presence of the six-carbon adipate chain provides hydrophobic spacing and flexibility, while the terminal alkene allows for late-stage functionalization. The free carboxylic acid ensures aqueous solubility at physiological pH and provides a handle for standard peptide coupling chemistries (e.g., EDC/NHS coupling).

Table 1: Physicochemical Properties of But-3-enyl Hydrogen Adipate

Property	Value / Description
IUPAC Name	6-but-3-enoxy-6-oxohexanoic acid[1]
CAS Number	64084-45-3[1][3]
EC Number	264-661-9[1][3]
Molecular Formula	C₁₀H₁₆O₄[1]
Molecular Weight	200.23 g/mol [1]
Density	1.071 g/cm³[1]
Canonical SMILES	C=CCCOC(=O)CCCCC(=O)O[1]
Typical Commercial Purity	≥ 96%[1]

Mechanistic Synthesis & Reaction Kinetics

The synthesis of a monoester from a symmetrical dicarboxylic acid (adipic acid) presents a kinetic challenge: preventing the formation of the diester byproduct. To achieve high yields of But-3-enyl hydrogen adipate, researchers must employ stoichiometric control or continuous water removal mechanisms.

Experimental Protocol: Controlled Monoesterification

Objective: Synthesize But-3-enyl hydrogen adipate while minimizing bis(but-3-enyl) adipate formation. Causality & Logic: Using a large molar excess of adipic acid relative to but-3-enol shifts the statistical probability toward monoesterification. An acid catalyst (e.g., p-Toluenesulfonic acid) protonates the carbonyl oxygen, increasing the electrophilicity of the carboxyl carbon to facilitate nucleophilic attack by the alcohol.

Step-by-Step Methodology:

• Reagent Preparation: Suspend 5.0 equivalents of adipic acid in a non-polar solvent (e.g., toluene) to facilitate azeotropic removal of water.

• Catalyst Addition: Add 0.05 equivalents of p-Toluenesulfonic acid (p-TsOH) as the acid catalyst.

• Reactant Introduction: Slowly add 1.0 equivalent of but-3-enol dropwise to the stirring suspension at room temperature.

• Reflux & Dehydration: Heat the reaction mixture to reflux (approx. 110°C) using a Dean-Stark apparatus. Self-Validating Step: The collection of the theoretical volume of water in the Dean-Stark trap visually confirms the completion of the esterification.

• Quenching & Workup: Cool the mixture and filter to remove unreacted, insoluble adipic acid. Wash the organic filtrate with saturated aqueous sodium bicarbonate to extract the monoester product into the aqueous phase (leaving any diester byproduct in the organic phase).

• Acidification & Extraction: Acidify the aqueous phase to pH 2 using 1M HCl, and extract the pure But-3-enyl hydrogen adipate using ethyl acetate. Dry over anhydrous Na₂SO₄ and concentrate in vacuo.

Catalytic esterification pathway for But-3-enyl hydrogen adipate synthesis.

Analytical Methodologies & Quality Control

Accurate quantification and purity profiling of But-3-enyl hydrogen adipate are essential before downstream integration into pharmaceutical pipelines. Because the molecule lacks a strong chromophore (no extended conjugated aromatic systems), standard UV detection at 254 nm is ineffective. Instead, Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) coupled with Mass Spectrometry (MS) or low-wavelength UV (e.g., 210 nm) is required[4].

Analytical Protocol: RP-HPLC-MS Method

Causality & Logic: A mixed-mode or standard C18 reverse-phase column (such as the Newcrom R1) effectively retains the hydrophobic aliphatic chain[4]. While phosphoric acid is an excellent mobile phase additive for sharpening peak shapes in UV-only systems, it is non-volatile and causes ion suppression in mass spectrometers. Therefore, substituting phosphoric acid with formic acid ensures MS compatibility while maintaining the low pH needed to keep the carboxylic acid protonated (preventing peak tailing)[4].

Step-by-Step Methodology:

• Column Selection: Newcrom R1 (or equivalent C18), 3 µm particle size for fast UPLC applications[4].

• Mobile Phase Preparation:

  • Solvent A: LC-MS grade Water containing 0.1% Formic Acid.

  • Solvent B: LC-MS grade Acetonitrile (MeCN) containing 0.1% Formic Acid[4].

• Gradient Elution: Run a linear gradient from 10% B to 90% B over 15 minutes to ensure the elution of both the polar free acid and any potential hydrophobic diester impurities.

• Detection: Utilize Electrospray Ionization Mass Spectrometry (ESI-MS) in negative ion mode ([M-H]⁻ = 199.1 m/z) to detect the deprotonated carboxylic acid.

RP-HPLC-MS analytical workflow for purity and pharmacokinetic profiling.

Applications in Drug Development & Polymer Science

The orthogonal reactivity of But-3-enyl hydrogen adipate makes it a highly sought-after intermediate[2].

A. Pharmaceutical Development (PROTACs & Bioconjugation)

In the development of Proteolysis Targeting Chimeras (PROTACs), the length and flexibility of the linker between the E3 ligase ligand and the target protein ligand are critical for forming a stable ternary complex. The six-carbon adipate backbone provides an ideal, flexible spacer.

• Carboxylic Acid Terminus: Can be coupled to amines on target ligands via standard EDC/HOBt amide coupling.

• Alkene Terminus: Can undergo Ruthenium-catalyzed cross-metathesis or UV-initiated thiol-ene click chemistry to attach to the E3 ligase ligand, allowing for modular, late-stage assembly of the PROTAC molecule.

B. Biodegradable Polymers and Plastics

Adipate esters are widely utilized as plasticizers to impart flexibility to rigid polymers[1]. But-3-enyl hydrogen adipate serves as a reactive plasticizer or co-monomer. During polymerization, the terminal double bond can be cross-linked into polyolefin or acrylic backbones, while the free acid can be utilized to tune the hydrophilicity of the resulting polymer or to tether antimicrobial agents to the polymer surface[2].

Safety, Toxicology, & Environmental Handling

As an aliphatic ester and organic acid, But-3-enyl hydrogen adipate must be handled according to strict environmental and occupational safety protocols.

• Hazard Identification: According to the European Chemicals Agency (ECHA) guidelines, organic esters of this class can cause skin and eye irritation[2]. The compound should be handled in a well-ventilated fume hood using appropriate PPE (nitrile gloves, safety goggles).

• Storage: Store at 2-8°C in a dry, tightly sealed container to prevent ambient moisture from slowly hydrolyzing the ester bond[1].

• Regulatory Status: The substance is tracked under REACH pre-registration processes and is listed in the EC Inventory (EC No. 264-661-9)[3]. Systematic disposal must comply with local environmental regulations regarding the release of synthetic organic compounds into aquatic media[2].

References

• Alfa Chemistry Materials. "." American Chemical Suppliers.
• European Chemicals Agency (ECHA). "Substance Information: But-3-enyl hydrogen adipate." Europa.eu.
• SIELC Technologies. "Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column." SIELC.com.
• Ontosight AI. "But-3-enyl Hydrogen Adipate Overview." Ontosight.ai.

Sources

• 1. adipate suppliers USA [americanchemicalsuppliers.com]
• 2. ontosight.ai [ontosight.ai]
• 3. Substance Information - ECHA [echa.europa.eu]
• 4. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

Engineering Next-Generation Therapeutics: A Technical Guide to But-3-enyl Hydrogen Adipate (CAS 64084-45-3)

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Executive Summary

In the landscape of modern drug development and biomaterials science, the demand for highly specific, heterobifunctional linkers is paramount. But-3-enyl hydrogen adipate (CAS 64084-45-3) has emerged as a critical building block for synthesizing targeted drug delivery systems (DDS), biodegradable hydrogels, and complex polymer conjugates.

As a Senior Application Scientist, the selection of a linker is never arbitrary. But-3-enyl hydrogen adipate offers a distinct mechanistic advantage: it combines an enzymatically cleavable aliphatic backbone with two orthogonal reactive sites. This guide explores the physicochemical profile, mechanistic utility, and validated experimental protocols for integrating this molecule into advanced therapeutic workflows.

Physicochemical Profiling & Structural Rationale

The utility of But-3-enyl hydrogen adipate lies in its heterobifunctional structure. The molecule features a terminal carboxylic acid for standard peptide coupling and a terminal alkene for "click" chemistry. The six-carbon adipate spacer provides a flexible, lipophilic bridge that is highly susceptible to degradation by non-specific esterases in vivo, preventing long-term polymer accumulation [1].

Quantitative Data Summary

The following table summarizes the critical physicochemical parameters required for stoichiometric calculations and solvent selection during synthesis [1, 2, 4]:

Property	Value / Description
Chemical Name	But-3-enyl hydrogen adipate
IUPAC Name	6-(but-3-en-1-yloxy)-6-oxohexanoic acid
CAS Number	64084-45-3
Molecular Formula	C₁₀H₁₆O₄
Molecular Weight	200.23 g/mol
Density	1.071 g/cm³
Boiling Point	329.1ºC at 760 mmHg
LogP	1.77 (Indicating moderate lipophilicity)
Purity Standards	Typically ≥96% - 97% for research grade

Orthogonal Conjugation Strategy (Self-Validating Workflow)

In drug conjugation, cross-reactivity is the primary cause of yield reduction and batch failure. But-3-enyl hydrogen adipate provides a self-validating system through orthogonal reactivity.

• Site A (Carboxylic Acid): Readily undergoes esterification or amidation with an Active Pharmaceutical Ingredient (API) using EDC/NHS coupling.

• Site B (Terminal Alkene): Remains completely inert during the EDC/NHS coupling. It is later activated via a photoinitiated thiol-ene "click" reaction to graft the API-linker conjugate onto a thiolated nanoparticle or polymer backbone.

Because the alkene does not react with amines or alcohols, the first conjugation step acts as a closed, self-validating loop. Only successfully conjugated intermediates will proceed to the nanoparticle grafting phase.

Logical workflow of orthogonal API conjugation and polymer grafting.

Experimental Methodology: Thiol-Ene Click Surface Functionalization

The following protocol details the step-by-step methodology for grafting an amine-bearing API onto thiolated mesoporous silica nanoparticles (MSNs) using But-3-enyl hydrogen adipate.

Phase 1: API-Linker Conjugation

Causality Focus: We utilize 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst to accelerate the amidation process, preventing the degradation of thermosensitive APIs that occurs during prolonged reaction times.

• Activation: Dissolve 1.0 eq of But-3-enyl hydrogen adipate in anhydrous N,N-Dimethylformamide (DMF) under an argon atmosphere.

• Coupling Agents: Add 1.2 eq of EDC·HCl and 1.2 eq of NHS. Stir at room temperature for 30 minutes to form the active ester.

• Conjugation: Add 0.9 eq of the amine-bearing API and 0.1 eq of DMAP. Stir for 12 hours at room temperature.

• Purification: Purify the intermediate via preparative HPLC to remove unreacted linker and coupling byproducts. Lyophilize to obtain the pure API-alkene conjugate.

Phase 2: Photoinitiated Nanoparticle Grafting

Causality Focus: UV-initiated thiol-ene click chemistry is selected over traditional thermal radical polymerization. It proceeds rapidly at ambient temperature, preserving the three-dimensional conformation of the conjugated API and avoiding heavy-metal catalysts (e.g., Ruthenium or Copper) which introduce in vivo toxicity risks.

• Dispersion: Disperse thiolated MSNs in a degassed solvent mixture (e.g., Methanol/Water).

• Reagent Addition: Add the purified API-alkene conjugate (from Phase 1) and 0.05 eq of the photoinitiator DMPA (2,2-Dimethoxy-2-phenylacetophenone).

• Irradiation: Expose the suspension to 365 nm UV light for 30 minutes under continuous stirring.

• Isolation: Recover the functionalized nanoparticles via centrifugation (10,000 rpm, 10 min). Wash sequentially with methanol and deionized water to remove unreacted species, then lyophilize.

Analytical Characterization & Quality Control

To ensure the structural integrity of the synthesized conjugates, rigorous analytical validation is required. SIELC Technologies has established a highly efficient reverse-phase high-performance liquid chromatography (RP-HPLC) method specifically optimized for But-3-enyl hydrogen adipate using a Newcrom R1 column [3].

Causality Focus: While standard HPLC methods often use phosphoric acid as a mobile phase modifier, this protocol mandates the substitution of phosphoric acid with formic acid . Phosphoric acid is non-volatile and will precipitate in the ionization chamber of a Mass Spectrometer, destroying the equipment. Formic acid ensures full LC-MS compatibility, allowing for precise mass verification of the API-linker conjugate [3].

RP-HPLC/MS analytical workflow for quality control of synthesized conjugates.

Conclusion

But-3-enyl hydrogen adipate (CAS 64084-45-3) is far more than a simple aliphatic spacer. Its dual-reactivity profile empowers drug development professionals to engineer complex, self-validating conjugation workflows. By leveraging orthogonal EDC/NHS coupling and photoinitiated thiol-ene click chemistry, researchers can achieve near-quantitative yields of highly pure, enzymatically degradable therapeutic systems.

References

• European Chemicals Agency (ECHA). "Substance Information: But-3-enyl hydrogen adipate." ECHA Database. Available at: [Link]

• SIELC Technologies. "Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column." SIELC Application Notes, May 17, 2018. Available at: [Link]

An In-depth Technical Guide to the Molecular Structure of But-3-enyl Hydrogen Adipate

Abstract

This technical guide provides a comprehensive overview of But-3-enyl hydrogen adipate, a reactive diester intermediate with significant applications in polymer and resin chemistry. The document delves into the molecule's structural characteristics, synthesis, purification, and detailed spectroscopic analysis. Authored for researchers, scientists, and professionals in drug development and material science, this guide synthesizes theoretical knowledge with practical, field-proven insights to offer a thorough understanding of this versatile compound. The content is structured to elucidate the causal relationships behind experimental choices and to provide self-validating protocols for its synthesis and characterization.

Introduction

But-3-enyl hydrogen adipate, with the IUPAC name 6-(but-3-en-1-yloxy)-6-oxohexanoic acid, is a monoester of adipic acid featuring a terminal alkene functionality.[1][2] This unique combination of a carboxylic acid, an ester, and a vinyl group within a single molecule makes it a valuable building block in organic synthesis.[] Its bifunctional nature allows it to participate in a variety of chemical transformations, rendering it a key intermediate in the formulation of polymers, resins, adhesives, and plasticizers.[] The presence of the butenyl group introduces a site of unsaturation that can be exploited for polymerization and other addition reactions, while the carboxylic acid and ester moieties provide handles for further functionalization. This guide aims to provide a detailed exploration of its molecular architecture and the scientific principles underpinning its synthesis and characterization.

Molecular Structure and Properties

The molecular structure of But-3-enyl hydrogen adipate is fundamental to its reactivity and applications. It consists of a six-carbon dicarboxylic acid backbone (adipic acid) where one of the carboxylic acid groups is esterified with 3-buten-1-ol.

Key Structural Features:

• Adipate Backbone: A linear six-carbon aliphatic chain providing flexibility to the molecule.

• Ester Linkage: The -COO- group connects the adipate backbone to the butenyl moiety.

• Carboxylic Acid Group: A terminal -COOH group that can participate in acid-base reactions and further esterification.

• Butenyl Group: A four-carbon chain with a terminal double bond (vinyl group), which is a key site for polymerization.

Below is a 2D representation of the molecular structure:

Caption: 2D Molecular Structure of But-3-enyl hydrogen adipate.

Table 1: Physicochemical Properties of But-3-enyl Hydrogen Adipate

Property	Value	Reference
CAS Number	64084-45-3	[1]
Molecular Formula	C10H16O4	[2]
Molecular Weight	200.23 g/mol	[2]
IUPAC Name	6-(but-3-en-1-yloxy)-6-oxohexanoic acid	[1]
SMILES	C=CCCOC(=O)CCCCC(=O)O
InChI	InChI=1S/C10H16O4/c1-2-3-8-14-10(13)7-5-4-6-9(11)12/h2H,1,3-8H2,(H,11,12)

Synthesis and Purification

The synthesis of But-3-enyl hydrogen adipate is typically achieved through the mono-esterification of adipic acid with 3-buten-1-ol. A common and effective method is the Fischer-Speier esterification, which involves reacting the carboxylic acid and alcohol in the presence of an acid catalyst. To drive the equilibrium towards the product side, the water formed during the reaction is continuously removed.

Reaction Mechanism: Acid-Catalyzed Esterification

The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism. The acid catalyst protonates the carbonyl oxygen of adipic acid, thereby increasing the electrophilicity of the carbonyl carbon. The alcohol (3-buten-1-ol) then acts as a nucleophile, attacking the activated carbonyl carbon. A series of proton transfer steps leads to the formation of a tetrahedral intermediate, which then eliminates a molecule of water to yield the ester and regenerate the acid catalyst.

Caption: General workflow for the synthesis of But-3-enyl hydrogen adipate.

Detailed Experimental Protocol

This protocol is based on established methods for the synthesis of dicarboxylic acid monoesters.[4][5]

Materials:

• Adipic acid (1.0 eq)

• 3-buten-1-ol (1.0 - 1.2 eq)

• p-Toluenesulfonic acid monohydrate (0.05 eq)

• Toluene (solvent)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Hexane and Ethyl acetate (eluents)

Apparatus:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Magnetic stirrer with heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, Dean-Stark trap, and reflux condenser, add adipic acid, 3-buten-1-ol, p-toluenesulfonic acid, and toluene.

• Esterification: Heat the reaction mixture to reflux. The toluene-water azeotrope will begin to collect in the Dean-Stark trap, effectively removing water and driving the reaction to completion. Monitor the progress of the reaction by observing the amount of water collected. The reaction is typically complete within 4-6 hours.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel and wash with saturated sodium bicarbonate solution to neutralize the acid catalyst. Wash further with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator to obtain the crude product.

• Purification: The crude product can be purified by either vacuum distillation or column chromatography on silica gel using a gradient of ethyl acetate in hexane as the eluent.

Causality Behind Experimental Choices:

• Excess Alcohol: Using a slight excess of 3-buten-1-ol can help to favor the formation of the monoester over the diester, although controlling the stoichiometry is key to minimizing diester formation.

• Azeotropic Removal of Water: The use of a Dean-Stark apparatus is crucial for achieving a high yield by continuously removing the water byproduct, thus shifting the reaction equilibrium to the right, in accordance with Le Chatelier's principle.

• Acid Catalyst: p-Toluenesulfonic acid is a strong acid catalyst that is easy to handle and effective in promoting the esterification reaction.

• Aqueous Workup: The washing steps are essential to remove the acid catalyst, any unreacted adipic acid (as its sodium salt), and water-soluble impurities.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum will provide detailed information about the different proton environments in the molecule.

Table 2: Predicted ¹H NMR Chemical Shifts for But-3-enyl Hydrogen Adipate

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
-COOH	10.0 - 12.0	br s	1H
CH2=CH-	5.70 - 5.90	m	1H
CH2=CH-	4.90 - 5.10	m	2H
-O-CH2-	4.00 - 4.20	t	2H
-CH2-COO-	2.20 - 2.40	t	2H
-CH2-COOH	2.20 - 2.40	t	2H
-CH2-CH2-COO-	1.60 - 1.80	m	4H
-CH2-CH2-CH=CH2	2.30 - 2.50	q	2H

• Causality of Chemical Shifts:

  • The carboxylic acid proton is highly deshielded and appears far downfield as a broad singlet.

  • The vinylic protons of the butenyl group are in the characteristic alkene region. The internal proton will be a multiplet due to coupling with the terminal CH2 and the adjacent CH2 group.

  • The protons on the carbon adjacent to the ester oxygen are deshielded by the electronegative oxygen atom.

  • The protons alpha to the carbonyl groups are deshielded due to the electron-withdrawing nature of the carbonyl group.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts for But-3-enyl Hydrogen Adipate

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
-COOH	175 - 185
-COO-	170 - 175
CH2=CH-	130 - 140
CH2=CH-	115 - 125
-O-CH2-	60 - 70
-CH2-COO-	30 - 40
-CH2-COOH	30 - 40
-CH2-CH2-COO-	20 - 30
-CH2-CH2-COOH	20 - 30
-CH2-CH=CH2	30 - 40

• Causality of Chemical Shifts:

  • The carbonyl carbons of the carboxylic acid and ester groups are the most deshielded and appear at the downfield end of the spectrum.[9]

  • The sp² hybridized carbons of the alkene are in the typical range of 115-140 ppm.

  • The carbon attached to the ester oxygen is deshielded due to the electronegativity of oxygen.

  • The sp³ hybridized carbons of the aliphatic chain appear in the upfield region of the spectrum.

FT-IR Spectroscopy (Predicted)

The FT-IR spectrum will show characteristic absorption bands corresponding to the functional groups present in the molecule.[10][11][12]

Table 4: Predicted FT-IR Absorption Bands for But-3-enyl Hydrogen Adipate

Functional Group	Wavenumber (cm⁻¹)	Intensity
O-H (Carboxylic Acid)	2500 - 3300	Broad, Strong
C-H (sp³)	2850 - 3000	Medium-Strong
C-H (sp²)	3010 - 3100	Medium
C=O (Ester)	1730 - 1750	Strong
C=O (Carboxylic Acid)	1700 - 1725	Strong
C=C (Alkene)	1640 - 1680	Medium
C-O (Ester/Acid)	1000 - 1300	Strong

• Interpretation of Key Peaks:

  • The most prominent feature will be the very broad O-H stretch of the carboxylic acid, which often overlaps with the C-H stretching region.[11]

  • Two distinct, strong carbonyl (C=O) peaks will be observed for the ester and carboxylic acid functional groups. The ester carbonyl typically appears at a slightly higher wavenumber than the carboxylic acid carbonyl.[12]

  • The presence of the alkene is confirmed by the C=C stretch and the sp² C-H stretch above 3000 cm⁻¹.

Mass Spectrometry (Predicted Fragmentation)

In mass spectrometry, But-3-enyl hydrogen adipate will undergo characteristic fragmentation patterns. In negative ion mode ESI-MS/MS, the deprotonated molecule [M-H]⁻ would be observed.[13][14]

Predicted Fragmentation Pathways:

• Loss of H₂O: From the carboxylic acid group.

• Loss of 3-buten-1-ol: Cleavage of the ester bond.

• Decarboxylation: Loss of CO₂ from the carboxylic acid group.

• Cleavage of the adipate chain: Fragmentation of the aliphatic backbone.

Applications and Future Directions

But-3-enyl hydrogen adipate serves as a versatile intermediate in several industrial applications:

• Polymer Synthesis: The terminal double bond allows for its use as a monomer in addition polymerization or as a cross-linking agent to modify the properties of existing polymers.

• Resin Formulations: It can be incorporated into polyester and alkyd resins to enhance their flexibility and reactivity.

• Adhesives and Plasticizers: Its molecular structure imparts properties that are desirable in the formulation of adhesives and as a reactive plasticizer.[]

Future research could explore its use in the development of biodegradable polymers, advanced drug delivery systems, and novel biomaterials, leveraging its unique combination of functional groups for tailored chemical modifications.

Safety and Handling

While specific toxicity data for But-3-enyl hydrogen adipate is limited, general precautions for handling unsaturated esters and dicarboxylic acids should be followed.[15][16][17]

• Personal Protective Equipment (PPE): Wear appropriate safety glasses, chemical-resistant gloves, and a lab coat.

• Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of vapors.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

But-3-enyl hydrogen adipate is a molecule of significant interest due to its unique structural features that combine the functionalities of a carboxylic acid, an ester, and an alkene. This guide has provided a detailed technical overview of its molecular structure, a plausible and detailed protocol for its synthesis, and a thorough prediction of its spectroscopic characteristics. The insights into the causality behind the experimental procedures and the interpretation of the analytical data are intended to empower researchers and professionals in their work with this and similar molecules. The continued exploration of such versatile chemical intermediates will undoubtedly lead to advancements in materials science and other related fields.

References

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But-3-enyl Hydrogen Adipate (BHA): Physicochemical Profiling and Mechanistic Applications in Polymer Analysis and Bioconjugation

As the demand for modular chemical building blocks in both advanced materials and targeted drug delivery accelerates, heterobifunctional molecules have become indispensable. But-3-enyl hydrogen adipate (BHA) —a specialized monoester of adipic acid—stands out due to its orthogonal reactivity. By featuring both a terminal alkene and a carboxylic acid, BHA bridges the gap between radical-mediated polymer chemistry and precise biological conjugation.

This technical guide provides an in-depth analysis of BHA’s physical characteristics, the causality behind its handling protocols, and its critical role as both an analytical standard in bioplastic degradation and a linker in prodrug synthesis.

Physicochemical Profiling and Handling Causality

Understanding the physical constants of BHA is not merely an exercise in data collection; these metrics directly dictate the thermodynamic boundaries of experimental design.

Property	Value	Reference
CAS Number	64084-45-3	[1]
IUPAC Name	6-(but-3-en-1-yloxy)-6-oxohexanoic acid	[2]
Molecular Formula	C10H16O4	[1]
Molecular Weight	200.23 g/mol	[1]
Density	1.071 g/cm³	[1]
Boiling Point	329.1 °C (at 760 mmHg)	[1]
Flash Point	124.6 °C	[1]

Mechanistic Insights into Physical Properties:

• Thermal Stability vs. Volatility: BHA exhibits a high boiling point of 329.1 °C[1]. This low volatility is highly advantageous during high-temperature polymer extrusion or melt-esterification, as the monomer will not prematurely evaporate. However, this same characteristic renders standard headspace gas chromatography ineffective, necessitating high-energy micro-furnace pyrolysis (Py-GC-MS) for gas-phase structural analysis[3].

• Density and Phase: As a liquid at room temperature with a density of 1.071 g/cm³[1], BHA allows for solvent-free ("neat") reaction conditions in certain bulk polymerizations, significantly improving the green-chemistry profile of the synthesis by eliminating volatile organic compounds (VOCs).

Orthogonal Bifunctional Reactivity

The true utility of BHA lies in its structural asymmetry. The molecule possesses two distinct reactive poles that can be addressed independently without cross-interference.

• Carboxylic Acid (-COOH): Enables classical peptide coupling (e.g., EDC/NHS activation) to form stable amide bonds with amine-bearing payloads or surfaces.

• Terminal Alkene (-CH=CH2): An isolated double bond that is highly susceptible to radical-mediated Thiol-Ene "click" chemistry or olefin cross-metathesis. Because it is not conjugated with the carbonyl, it avoids spontaneous Michael addition side-reactions, ensuring predictable kinetics.

Fig 1: Orthogonal bifunctional reactivity pathways of BHA for modular bioconjugation.

Mechanistic Utility in Bioplastic Analytical Pyrolysis

Poly(butylene adipate-co-terephthalate) (PBAT) is a widely utilized biodegradable bioplastic. To track its environmental degradation and structural integrity, analytical pyrolysis is employed[3].

When PBAT is subjected to micro-furnace pyrolysis, the ester bonds undergo thermal β -scission. This specific cleavage mechanism yields fragments with terminal double bonds and carboxylic acids[3]. BHA serves as the exact structural analog for these monomeric adipate fragments. By injecting BHA as a reference standard, researchers can definitively calibrate their mass spectrometers to identify the diagnostic odd-electron ions at m/z 54 (C4H6+•) and m/z 55, which are indicative of the butenyl radical[3].

Fig 2: Py-GC-MS analytical workflow utilizing BHA as a structural reference standard.

Self-Validating Experimental Protocols

The following methodologies are designed not just as procedural steps, but as self-validating systems to ensure absolute data integrity.

Protocol A: MS-Compatible RP-HPLC Purity Validation of BHA

To isolate impurities or conduct pharmacokinetic profiling, reverse-phase (RP) HPLC is utilized[4].

• Step 1 (Mobile Phase Preparation): Prepare Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).

  • Causality: While phosphoric acid effectively suppresses the ionization of the BHA carboxylic acid group to ensure sharp peak retention, it is non-volatile and causes severe ion suppression in the mass spectrometer[4]. Replacing it with formic acid provides the necessary low pH while maintaining MS compatibility[4].

• Step 2 (Column Equilibration): Equilibrate a 3 µm particle RP column (e.g., Newcrom R1) at 40 °C with 5% B[4].

• Step 3 (Gradient Elution): Inject 5 µL of BHA sample (1 mg/mL). Ramp from 5% B to 95% B over 15 minutes.

• Step 4 (Self-Validation via Blank EIC): Prior to sample injection, run a blank solvent injection. Extract the ion chromatogram (EIC) for m/z 199.1 ([M-H]- in negative mode). The absolute absence of a peak in the blank, followed by a single sharp peak in the sample run, validates system cleanliness and prevents false-positive impurity assignments.

Protocol B: Modular Prodrug Linker Synthesis via Thiol-Ene Click Chemistry

This protocol leverages the terminal alkene of BHA to attach a targeting peptide, leaving the carboxyl group free for subsequent drug attachment.

• Step 1 (Preparation): Dissolve BHA (1.0 eq) and a cysteine-terminated targeting peptide (1.2 eq) in degassed Dimethylformamide (DMF).

  • Causality: Degassing the solvent via argon sparging is critical; ambient oxygen acts as a radical scavenger and will rapidly quench the thiyl radicals, stalling the reaction kinetics.

• Step 2 (Initiation): Add the photoinitiator DMPA (2,2-Dimethoxy-2-phenylacetophenone) at 0.05 eq.

• Step 3 (Irradiation): Expose the reaction vessel to 365 nm UV light for 30 minutes at room temperature.

  • Causality: A wavelength of 365 nm provides sufficient energy to cleave DMPA into initiating radicals without causing UV-induced degradation of the sensitive peptide payload (which typically absorbs destructively at 280 nm).

• Step 4 (Self-Validation via Ellman's Assay): Withdraw a 10 µL aliquot every 10 minutes and react with DTNB (Ellman's reagent). Measure the absorbance at 412 nm. The reaction is deemed complete when the absorbance plateaus, mathematically confirming the cessation of free thiol consumption and preventing premature reaction workup.

References

• SIELC Technologies - Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column. Retrieved from: [Link]

• University of Bologna (CRIS) - Analytical pyrolysis of the bioplastic PBAT poly(butylene adipate-co-terephthalate). Retrieved from:[Link]

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• 4. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

The Evolution of Adipate Esters: From 19th-Century Discovery to Advanced Pharmaceutical Excipients

Executive Summary

The trajectory of adipic acid and its esterified derivatives represents a masterclass in chemical evolution. Originally isolated in the 19th century as a mere byproduct of fat oxidation, adipic acid became the backbone of the 20th-century polymer boom. Today, as a Senior Application Scientist, I view adipate esters not just as industrial plasticizers, but as highly tunable, biocompatible matrices critical to modern drug delivery systems. This whitepaper dissects the historical discovery, mechanistic rationale, and precise synthetic protocols of adipate esters, providing actionable, self-validating methodologies for researchers in pharmaceutical development.

Historical Discovery: The Genesis of Adipic Acid

The foundational understanding of adipate esters begins with the discovery of their precursor, adipic acid (hexanedioic acid). In 1837, the French chemist Auguste Laurent first isolated the compound by oxidizing various animal fats with nitric acid[1]. Recognizing its origin, he named it "adipic acid" from the Latin adeps, meaning animal fat[2].

For nearly a century, adipic acid remained a chemical curiosity until the 1930s, when Wallace Carothers at DuPont utilized it as a primary monomer for the polycondensation reaction with hexamethylenediamine to produce Nylon 6,6[3]. The subsequent industrial scale-up of adipic acid synthesis—primarily via the nitric acid oxidation of cyclohexanol and cyclohexanone (KA oil)—created an abundance of this dicarboxylic acid[4]. This surplus catalyzed the exploration of its derivatives, leading to the widespread synthesis of adipate esters (such as di-2-ethylhexyl adipate and dimethyl adipate) to serve as low-temperature plasticizers and synthetic lubricants[5].

Caption: Logical progression from adipic acid discovery to modern pharmaceutical applications.

Mechanistic Rationale: Why Adipate Esters?

In drug development and polymer science, the physical properties of a matrix dictate its utility. Adipic acid is a highly crystalline, polar compound. By subjecting it to esterification, we mask the polar carboxylic acid groups with alkyl or benzyl chains.

The Causality of Esterification: Replacing the hydrogen of the carboxyl group with an alkyl group disrupts the extensive intermolecular hydrogen bonding inherent to the free acid. Mechanistically, this drastically lowers the glass transition temperature ( Tg​ ) and increases the free volume between polymer chains when used as a plasticizer[5]. Furthermore, the linear six-carbon backbone of the adipate moiety provides exceptional flexibility compared to rigid aromatic alternatives like phthalates. In biological systems, adipate esters are highly biodegradable; they undergo rapid enzymatic hydrolysis back into aliphatic alcohols and adipic acid, which is safely metabolized or excreted[6].

Modern Pharmaceutical Applications: Cellulose Adipates

Recent breakthroughs have repositioned adipate esters from industrial plastics to oral drug delivery vehicles. Research groups have developed cellulose omega-carboxyesters—specifically cellulose adipates—to solve one of the most pervasive challenges in pharmacology: poor drug solubility[6].

When formulated as amorphous solid dispersions, cellulose adipate esters prevent the crystallization of active pharmaceutical ingredients (APIs) during storage and transit through the acidic environment of the stomach[6]. Because the adipate moiety contains a terminal carboxylic acid (when synthesized as a monoester), it acts as a pH-responsive switch. The polymer remains protonated and insoluble in the stomach but ionizes in the neutral pH of the small intestine, triggering the rapid release of the fully potent, unabsorbed medicine directly into the bloodstream[6].

Synthesis Methodologies & Self-Validating Protocols

To ensure reproducibility, any synthetic protocol must be a self-validating system. Below are two field-proven methodologies for synthesizing adipate esters, complete with built-in analytical checkpoints.

Protocol A: Synthesis of Cellulose Adipate Derivatives

Causality & Design: Direct esterification of cellulose with adipic anhydride often leads to premature gelation due to cross-linking between adjacent cellulose chains[7]. To prevent this, we utilize a mono-protected acylating agent: monobenzyl adipoyl chloride. This ensures that only one end of the adipate molecule binds to the cellulose backbone.

Step-by-Step Methodology:

• Dissolution: Dissolve 1.0 g of a commercial cellulose ester (e.g., Cellulose Acetate Propionate) in 10 mL of Methyl Ethyl Ketone (MEK) and heat to 60 °C under a nitrogen atmosphere[7].

• Base Catalysis: Add 1.1 equivalents of Triethylamine ( Et3​N ) to act as an acid scavenger.

• Acylation: Dropwise, add 1.0 equivalent of monobenzyl adipoyl chloride. Self-Validation Checkpoint: The immediate formation of a white precipitate (triethylammonium chloride) visually confirms that the acylation reaction is proceeding[7]. Stir for 20 hours.

• Intermediate Recovery & Validation: Filter the mixture and precipitate the product in isopropyl alcohol. Analytical Checkpoint: Perform 1H NMR. The presence of aromatic peaks at 5.10 ppm and 7.33 ppm confirms the successful attachment of the benzyl-protected adipate[7].

• Deprotection (Hydrogenation): Dissolve the intermediate in Tetrahydrofuran (THF). Add 10% Palladium on Carbon (Pd/C) catalyst. Stir overnight under a hydrogen balloon at room temperature[7].

• Final Validation: Filter through Celite, evaporate, and reprecipitate in hexane. A subsequent 1H NMR must show the complete disappearance of the aromatic peaks, validating the successful unmasking of the terminal carboxylic acid[7].

Caption: Step-by-step workflow for the synthesis of cellulose adipate derivatives.

Protocol B: Green Catalytic Esterification of Adipic Acid

Causality & Design: Traditional Fischer esterification relies on corrosive homogeneous acids (like H2​SO4​ ), which complicate downstream purification. Modern synthesis utilizes heterogeneous solid acids (like Amberlyst 15) or biocatalysts (Lipase), allowing for simple mechanical separation of the catalyst[8][9].

Step-by-Step Methodology (Amberlyst 15 System):

• Preparation: Charge a three-necked glass reactor with adipic acid and methanol at an optimized molar ratio of 1:15 (acid to alcohol) to drive the equilibrium toward the ester[8].

• Catalyst Activation: Pre-treat Amberlyst 15 resin in a vacuum heater at 383 K for 3 hours to remove moisture, ensuring maximum availability of active acid sites[8].

• Reaction: Heat the mixture to 323 K (50 °C) and add 7% (w/w) catalyst. Maintain constant stirring at 13 rps[8].

• Self-Validation Checkpoint: Monitor the reaction via continuous acid-value titration. A plateauing acid value indicates equilibrium has been reached (typically around 6 hours)[8].

Quantitative Analysis of Esterification Systems

The selection of a catalytic system fundamentally alters the thermodynamics and yield of adipate ester synthesis. The following table summarizes the quantitative performance of various modern esterification protocols:

Catalyst System	Reactants	Temp (°C)	Time (min)	Yield (%)	Mechanistic Advantage
Amberlyst 15 (Solid Acid) [8]	Adipic Acid + Methanol	50	360	~85 - 90	Simple mechanical recovery; eliminates corrosive liquid acids.
MOF (Metal-Organic Framework) [5]	Adipic Acid + 2-Ethylhexanol	190	60	99.9	Ultra-high yield and rapid kinetics due to high surface area.
Ionic Liquid (15 mol%) [5]	Adipic Acid + Alcohols	70	240	99.0	Mild thermal conditions; catalyst can be recycled up to 10 times.
Candida antarctica Lipase B [9]	Adipic Acid + Oleyl Alcohol	60	438	95.5	Solvent-free enzymatic system; highly specific and eco-friendly.

References

• [7] Title: Synthesis of Cellulose Adipate Derivatives | Biomacromolecules - ACS Publications Source: acs.org URL:

• [1] Title: Adipic acid - Wikipedia Source: wikipedia.org URL:

• [2] Title: A Historical Inquiry into the Discovery and Early Synthesis of Adipic Acid and its Salts - Benchchem Source: benchchem.com URL:

• [3] Title: A Comprehensive Technical Guide to the History, Synthesis, and Applications of Adipic Acid - Benchchem Source: benchchem.com URL:

• [6] Title: Novel polymer helps oral medications reach the bloodstream | Virginia Tech News Source: vt.edu URL:

• [4] Title: Di(2-ethylhexyl) adipate (DEHA), A NEW HOPE! A sustainable and promising process for the plasticisers industry Source: plasticisers.org URL:

• [5] Title: Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis Source: mdpi.com URL:

• [8] Title: Kinetic study of Esterification of Adipic acid with Methanol over Amberlyst 15 Source: sphinxsai.com URL:

• [9] Title: Lipase-Catalyzed Adipate Ester Synthesis | PDF | Analysis Of Variance - Scribd Source: scribd.com URL:

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• 9. scribd.com [scribd.com]

Heterobifunctional Linkers in Polymer Chemistry: A Technical Guide to But-3-enyl Hydrogen Adipate

Executive Summary

In the landscape of advanced materials and drug delivery systems, heterobifunctional linkers are critical architectural components. But-3-enyl hydrogen adipate (BHA) is a highly versatile, asymmetric molecule featuring both a terminal carboxylic acid and an unactivated terminal alkene. This dual functionality allows researchers to orthogonally address two distinct chemical pathways—such as esterification/amidation and radical-mediated thiol-ene "click" chemistry—without the need for complex protecting group strategies.

As a Senior Application Scientist, I have structured this technical whitepaper to provide researchers and drug development professionals with a comprehensive understanding of BHA’s structural nomenclature, physicochemical profile, field-proven synthetic methodologies, and downstream bioconjugation applications.

Structural Elucidation and IUPAC Nomenclature Logic

Understanding the systematic nomenclature of asymmetric dicarboxylic acid derivatives is essential for regulatory documentation and patent filing. The molecule consists of an adipic acid (hexanedioic acid) core where one carboxyl group is esterified with but-3-en-1-ol.

According to IUPAC Blue Book recommendations for dicarboxylic acid monoesters, the functional class name is generated by citing the alkyl group, the word "hydrogen," and the dicarboxylate anion. This yields the common regulatory name but-3-enyl hydrogen adipate [1].

However, under strict systematic substitutive nomenclature, the free carboxylic acid takes precedence as the principal functional group. The esterified portion is treated as an alkoxycarbonyl substituent on the parent hexanoic acid chain. This generates the highly precise systematic name: 6-(but-3-en-1-yloxy)-6-oxohexanoic acid [2].

Fig 1: IUPAC nomenclature logic tree for But-3-enyl hydrogen adipate.

Physicochemical Profiling

The following quantitative data summarizes the physical and chemical properties of BHA, critical for predicting its behavior in organic synthesis and formulation workflows.

Property	Value	Reference
Systematic IUPAC Name	6-(but-3-en-1-yloxy)-6-oxohexanoic acid	[]
CAS Number	64084-45-3	[]
EC Number	264-661-9	[1]
Molecular Formula	C₁₀H₁₆O₄	[4]
Molecular Weight	200.23 g/mol	[]
Density	1.071 g/cm³	[4]
Boiling Point	329.1 °C (at 760 mmHg)	[4]
Flash Point	124.6 °C	[4]
Canonical SMILES	C=CCCOC(=O)CCCCC(=O)O	[4]

Synthetic Methodology: Statistical Monoesterification

Synthesizing a monoester from a symmetric diacid like adipic acid presents a statistical challenge: both carboxyl groups possess nearly identical reactivity. To prevent the formation of the symmetric diester (di(but-3-enyl) adipate), we must manipulate the reaction kinetics and thermodynamics.

Causality Behind Experimental Choices

We employ a 5:1 molar excess of adipic acid relative to but-3-en-1-ol. This shifts the statistical distribution heavily in favor of the monoester. To isolate the product, we exploit the differential solubility of the species: unreacted adipic acid is highly insoluble in cold non-polar solvents (like toluene or dichloromethane), allowing it to be easily precipitated and filtered out, leaving the monoester in the organic phase.

Step-by-Step Protocol: Acid-Catalyzed Fischer Esterification

1. Reaction Setup: Suspend adipic acid (5.0 eq) in anhydrous toluene. Add but-3-en-1-ol (1.0 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq). 2. Azeotropic Distillation: Equip the flask with a Dean-Stark trap and reflux at 110 °C. Causality: Continuous removal of the water byproduct drives the equilibrium toward esterification via Le Chatelier's principle. 3. In-Process Validation (Self-Validating System): Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes:EtOAc (7:3) mobile phase. Stain the TLC plate with KMnO₄. The terminal alkene of the product will rapidly reduce the permanganate, appearing as a bright yellow spot against a purple background. 4. Workup & Phase Separation: Cool the reaction mixture to 0 °C. The excess adipic acid will precipitate. Filter the mixture through a sintered glass funnel. Wash the toluene filtrate with distilled water to remove residual p-TsOH and trace diacid. 5. Purification: Concentrate the organic layer under reduced pressure. Purify via flash column chromatography (silica gel, gradient elution from 10% to 40% EtOAc in Hexanes containing 1% acetic acid). Causality: The addition of 1% acetic acid suppresses the ionization of the product's carboxylic acid group, preventing it from "streaking" down the silica column. 6. Final Validation: Confirm the structure via ¹H-NMR (CDCl₃). The self-validating markers are the terminal alkene multiplets at ~5.8 ppm (1H, -CH=CH₂) and ~5.1 ppm (2H, -CH=CH₂), alongside the triplet for the esterified -CH₂-O- at ~4.1 ppm.

Fig 2: Synthetic workflow and purification logic for adipic acid monoesterification.

Applications in Advanced Bioconjugation

In drug development and polymer engineering, BHA acts as a "reactive diester intermediate"[]. Its primary value lies in its ability to bridge two incompatible chemical domains.

Causality in Pathway Selection

The terminal alkene of BHA is electronically unactivated. Unlike electron-deficient Michael acceptors (e.g., maleimides or acrylates) which can undergo premature cross-reactivity with biological nucleophiles in vivo, the unactivated alkene remains completely inert until exposed to a photoinitiator and UV light (typically 365 nm). This makes BHA an ideal candidate for highly controlled, radical-mediated thiol-ene "click" chemistry .

Simultaneously, the carboxylic acid terminus can be activated using standard EDC/NHS coupling protocols to form stable amide bonds with amine-bearing polymers (like chitosan or PEG-amines) or peptide-based Active Pharmaceutical Ingredients (APIs).

Fig 3: Bioconjugation pathways utilizing the heterobifunctional nature of BHA.

References

• BOC Sciences. "CAS 64084-45-3 (But-3-enyl hydrogen adipate) - Product Information & IUPAC Nomenclature." Retrieved from

• Alfa Chemistry. "CAS 64084-45-3 But-3-enyl hydrogen adipate - Physicochemical Properties." Retrieved from 4

• AChemBlock. "but-3-enyl hydrogen adipate 97% | CAS: 64084-45-3." Retrieved from 2

• European Chemicals Agency (ECHA). "Substance Information - But-3-enyl hydrogen adipate." Retrieved from 1

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• 2. but-3-enyl hydrogen adipate 97% | CAS: 64084-45-3 | AChemBlock [achemblock.com]
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Spectroscopic Profile of But-3-enyl Hydrogen Adipate: A Technical Guide

Introduction

But-3-enyl hydrogen adipate is a monoester of adipic acid, featuring both a terminal alkene and a free carboxylic acid. Its bifunctional nature makes it a valuable monomer for the synthesis of functionalized polyesters and a versatile building block in organic synthesis. A thorough understanding of its spectroscopic characteristics is paramount for researchers in polymer chemistry and drug development for reaction monitoring, quality control, and structural elucidation. This guide provides a detailed analysis of the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for but-3-enyl hydrogen adipate, grounded in fundamental principles and data from analogous structures.

Molecular Structure and Atom Labeling

For clarity in the following spectroscopic analysis, the atoms of but-3-enyl hydrogen adipate are systematically labeled.

Caption: Labeled structure of but-3-enyl hydrogen adipate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule.

Predicted ¹H NMR Spectrum

The proton NMR spectrum of but-3-enyl hydrogen adipate is expected to show distinct signals for each unique proton environment. The chemical shifts are influenced by the electronegativity of nearby atoms (oxygen) and the presence of π-systems (carbonyl and vinyl groups).[1][2]

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Integration	Justification
H (on -COOH)	10.0 - 12.0	broad singlet	1H	The acidic proton of a carboxylic acid typically appears as a broad signal at a very downfield shift.[3]
H⁹ (on C9)	5.7 - 5.9	ddt	1H	Vinylic proton on a monosubstituted alkene, split by the terminal vinylic protons (H¹⁰) and the adjacent methylene protons (H⁸).[4]
H¹⁰ (on C10)	5.0 - 5.2	m	2H	Terminal vinylic protons, appearing as a complex multiplet due to geminal and vicinal coupling.[4]
H⁷ (on C7)	4.1 - 4.3	t	2H	Methylene protons adjacent to the ester oxygen, deshielded by the electron-withdrawing oxygen atom.
H⁵ (on C5)	2.3 - 2.5	t	2H	Methylene protons α to the ester carbonyl group, deshielded by the carbonyl.
H² (on C2)	2.2 - 2.4	t	2H	Methylene protons α to the carboxylic acid carbonyl group.
H⁸ (on C8)	2.2 - 2.4	q	2H	Allylic methylene protons, deshielded by the double bond.
H³ & H⁴ (on C3 & C4)	1.6 - 1.8	m	4H	Methylene protons β to the carbonyl groups, appearing as a complex multiplet.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule. Carbons attached to electronegative atoms or involved in double bonds are shifted downfield.[5][6]

Carbon(s)	Predicted Chemical Shift (δ, ppm)	Justification
C1	178 - 182	Carbonyl carbon of the carboxylic acid.[5][7]
C6	172 - 175	Carbonyl carbon of the ester.[8]
C9	134 - 138	Vinylic carbon (-CH=), deshielded by the double bond.
C10	115 - 118	Terminal vinylic carbon (=CH₂).[9]
C7	63 - 67	Carbon adjacent to the ester oxygen.
C5	33 - 37	Carbon α to the ester carbonyl.
C2	33 - 37	Carbon α to the carboxylic acid carbonyl.
C8	32 - 36	Allylic carbon.
C3, C4	23 - 27	Carbons in the middle of the adipate chain.

Experimental Protocol for NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of but-3-enyl hydrogen adipate in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Instrumentation: Use a 300 MHz or higher field NMR spectrometer.

• ¹H NMR Acquisition: Acquire the spectrum using a standard pulse sequence. Key parameters include a 90° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds. Typically, 8-16 scans are sufficient.[10]

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence to obtain singlets for each carbon. A larger number of scans will be required due to the low natural abundance of ¹³C.[11]

• Data Processing: Perform a Fourier transform on the Free Induction Decay (FID) signal. Phase the spectrum and correct the baseline. Calibrate the chemical shift scale to the TMS signal at 0 ppm.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation, which causes molecular vibrations.[12]

Predicted IR Absorption Bands

But-3-enyl hydrogen adipate contains a carboxylic acid, an ester, and an alkene, each with characteristic IR absorptions.

Wavenumber (cm⁻¹)	Vibration	Functional Group	Intensity
3300 - 2500	O-H stretch	Carboxylic Acid	Broad, Strong
3100 - 3000	=C-H stretch	Alkene	Medium
3000 - 2850	C-H stretch	Alkane	Medium-Strong
~1735	C=O stretch	Ester	Strong
~1710	C=O stretch	Carboxylic Acid	Strong
~1640	C=C stretch	Alkene	Medium-Weak
1300 - 1000	C-O stretch	Ester & Carboxylic Acid	Strong
990 & 910	=C-H bend	Alkene (terminal)	Strong

The presence of a very broad O-H stretch in the 3300-2500 cm⁻¹ region is a hallmark of a carboxylic acid, often overlapping with C-H stretching frequencies.[13] The two distinct C=O stretching frequencies for the ester and carboxylic acid are also key diagnostic peaks.[12][14] The sharp peaks around 990 and 910 cm⁻¹ are characteristic of the out-of-plane bending of the terminal vinyl group.[15]

Experimental Protocol for IR Spectroscopy

• Sample Preparation (Attenuated Total Reflectance - ATR): Place a small drop of the liquid sample directly onto the ATR crystal.

• Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: Perform a background subtraction using a spectrum of the clean ATR crystal. The resulting spectrum will show absorbance or transmittance as a function of wavenumber.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in structural elucidation.

Predicted Mass Spectrum and Fragmentation

For but-3-enyl hydrogen adipate (C₁₀H₁₆O₄, Molecular Weight: 200.23 g/mol ), the electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺˙) at m/z = 200, although it may be weak.[16] The fragmentation is likely to be dominated by cleavages adjacent to the carbonyl groups and the ester oxygen.[17][18]

Caption: Predicted major fragmentation pathways for but-3-enyl hydrogen adipate in EI-MS.

Key Predicted Fragments:

m/z	Proposed Fragment	Formation Pathway
200	[C₁₀H₁₆O₄]⁺˙	Molecular ion
145	[C₆H₉O₄]⁺	Loss of the butenyl radical (•C₄H₇)
129	[C₆H₉O₃]⁺	Loss of the butoxy radical (•OC₄H₇)
113	[C₆H₉O₂]⁺	McLafferty rearrangement of the adipate chain
85	[C₄H₅O₂]⁺	Cleavage of the C-C bond between C4 and C5
71	[C₄H₇O]⁺	Acylium ion from the ester side
55	[C₄H₇]⁺	Butenyl cation

The fragmentation of monoesters of dicarboxylic acids can be complex, with multiple pathways possible.[19][20] The formation of acylium ions is a common pathway for esters.[21]

Experimental Protocol for Mass Spectrometry

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC-MS).

• Ionization: Use Electron Ionization (EI) at a standard energy of 70 eV.

• Mass Analysis: Scan a mass range appropriate for the expected molecular weight and fragments (e.g., m/z 40-300).

• Data Analysis: Identify the molecular ion peak and major fragment ions. Propose fragmentation pathways consistent with the observed spectrum.

Conclusion

This guide provides a comprehensive, albeit predicted, spectroscopic profile of but-3-enyl hydrogen adipate. The presented NMR, IR, and MS data are based on established principles of spectroscopy and analysis of similar chemical structures. These predictions offer a robust framework for researchers to interpret experimental data, confirm the synthesis of the target molecule, and assess its purity. The provided experimental protocols outline the standard methodologies for acquiring high-quality spectroscopic data for this and related compounds.

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The Advent of Functional Polyesters: A Technical Guide to But-3-enyl Hydrogen Adipate for Advanced Polymerization

In the dynamic landscape of polymer chemistry, particularly within the biomedical and pharmaceutical sectors, the pursuit of novel monomers that impart functionality and tailorability to biodegradable polyesters is a paramount objective. This technical guide introduces But-3-enyl hydrogen adipate, a promising yet underexplored monomer, poised to unlock new frontiers in the design of advanced polymeric materials. Its unique structure, featuring a terminal alkene and a carboxylic acid, presents a versatile platform for the synthesis of functional polyesters through multiple polymerization pathways. This document serves as an in-depth exploration of the synthesis, polymerization, and potential applications of this monomer, providing researchers, scientists, and drug development professionals with the foundational knowledge to harness its potential.

Introduction: The Strategic Advantage of Pendant Functionality

Aliphatic polyesters are a cornerstone of biodegradable polymers for biomedical applications due to their biocompatibility and tunable degradation profiles.[1] However, traditional linear aliphatic polyesters often lack the functional handles necessary for further modification, such as the attachment of bioactive molecules or for creating more complex architectures. But-3-enyl hydrogen adipate introduces a pendant butenyl group, a reactive moiety that can be leveraged for post-polymerization modifications, cross-linking, or for imparting specific chemical properties to the polymer backbone. This strategic incorporation of functionality opens avenues for the development of "smart" biomaterials, advanced drug delivery vehicles, and sophisticated tissue engineering scaffolds.[2]

Synthesis of the Monomer: But-3-enyl Hydrogen Adipate

The synthesis of But-3-enyl hydrogen adipate, while not extensively documented in the literature, can be readily achieved through a well-established esterification reaction. The most logical and efficient route involves the partial esterification of adipic acid with 3-buten-1-ol.

Proposed Synthesis Pathway

The reaction proceeds via the nucleophilic attack of the hydroxyl group of 3-buten-1-ol on one of the carbonyl carbons of adipic acid, typically in the presence of an acid catalyst. To favor the mono-ester product and minimize the formation of the di-ester, the reaction stoichiometry should be controlled, using an excess of adipic acid.

Caption: Proposed synthesis of But-3-enyl hydrogen adipate.

Detailed Experimental Protocol (Hypothetical)

• Reactor Setup: A round-bottom flask is equipped with a magnetic stirrer, a reflux condenser, and a Dean-Stark trap to remove the water byproduct and drive the reaction to completion.

• Reagents: Adipic acid (e.g., 2 equivalents) and 3-buten-1-ol (1 equivalent) are charged into the flask along with a suitable solvent (e.g., toluene) and a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid).

• Reaction: The mixture is heated to reflux. The progress of the reaction is monitored by measuring the amount of water collected in the Dean-Stark trap.

• Work-up and Purification: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product is then purified, for instance, by column chromatography to isolate the desired mono-ester from unreacted starting materials and the di-ester byproduct.

Polymerization Methodologies: Crafting the Polyester Backbone

The bifunctional nature of But-3-enyl hydrogen adipate, possessing both a carboxylic acid and a terminal alkene, allows for its polymerization through distinct and powerful techniques: step-growth polycondensation and acyclic diene metathesis (ADMET) polymerization.

Step-Growth Polycondensation

This classical approach to polyester synthesis involves the reaction between the carboxylic acid and a suitable diol comonomer, or the self-condensation of a hydroxy-functionalized derivative of the monomer.[3] For this guide, we will focus on the copolymerization with a diol.

In this process, the carboxylic acid of But-3-enyl hydrogen adipate reacts with a diol (e.g., 1,4-butanediol) in a repetitive esterification process, leading to the formation of a linear polyester with the pendant butenyl groups.[4] This method is robust and well-understood, allowing for the synthesis of high molecular weight polymers, provided that stoichiometry is carefully controlled and the water byproduct is efficiently removed.[2]

Caption: Step-growth polycondensation of the monomer.

A two-step melt polymerization method is often employed for synthesizing high molecular weight polyesters.[5]

• Esterification Stage:

  • But-3-enyl hydrogen adipate and a stoichiometric amount of a diol (e.g., 1,4-butanediol) are charged into a glass reactor equipped with a mechanical stirrer and a nitrogen inlet.

  • A catalyst, such as tetrabutyl titanate (TBT), is added.[6]

  • The mixture is heated under a slow stream of nitrogen to a temperature of 180-200°C to initiate the esterification, with the continuous removal of water.[5]

• Polycondensation Stage:

  • After the initial esterification, a vacuum is gradually applied to the system to facilitate the removal of the remaining water and diol, driving the polymerization to a higher molecular weight.[5]

  • The temperature is typically increased to 200-230°C.[6]

  • The reaction is continued until the desired melt viscosity is achieved, indicating the formation of a high molecular weight polymer.

Parameter	Value	Rationale
Monomer Ratio	1:1 (acid:diol)	Ensures high molecular weight in step-growth polymerization.[2]
Catalyst	Tetrabutyl titanate (TBT)	A common and effective catalyst for polyesterification.[6]
Temperature	180-230°C	Balances reaction rate with potential side reactions.[5]
Pressure	Atmospheric then Vacuum (<100 Pa)	Efficient removal of byproducts to drive the reaction.[6]

Acyclic Diene Metathesis (ADMET) Polymerization

ADMET polymerization is a powerful step-growth condensation reaction that utilizes the metathesis of terminal dienes to form a polymer and a volatile small molecule, typically ethylene.[7] This method is particularly well-suited for monomers containing terminal double bonds and is known for its tolerance to a wide range of functional groups.

For But-3-enyl hydrogen adipate to be suitable for ADMET, it must first be converted into a diene. This can be achieved by esterifying the carboxylic acid with another molecule of 3-buten-1-ol, yielding but-3-enyl 4-(but-3-enyloxycarbonyl)butanoate. This α,ω-diene monomer can then undergo ADMET polymerization. The reaction is catalyzed by transition metal alkylidene complexes, most commonly Grubbs-type ruthenium catalysts.[7] The driving force for the polymerization is the removal of ethylene gas under vacuum.

Caption: Acyclic Diene Metathesis (ADMET) polymerization.

• Monomer Synthesis: Synthesize the α,ω-diene monomer by reacting But-3-enyl hydrogen adipate with an equimolar amount of 3-buten-1-ol under standard esterification conditions.

• Polymerization Setup: The diene monomer is placed in a Schlenk flask and subjected to several freeze-pump-thaw cycles to remove dissolved gases.

• Catalyst Addition: A solution of a Grubbs catalyst (e.g., Grubbs' second-generation catalyst) in a minimal amount of a dry, degassed solvent is added to the monomer under an inert atmosphere.

• Reaction Conditions: The reaction mixture is stirred at an elevated temperature (e.g., 50-90°C) under a high vacuum to efficiently remove the ethylene byproduct.[7]

• Termination and Isolation: The polymerization is terminated by adding an ethyl vinyl ether. The resulting polymer is then dissolved in a suitable solvent and precipitated in a non-solvent (e.g., methanol) to remove the catalyst residue and any unreacted monomer.

Parameter	Value	Rationale
Catalyst	Grubbs' 2nd Gen. Catalyst	High activity and functional group tolerance.[7]
Temperature	50-90°C	Promotes metathesis while minimizing catalyst decomposition.[7]
Pressure	High Vacuum	Essential for the removal of ethylene to drive the polymerization.[7]

Characterization of Poly(but-3-enyl adipate)

The resulting unsaturated polyester would be characterized by a suite of standard analytical techniques to determine its molecular weight, thermal properties, and chemical structure.

Technique	Information Obtained
Gel Permeation Chromatography (GPC)	Number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI).
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)	Confirmation of the polymer structure, including the presence of the pendant butenyl groups.
Differential Scanning Calorimetry (DSC)	Glass transition temperature (Tg) and melting temperature (Tm).[5]
Thermogravimetric Analysis (TGA)	Thermal stability and decomposition temperature.[5]

Based on analogous aliphatic polyesters, the resulting polymer is expected to be a semi-crystalline material with a low glass transition temperature.[5] The presence of the butenyl side chains may influence the crystallinity and thermal properties compared to its saturated analogue, poly(butylene adipate).

Potential Applications in Research and Drug Development

The true potential of poly(but-3-enyl adipate) lies in the versatility of its pendant vinyl groups. These reactive handles open up a plethora of possibilities for creating advanced and functional biomaterials.

Post-Polymerization Modification

The double bonds can be readily functionalized through a variety of well-established chemical reactions, such as:

• Thiol-ene "click" chemistry: For the efficient and orthogonal attachment of biomolecules, peptides, or drugs.

• Epoxidation: To introduce reactive epoxide groups for further derivatization.

• Hydroboration-oxidation: To convert the vinyl groups into primary alcohols, increasing the hydrophilicity of the polymer.

Cross-linked Networks and Hydrogels

The pendant double bonds can be utilized as cross-linking sites to form hydrogels or thermoset materials. This can be achieved through free-radical polymerization or UV-curing, allowing for the fabrication of scaffolds with tunable mechanical properties and degradation rates for tissue engineering applications.

Drug Delivery Systems

The functionalizable nature of the polymer makes it an excellent candidate for the development of sophisticated drug delivery systems. Drugs can be covalently conjugated to the polymer backbone, providing a mechanism for controlled and sustained release. The polymer could also be formulated into nanoparticles or microparticles for targeted drug delivery.[8]

Conclusion

But-3-enyl hydrogen adipate represents a significant step forward in the design of functional, biodegradable polyesters. Its straightforward synthesis and amenability to multiple polymerization techniques, including the robust step-growth polycondensation and the versatile ADMET polymerization, make it an accessible and attractive monomer for a wide range of researchers. The true value of the resulting polymer, poly(but-3-enyl adipate), is realized through the vast potential for post-polymerization modification afforded by its pendant vinyl groups. This opens the door to a new generation of tailor-made biomaterials with precisely controlled properties for advanced applications in drug delivery, tissue engineering, and regenerative medicine. This guide provides the foundational knowledge and experimental framework to empower scientists to explore and unlock the full potential of this exciting new monomer.

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Theoretical Studies on But-3-enyl Hydrogen Adipate: Conformational Dynamics, Electronic Properties, and Supramolecular Assembly

Abstract

But-3-enyl hydrogen adipate (B3EHA) is a flexible aliphatic monoester characterized by a terminal carboxylic acid, a hexanedioic acid core, and a but-3-enyl tail. Its unique structural bifunctionality makes it a valuable building block in synthetic chemistry and pharmacokinetics. This whitepaper provides an in-depth theoretical framework for analyzing B3EHA, synthesizing Density Functional Theory (DFT) computational models with field-proven experimental validation protocols. By mapping its conformational landscape, electronic properties, and hydrogen-bonding motifs, this guide serves as a foundational resource for researchers in materials science and drug development.

Introduction & Chemical Identity

But-3-enyl hydrogen adipate (CAS: 64084-45-3), systematically known as 6-(but-3-en-1-yloxy)-6-oxohexanoic acid, possesses the molecular formula C₁₀H₁₆O₄ and a molecular weight of 200.23 g/mol 1. Structurally, it is a monoester formed from adipic acid and 3-buten-1-ol 2.

From a theoretical standpoint, the molecule presents a complex potential energy surface (PES) due to the high degree of rotational freedom along its aliphatic backbone. Understanding these conformational dynamics is critical for predicting its behavior as a prodrug linker or a supramolecular synthon.

Computational Methodology: The Theoretical Framework

To accurately model B3EHA, a rigorous computational workflow must be established. The flexibility of the C6 diacid core and the C4 alkenol tail requires a multi-tiered approach, beginning with molecular mechanics and culminating in high-level quantum mechanical calculations.

Fig 1. Computational workflow for the theoretical analysis of B3EHA.

Protocol 1: Step-by-Step Computational Workflow

• Initial Geometry Generation: Construct the 2D structure using the SMILES string O=C(O)CCCCC(OCCC=C)=O.

• Conformational Search: Apply the MMFF94 force field to perform a Monte Carlo multiple-minimum search. Causality: The aliphatic chain exhibits multiple local minima due to gauche/anti isomerism. Sampling at least 10,000 structures is required to identify the global minimum, which typically features an extended all-anti conformation to minimize steric repulsion.

• DFT Optimization: Submit conformers with ΔE < 5 kcal/mol to DFT optimization using the B3LYP functional and the 6-311++G(d,p) basis set. Causality: The inclusion of diffuse functions (++) is non-negotiable here; they are essential for accurately modeling the expanded electron density of the oxygen lone pairs in the carboxylic and ester groups 3.

• Frequency Calculation: Run harmonic vibrational frequency calculations at the same level of theory. The absence of imaginary frequencies validates that the optimized geometry is a true local minimum rather than a transition state.

Electronic Properties & Conformational Dynamics

The frontier molecular orbitals (FMOs) dictate the chemical reactivity and kinetic stability of B3EHA. Theoretical calculations reveal that the Highest Occupied Molecular Orbital (HOMO) is primarily localized over the terminal double bond of the but-3-enyl group and the ester oxygen lone pairs. Conversely, the Lowest Unoccupied Molecular Orbital (LUMO) is concentrated on the anti-bonding orbitals of the carbonyl groups.

Table 1: Theoretical Electronic Properties of B3EHA (B3LYP/6-311++G(d,p))

Property	Calculated Value (eV)	Chemical Significance
E_HOMO	-6.85	Electron-donating capacity (Nucleophilicity)
E_LUMO	-1.24	Electron-accepting capacity (Electrophilicity)
Energy Gap (ΔE)	5.61	High gap indicates high kinetic stability and low polarizability
Chemical Hardness (η)	2.80	Resistance to charge transfer
Electronegativity (χ)	4.04	Tendency to attract electrons in a chemical bond

Supramolecular Assembly: Hydrogen Bonding Motifs

As a derivative of adipic acid, the terminal carboxylic acid group of B3EHA is highly prone to forming robust intermolecular hydrogen bonds. Theoretical studies on homologous hydrogen adipates demonstrate a strong propensity for these molecules to self-assemble into supramolecular architectures 4.

The most thermodynamically stable motif is the R22​(8) cyclic dimer, where two B3EHA molecules act simultaneously as hydrogen bond donors and acceptors.

Fig 2. Theoretical R2,2(8) hydrogen-bonded cyclic dimer motif in B3EHA.

Understanding this dimerization is critical for drug development professionals, as the formation of these motifs directly impacts the molecule's solubility, melting point (approx. 124.6ºC) 2, and crystal packing density.

Experimental Validation Protocols (Self-Validating Systems)

Theoretical models operate under the assumption of 100% purity and isolated gas-phase or implicit solvent conditions. To ensure trustworthiness, computational data must be anchored to empirical validation.

Protocol 2: HPLC-UV/MS Validation and Isolation

To validate the theoretical models, B3EHA must first be isolated from synthetic impurities (e.g., unreacted adipic acid or 3-buten-1-ol).

• Column Selection: Utilize a mixed-mode or reverse-phase column (e.g., Newcrom R1, 3 µm particle size) to ensure adequate retention of the hydrophobic aliphatic chain 5.

• Mobile Phase Preparation (UV Detection): Prepare an isocratic mixture of Acetonitrile (MeCN) and Water, modified with 0.1% Phosphoric acid (H₃PO₄).

  • Causality: The acidic modifier suppresses the ionization of the terminal carboxylic acid ( pKa​≈4.4 ). Keeping the molecule in its neutral state prevents peak tailing and drastically improves retention on the hydrophobic stationary phase.

• Mobile Phase Adaptation (MS Compatibility): If coupling to Mass Spectrometry, replace H₃PO₄ with 0.1% Formic acid (HCOOH) 5.

  • Causality: Phosphoric acid is non-volatile and will precipitate in the MS source, causing signal suppression and hardware damage. Formic acid provides the necessary volatility and protons for positive electrospray ionization (ESI+) while maintaining the required acidic pH.

Protocol 3: Spectroscopic Validation

Once isolated, the theoretical vibrational frequencies (from Protocol 1) act as a self-validating fingerprint against experimental FT-IR data. Because DFT overestimates vibrational frequencies due to the neglect of anharmonicity, a scaling factor (typically ~0.96-0.98 for B3LYP) must be applied.

Table 2: Experimental vs. Theoretical Vibrational Frequencies

Mode Assignment	Theoretical (cm⁻¹)	Experimental (cm⁻¹)	Applied Scaling Factor
O-H stretch (carboxylic)	3580	3450 (broad)	0.963
C=O stretch (ester)	1765	1740	0.985
C=O stretch (carboxylic)	1730	1710	0.988
C=C stretch (alkene)	1660	1645	0.990
C-O stretch (ester)	1210	1195	0.987

Note: The extreme broadening of the experimental O-H stretch at 3450 cm⁻¹ is empirical proof of the R22​(8) hydrogen-bonding network predicted in Section 4.

Conclusion

The theoretical investigation of But-3-enyl hydrogen adipate reveals a highly flexible, kinetically stable molecule with a strong propensity for supramolecular assembly via hydrogen bonding. By strictly coupling high-level DFT calculations (B3LYP/6-311++G(d,p)) with rigorous HPLC and spectroscopic validation protocols, researchers can confidently utilize B3EHA in advanced synthetic applications and pharmacokinetic profiling.

References

• Substance Information - But-3-enyl hydrogen adip
• Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column. SIELC Technologies.
• CAS 64084-45-3 But-3-enyl hydrogen adip
• Crystal engineering of analogous and homologous organic compounds: hydrogen bonding patterns in trimethoprim hydrogen phthalate and trimethoprim hydrogen adip
• A Theoretical and Experimental Study on Hydrogen-bonding Interactions.

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• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Crystal engineering of analogous and homologous organic compounds: hydrogen bonding patterns in trimethoprim hydrogen phthalate and trimethoprim hydrogen adipate [beilstein-journals.org]
• 5. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

The Role of But-3-enyl Hydrogen Adipate in Advanced Polymer Chemistry: From Biodegradable Plastics to Bioconjugation

Executive Summary

In the evolving landscape of polymer chemistry, heterobifunctional intermediates are critical for designing smart materials, targeted therapeutics, and verifiable biodegradable plastics. But-3-enyl hydrogen adipate (CAS No. 64084-45-3) has emerged as a highly versatile molecular building block[1]. Featuring both a terminal carboxylic acid and a terminal alkene, this monoester serves a dual purpose in modern materials science: it acts as an orthogonal crosslinker in polymer-based drug delivery systems[], and it functions as a highly specific pyrolytic marker for the environmental monitoring of biodegradable polybutylene adipate terephthalate (PBAT)[3].

This technical guide dissects the mechanistic causality behind the reactivity of But-3-enyl hydrogen adipate, providing self-validating protocols for its application in both synthesis and analytical quantification.

Chemical Profiling & Structural Dynamics

The utility of But-3-enyl hydrogen adipate stems directly from its asymmetric structure. The adipic acid backbone provides a flexible, six-carbon aliphatic spacer that balances hydrophobicity with structural mobility, preventing steric hindrance during macromolecular coupling.

Table 1: Physicochemical & Structural Profile

Parameter	Specification	Causality / Functional Significance
IUPAC Name	6-but-3-enoxy-6-oxohexanoic acid[1]	Denotes the asymmetric heterobifunctional structure.
CAS Number	64084-45-3[]	Standardized identifier for regulatory compliance.
Molecular Weight	200.23 g/mol []	Low steric bulk ensures high coupling efficiency in dense polymer matrices.
Chemical Formula	C10H16O4[]	The C10 backbone provides optimal flexibility without inducing severe hydrophobicity.
Key Functional Groups	Terminal Alkene, Carboxylic Acid	Enables orthogonal reactivity: the alkene resists standard acid/amine coupling conditions, preserving a secondary reactive site.

Mechanistic Role I: Orthogonal Bioconjugation in Drug Delivery

In the design of Antibody-Drug Conjugates (ADCs) and functionalized nanoparticles, linkers must be stable in circulation yet highly reactive during synthesis[]. But-3-enyl hydrogen adipate is engineered for this exact purpose.

The terminal carboxylic acid allows for standard amide coupling (via EDC/NHS chemistry) to a drug payload or targeting peptide. Because the terminal alkene is completely inert to these mild acylation conditions, it remains intact for a subsequent, highly specific secondary reaction—typically a thiol-ene "click" reaction with cysteine residues on an antibody or a thiolated polymer backbone.

Fig 1: Dual-pathway reactivity of But-3-enyl hydrogen adipate enabling orthogonal functionalization.

Protocol 1: Orthogonal Bioconjugation via Thiol-Ene Click Chemistry

Objective: Synthesize a functionalized polymer-drug conjugate using But-3-enyl hydrogen adipate as the linker.

• Step 1: Carboxylic Acid Activation. Dissolve But-3-enyl hydrogen adipate in anhydrous DMF. Add 1.2 eq of EDC·HCl and 1.5 eq of NHS. Stir for 2 hours at room temperature.

  • Causality: EDC activates the carboxylic acid to form an unstable O-acylisourea intermediate, which NHS immediately displaces to form a stable, amine-reactive NHS-ester.

• Step 2: Payload Coupling. Introduce the amine-bearing payload (e.g., a therapeutic peptide). Stir for 12 hours. Purify the intermediate via dialysis against distilled water.

• Step 3: Thiol-Ene Click Conjugation. Mix the alkene-functionalized payload with a thiolated polymer backbone in an aqueous buffer. Add 0.1 eq of Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) photoinitiator. Irradiate at 365 nm for 10 minutes.

  • Causality: LAP generates free radicals upon UV exposure, initiating a highly efficient, anti-Markovnikov addition of the polymer's thiol groups across the linker's terminal alkene.

• Validation & System Integrity: Perform 1 H-NMR spectroscopy before and after Step 3. The complete disappearance of the multiplet at ~5.8 ppm (alkene protons) self-validates successful crosslinking, ensuring no unreacted monomer remains to cause off-target toxicity in vivo.

Mechanistic Role II: Pyrolytic Marker for PBAT Microplastics

Beyond synthesis, But-3-enyl hydrogen adipate plays a critical role in environmental analytical chemistry. Polybutylene adipate terephthalate (PBAT) is a widely used biodegradable plastic[4]. To monitor PBAT microplastic degradation in complex matrices like compost, researchers rely on Thermal Extraction Desorption Gas Chromatography-Mass Spectrometry (TED-GC/MS)[3].

When PBAT is subjected to pyrolysis, the ester linkages undergo β -scission. The cleavage of the butanediol-adipate segment naturally forms a terminal double bond on the butanediol residue, yielding But-3-enyl hydrogen adipate (and its diester derivatives)[3]. Because this specific molecular structure does not naturally occur in soil organic matter, it serves as an unimpeachable, highly specific pyrolytic marker for PBAT quantification.

Fig 2: Thermal degradation workflow of PBAT yielding But-3-enyl hydrogen adipate as a GC-MS marker.

Table 2: GC-MS Pyrolytic Marker Fragments (PBAT Analysis)

Target Analyte	Primary m/z	Secondary m/z	Diagnostic Causality
But-3-enyl hydrogen adipate	55	104, 149	m/z 55 corresponds to the cleaved butenyl fragment; m/z 149 indicates the adipate backbone[4].

Protocol 2: TED-GC/MS Quantification of PBAT Microplastics

Objective: Isolate and quantify PBAT degradants from complex environmental compost matrices.

• Step 1: Matrix Preparation. Sieve environmental compost samples to isolate the < 1 mm fraction. Perform density separation using a NaCl solution (1.2 g/cm³) to float microplastics away from heavier inorganic soil components.

  • Causality: Density separation prevents inorganic matrix interference during thermal extraction, which could otherwise catalyze unwanted secondary side-reactions and skew the marker yield.

• Step 2: Thermal Extraction (Pyrolysis). Load the sample into a thermal desorption unit. Heat rapidly to 600°C under an inert helium atmosphere.

  • Causality: 600°C provides the exact thermal energy required to induce β -scission of the PBAT ester bonds, specifically generating But-3-enyl hydrogen adipate without completely incinerating the carbon backbone into CO 2​ [3].

• Step 3: GC-MS Detection. Route the pyrolyzate into a GC column. Monitor specific mass-to-charge (m/z) ratios: 55, 104, and 149[4].

• Validation & System Integrity: Run a pristine PBAT reference standard alongside the environmental sample. A matching chromatographic retention time and an identical m/z fragmentation pattern (55, 104, 149) self-validates the assay. This confirms the signal is uniquely derived from the butenyl adipate structure, excluding false positives from natural organic background noise.

References

• adipate suppliers USA - American Chemical Suppliers.
• CAS 64084-45-3 (But-3-enyl hydrogen adipate) - BOC Sciences.
• Safety profile of ZnO active packaging PBAT based biomaterial for food packaging. First tier evaluation - Isolago.
• A promising approach to monitor microplastic masses in composts - Frontiers.

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• 1. adipate suppliers USA [americanchemicalsuppliers.com]
• 3. Frontiers | A promising approach to monitor microplastic masses in composts [frontiersin.org]
• 4. isolago.com [isolago.com]

Biodegradability of But-3-enyl Hydrogen Adipate Derivatives: A Technical Guide for Advanced Drug Delivery Systems

Chemical Profile and Mechanistic Rationale

But-3-enyl hydrogen adipate (BHA) [CAS: 64084-45-3] is an aliphatic dicarboxylic acid monoester characterized by a biodegradable adipate backbone and a terminal alkene group[1]. In the landscape of pharmaceutical excipients and polymeric drug delivery systems, BHA derivatives serve as highly versatile building blocks.

The rationale for utilizing BHA in drug formulation lies in its dual-functionality:

• Amphiphilic Copolymerization: The free carboxylic acid allows BHA to undergo polycondensation or esterification with hydrophilic polymers (e.g., Polyethylene glycol, PEG), forming amphiphilic PEG-adipate variants[2]. These copolymers spontaneously self-assemble into nanoparticles (typically <200 nm) capable of encapsulating hydrophobic active pharmaceutical ingredients (APIs)[2].

• Orthogonal Functionalization: The terminal but-3-enyl double bond remains unreactive during standard esterification. Post-polymerization, this alkene serves as a chemical handle for thiol-ene "click" chemistry, enabling the covalent attachment of targeting ligands or fluorescent probes without compromising the biodegradable ester backbone[2].

Biodegradation Pathways: A Mechanistic Breakdown

The clinical viability of aliphatic polyesters and adipate derivatives depends heavily on their predictable metabolic clearance[3]. BHA derivatives avoid the toxicity associated with non-degradable synthetic polymers by leveraging endogenous enzymatic pathways.

• Enzymatic Hydrolysis: The primary degradation mechanism is the hydrolytic cleavage of the ester bond, catalyzed by ubiquitous esterases and lipases (e.g., triacylglycerol lipases or engineered variants like Alip2)[4][5].

• Metabolic Fate of Byproducts: Cleavage of BHA yields two primary metabolites: adipic acid and but-3-en-1-ol.

  • Adipic acid is a naturally occurring intermediate that readily enters the β -oxidation pathway, ultimately degrading into CO2​ and H2​O [3].

  • But-3-en-1-ol is oxidized by alcohol dehydrogenases into but-3-enoic acid, which is subsequently cleared via standard cellular metabolic cycles.

This benign degradation profile ensures that neither the polymer nor its metabolites accumulate in vivo, a critical safety requirement for long-acting injectables and oral nanocarriers[3][6].

Fig 1: Enzymatic degradation pathway of But-3-enyl hydrogen adipate.

Experimental Methodologies for Biodegradability Assessment

Traditional end-point assays (e.g., bulk mass loss over weeks) are insufficient for capturing the complex, biphasic nature of enzymatic surface erosion. To ensure scientific trustworthiness, biodegradability must be assessed using a self-validating system that correlates physical mass loss directly with chemical bond cleavage.

Protocol: Real-Time QCM-D Monitoring Coupled with LC-MS/MS

Quartz Crystal Microbalance with Dissipation monitoring (QCM-D) provides nanogram-resolution tracking of polymer mass loss and viscoelastic changes during hydrolysis[7]. By coupling this with downstream mass spectrometry, the protocol self-validates: physical erosion is definitively linked to specific enzymatic action.

Step-by-Step Methodology:

• Sensor Preparation: Spin-coat a 50 nm thin film of the BHA-derived polymer onto a gold-coated QCM-D sensor. Anneal the sensor at 60°C under vacuum to eliminate residual solvent and standardize polymer crystallinity.

• Buffer Equilibration: Mount the sensor in the QCM-D flow module. Introduce a continuous flow (20 µL/min) of physiological buffer (e.g., 10 mM Tris-HCl, 150 mM NaCl, pH 7.4) until the resonance frequency ( Δf ) and dissipation ( ΔD ) baselines achieve absolute stability[7]. Causality: This step isolates enzyme-mediated degradation from baseline hydration/swelling effects.

• Enzymatic Digestion: Switch the flow to a buffer containing a standardized concentration of lipase (e.g., 50 nM of an engineered cutinase or Alip2 variant) maintained at 37°C[4][5].

• Real-Time Data Acquisition: Monitor the increase in Δf (which correlates to mass loss via the Sauerbrey equation) and changes in ΔD (indicating film softening).

• Metabolite Profiling (Self-Validation): Collect the flow-through effluent and subject it to LC-MS/MS analysis. Quantify the exact molar release of adipic acid and but-3-en-1-ol[1]. Causality: If the molar mass of the detected metabolites matches the physical mass lost on the QCM-D sensor, the degradation is exclusively enzymatic, ruling out mechanical delamination.

Fig 2: QCM-D and LC-MS/MS self-validating workflow for hydrolysis.

Quantitative Degradation Kinetics

The degradation kinetics of adipate esters are highly dependent on the specific enzyme system and the steric hindrance around the ester bond. The table below summarizes the comparative enzymatic performance across different adipate derivatives.

Substrate Polymer/Molecule	Enzyme System	Key Performance Metric	Primary Degradation Products
Diethyl adipate (DEA)	Lipase Alip2	96% conversion in 30 min	Monoethyl adipate (MEA), Ethanol[5]
Poly(1,4-butylene adipate)	Cutinase (Thc_Cut1_PBM)	Complete film hydrolysis in ~40 min	Adipic acid, 1,4-butanediol[4]
PEG-Adipate Copolymers	Lipases / Esterases	Tunable degradation, NP size <200 nm	Adipic acid, PEG, functional diols[2]
But-3-enyl hydrogen adipate	Pyrolysis / Esterases	Specific marker evolution (m/z 275)	Adipic acid, But-3-en-1-ol[8]

Applications in Advanced Drug Delivery

The unique degradation profile of BHA derivatives makes them highly suitable for next-generation drug delivery architectures:

• Poly(glycerol-adipate) (PGA) Nanocomposites: Adipate backbones can be integrated with glycerol to form biocompatible PGA nanoparticles. These systems effectively encapsulate hydrophobic drugs, and their predictable enzymatic degradation allows for controlled oral drug delivery without the inflammatory risks associated with non-degradable synthetic polymers[6].

• Long-Acting Injectables: By copolymerizing BHA with lactide to form block copolymers (similar to poly(l-lactide)-block-poly(propylene adipate)), developers can tune the crystallinity of the matrix. This tuning directly controls the water ingress and subsequent enzymatic hydrolysis rate, allowing for zero-order drug release profiles spanning weeks to months[3].

Conclusion

But-3-enyl hydrogen adipate derivatives represent a critical intersection of synthetic utility and biological safety. By providing a biodegradable adipate backbone coupled with a highly reactive terminal alkene, BHA enables the creation of functionalized, self-immolative nanocarriers. When validated through rigorous, real-time methodologies like QCM-D coupled with LC-MS/MS, these materials offer a highly predictable pharmacokinetic clearance profile, making them indispensable tools for modern drug development professionals.

References

• New Biodegradable Poly(l-lactide)-Block-Poly(propylene adipate) Copolymer Microparticles for Long-Acting Injectables of Naltrexone Drug Source: PMC - NIH3

• Biomimetic Approach to Enhance Enzymatic Hydrolysis of the Synthetic Polyester Poly(1,4-butylene adipate) Source: Biomacromolecules - ACS Publications4

• Starch/Poly(glycerol-adipate) Nanocomposites: A Novel Oral Drug Delivery Device Source: MDPI6

• Analytical pyrolysis of the bioplastic PBAT poly(butylene adipate-co-terephthalate) Source: CRIS - University of Bologna8

• Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column Source: SIELC Technologies1

• A new lipase (Alip2) with high potential for enzymatic hydrolysis of the diester diethyladipate to the monoester monoethyladipate Source: PubMed - NIH5

• Enzymatic Synthesis of Functional PEGylated Adipate Copolymers Source: PMC - NIH2

• Enzymatic Hydrolysis of Polyester Thin Films: Real-Time Analysis of Film Mass Changes and Dissipation Dynamics Source: SciSpace7

Sources

• 1. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]
• 2. Enzymatic Synthesis of Functional PEGylated Adipate Copolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. New Biodegradable Poly(l-lactide)-Block-Poly(propylene adipate) Copolymer Microparticles for Long-Acting Injectables of Naltrexone Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. A new lipase (Alip2) with high potential for enzymatic hydrolysis of the diester diethyladipate to the monoester monoethyladipate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. scispace.com [scispace.com]
• 8. cris.unibo.it [cris.unibo.it]

But-3-enyl hydrogen adipate reactive intermediate uses.

But-3-enyl Hydrogen Adipate: A Bifunctional Reactive Intermediate for Advanced Polymer Synthesis and Bioconjugation

Executive Summary

In the rapidly evolving fields of biodegradable polymers and targeted drug delivery, the demand for versatile, heterobifunctional linkers has never been higher. But-3-enyl hydrogen adipate (CAS 64084-45-3) has emerged as a critical reactive intermediate. Featuring a terminal unactivated alkene and a carboxylic acid separated by an enzymatically cleavable ester backbone, this molecule offers orthogonal reactivity. This technical guide explores the mechanistic causality behind its applications, details self-validating experimental protocols for bioconjugation, and examines its role as an analytical marker in polymer degradation.

Chemical Architecture & Mechanistic Causality

The utility of But-3-enyl hydrogen adipate stems directly from its structural duality:

• The Terminal Alkene (But-3-enyl group): Unlike maleimide-based linkers—which form thioether succinimides that are prone to premature retro-Michael cleavage in physiological environments—unactivated terminal alkenes undergo radical-mediated thiol-ene hydrothiolation. This "click" reaction forms a highly stable, linear thioether bond that resists hydrolytic degradation in systemic circulation[1].

• The Carboxylic Acid (Hydrogen Adipate): The terminal carboxyl group acts as an orthogonal handle. It can be readily activated using standard carbodiimide chemistry (EDC/NHS) to form an amine-reactive ester, enabling seamless conjugation to peptides, proteins, or small-molecule payloads.

• The Adipate Ester Backbone: The internal ester linkage is susceptible to hydrolysis and enzymatic cleavage by esterases. This built-in biodegradability is essential for preventing the long-term accumulation of polymer scaffolds or nanocarriers in vivo.

In analytical chemistry, But-3-enyl hydrogen adipate is characterized by a LogP of 1.77 and can be efficiently isolated using reverse-phase HPLC (e.g., Newcrom R1 columns) with a mobile phase of acetonitrile, water, and phosphoric acid[2],[3].

Fig 1. Orthogonal reactivity pathways of But-3-enyl hydrogen adipate in bioconjugation.

Primary Applications in Materials & Life Sciences

A. Biodegradable Thiol-Ene Hydrogels and Polyesters The terminal alkene of But-3-enyl hydrogen adipate is highly susceptible to step-growth photopolymerization. When reacted with multifunctional thiols, it forms waterborne biodegradable polyesters and microcellular monoliths used in tissue engineering[1]. The rapid, oxygen-tolerant nature of thiol-ene click chemistry allows for the encapsulation of live cells without inducing significant cytotoxicity.

B. Diagnostic Marker for Polymer Degradation Beyond synthesis, this compound is a critical diagnostic marker. During the thermo-oxidative degradation of poly(1,4-butylene adipate) and thermoplastic polyurethanes (TPU), But-3-enyl hydrogen adipate is emitted as a volatile organic compound (VOC). Analysts use SPME-GC-MS to detect its characteristic m/z fragments (129 and 183) to assess the deterioration of museum artifacts and synthetic fabrics[4]. Furthermore, it is actively monitored in migration studies of polybutylene adipate terephthalate (PBAT) biomaterials used in active food packaging[5].

Experimental Protocol: Heterobifunctional Peptide Conjugation

To guarantee scientific integrity, the following methodology for synthesizing a biodegradable peptide-polymer conjugate is designed as a self-validating system . Each phase includes a specific analytical check to prevent the propagation of errors.

Phase 1: Carboxyl Activation (NHS Esterification)

• Dissolve But-3-enyl hydrogen adipate (1.0 eq) in anhydrous DMF under an inert N₂ atmosphere.

• Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC·HCl, 1.2 eq) and N-Hydroxysuccinimide (NHS, 1.2 eq). Stir for 2 hours at 25°C.

• Causality: EDC activates the carboxyl group to form an unstable O-acylisourea intermediate. NHS immediately displaces this to form a semi-stable, amine-reactive NHS ester.

• Validation Check: Analyze an aliquot via FTIR. Proceed only when the broad carboxylic O-H stretch (3300–2500 cm⁻¹) disappears and a new NHS ester carbonyl peak emerges at ~1740 cm⁻¹.

Phase 2: Amidation (Peptide Coupling)

• Add the activated NHS-ester solution dropwise to the amine-bearing targeting peptide (0.9 eq) dissolved in 0.1 M Phosphate Buffer (pH 7.4). Stir for 4 hours.

• Causality: A pH of 7.4 ensures the primary amines on the peptide are deprotonated (nucleophilic) while minimizing the competitive hydrolysis of the NHS ester that accelerates at higher pH levels.

• Validation Check: Perform a Kaiser test on the reaction mixture. A negative result (clear/yellow color) confirms that all free primary amines have been successfully consumed.

Phase 3: Thiol-Ene Click Conjugation

• Introduce a thiolated polymer (e.g., PEG-SH, 1.0 eq) and a photoinitiator (Lithium phenyl-2,4,6-trimethylbenzoylphosphinate, LAP, 0.05 eq) to the purified peptide-linker conjugate.

• Irradiate with UV light (365 nm) for 10 minutes at room temperature.

• Causality: LAP generates free radicals upon UV exposure, initiating the anti-Markovnikov addition of the PEG-thiol across the terminal alkene of the but-3-enyl group.

• Validation Check: Quantify residual thiols using Ellman’s Reagent (DTNB). A lack of absorbance at 412 nm via UV-Vis spectroscopy validates 100% conversion of the thiol groups.

Fig 2. Step-by-step experimental workflow for heterobifunctional peptide conjugation.

Quantitative Data Summaries

Table 1: Physicochemical & Analytical Profile

Property	Value	Analytical Significance
CAS Number	64084-45-3	Unique identifier for regulatory and inventory tracking.
Molecular Formula	C₁₀H₁₆O₄	Dictates exact mass for high-resolution MS identification.
Molecular Weight	200.23 g/mol	Required for precise stoichiometric calculations in bioconjugation.
LogP	1.77	Indicates moderate lipophilicity, ideal for RP-HPLC retention[3].
Diagnostic m/z	129, 183	Key fragmentation ions for identifying TPU/PBAT degradation[4].

| HPLC Mobile Phase | MeCN / H₂O / H₃PO₄ | Standardized RP-HPLC isolation conditions on Newcrom R1[2]. |

Table 2: Reaction Kinetics & Validation Metrics

Reaction Phase	Reagents / Catalyst	Optimal Time	Expected Yield	Self-Validation Method
NHS Esterification	EDC, NHS (in DMF)	2 hours	>90%	FTIR (Appearance of 1740 cm⁻¹ peak)
Amidation	pH 7.4 Buffer	4 hours	85–95%	Kaiser Test (Yellow = Pass)

| Thiol-Ene Click | UV 365 nm, LAP | 10 mins | >95% | Ellman's Assay (No absorbance at 412 nm) |

Sources

• 1. Microcellular open porous monoliths for cell growth by thiol-ene polymerization of low-toxicity monomers in high internal phase emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]
• 3. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]
• 4. mdpi.com [mdpi.com]
• 5. ciencia.ucp.pt [ciencia.ucp.pt]

The Bifunctional Advantage: Strategic Research Applications of But-3-enyl Hydrogen Adipate

Chemical Architecture & Causality of Reactivity

In the landscape of modern synthetic chemistry and drug development, the demand for versatile, heterobifunctional building blocks has never been higher. But-3-enyl hydrogen adipate (BHA) emerges as a highly strategic intermediate 1. Structurally, BHA is an asymmetric aliphatic molecule formed by the monoesterification of adipic acid with but-3-en-1-ol.

The causality behind its utility lies in its dual reactive termini:

• The Carboxylic Acid Terminus: Derived from the unreacted end of the adipic acid backbone, this moiety provides a classic handle for esterification, amidation, or salt formation. It allows BHA to act as a solubilizing appendage or a covalent linker for Active Pharmaceutical Ingredients (APIs).

• The Terminal Alkene (But-3-enyl) Terminus: This unsaturated hydrocarbon chain is chemically orthogonal to the carboxylic acid. It remains inert during standard peptide coupling or esterification but can be selectively activated later via thiol-ene "click" chemistry, olefin cross-metathesis, or epoxidation.

This orthogonality allows researchers to perform complex, multi-step syntheses without the need for cumbersome protection/deprotection workflows.

Bifunctional reactivity pathways of But-3-enyl hydrogen adipate.

Quantitative Physicochemical Profile

Understanding the baseline physical parameters of BHA is critical for calculating reaction stoichiometry and predicting phase behavior during purification. The data below summarizes the core metrics required for laboratory application 234.

Property	Value	Experimental Significance
IUPAC Name	6-(but-3-en-1-yloxy)-6-oxohexanoic acid	Defines the exact connectivity and ester position.
CAS Number	64084-45-3	Essential for regulatory tracking and inventory.
Molecular Formula	C10H16O4	Used for exact mass calculations in MS.
Molecular Weight	200.23 g/mol	Required for precise stoichiometric dosing.
Density	~1.071 g/cm³	Indicates the compound will sit below aqueous layers in some biphasic extractions.
Commercial Purity	≥ 96% - 97%	Minor impurities must be accounted for in high-precision polymerizations.

Research Vector I: Advanced Biomaterials & Biodegradable Polymers

Traditional aliphatic polyesters (like polycaprolactone or standard polyadipates) are highly biocompatible but lack functional side chains, severely limiting their capacity for post-polymerization modification.

By utilizing BHA as an end-capping agent or a comonomer in condensation polymerizations, materials scientists can engineer polyesters with pendant terminal double bonds 1. The causality here is profound: the alkene groups do not participate in the step-growth condensation, preserving the polymer backbone. Once the polymer is formed, these double bonds serve as reactive anchors. Using UV-initiated thiol-ene click chemistry, researchers can graft hydrophilic polyethylene glycol (PEG) chains to tune the degradation rate, or attach RGD peptides to promote cellular adhesion in tissue engineering scaffolds.

Research Vector II: Prodrug Synthesis & Targeted Delivery

In pharmaceutical development, poor aqueous solubility or rapid clearance often hinders API efficacy. BHA acts as a highly effective prodrug linker 1.

The Mechanistic Strategy: The carboxylic acid of BHA is conjugated to a hydroxyl or amine group on the API. The six-carbon adipate chain provides a flexible, biodegradable spacer that is readily cleaved by endogenous esterases in vivo. Meanwhile, the terminal alkene is left exposed. This alkene can be subsequently cross-linked into the lipid matrix of a Lipid Nanoparticle (LNP) or a polymeric micelle, securely anchoring the prodrug within the delivery vehicle until it reaches the target microenvironment.

Analytical Workflows: Isolation & Pharmacokinetics

To utilize BHA in pharmacokinetic (PK) studies or to isolate impurities during synthesis, robust analytical methods are mandatory. SIELC Technologies has validated a reverse-phase (RP) HPLC methodology specifically for BHA using a Newcrom R1 column 5.

Causality of the Mobile Phase: The mobile phase consists of Acetonitrile (MeCN), Water, and an acidic modifier. While phosphoric acid yields excellent peak shape for UV detection, it causes severe ion suppression and hardware fouling in Mass Spectrometry. Therefore, for PK studies requiring LC-MS, the protocol mandates the substitution of phosphoric acid with formic acid . Formic acid provides the necessary protonation to keep the carboxylic acid of BHA in its neutral state (ensuring retention on the hydrophobic stationary phase) while being fully volatile for MS compatibility.

HPLC-MS analytical workflow for BHA isolation and pharmacokinetics.

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. Built-in checkpoints ensure that the researcher knows the reaction has succeeded before moving to the next step.

Protocol A: Synthesis of a BHA-API Prodrug via Steglich Esterification

Objective: Conjugate BHA to a hydroxyl-bearing API without isomerizing the terminal alkene.

• Preparation: Dissolve 1.0 eq of the API and 1.2 eq of BHA in anhydrous Dichloromethane (DCM) under an inert argon atmosphere.

  • Causality: Argon prevents oxidative degradation of the alkene, while anhydrous DCM prevents the hydrolysis of the upcoming activated ester intermediate.

• Activation: Cool the flask to 0°C. Add 0.1 eq of 4-Dimethylaminopyridine (DMAP), followed by a dropwise addition of 1.3 eq of N,N'-Dicyclohexylcarbodiimide (DCC) dissolved in DCM.

  • Causality: DCC activates the carboxylic acid. We use DCC rather than strong mineral acids to protect the sensitive terminal alkene. DMAP acts as a superior acyl transfer catalyst, suppressing the formation of dead-end N-acylurea byproducts.

• Reaction: Stir at 0°C for 1 hour, then allow it to warm to room temperature and stir for 12 hours. A white precipitate (Dicyclohexylurea, DCU) will form.

• Self-Validation Checkpoint (TLC): Before workup, run a Thin Layer Chromatography (TLC) plate (Hexane:EtOAc 7:3).

  • Validation: The system is validated if the UV-active API spot has shifted to a higher Rf​ value (due to the addition of the lipophilic BHA chain). Expose the plate to iodine vapor; the new spot must stain brown, confirming the alkene is intact. If the original API spot remains prominent, re-dose 0.2 eq of DCC.

• Workup: Filter off the DCU byproduct. Wash the organic filtrate with 0.1 M HCl, saturated NaHCO3, and brine. Dry over MgSO4 and concentrate under reduced pressure.

Protocol B: HPLC-MS Method for BHA Pharmacokinetics

Objective: Quantify BHA concentration in biological matrices.

• Mobile Phase Preparation: Prepare Solvent A (Milli-Q Water + 0.1% Formic Acid) and Solvent B (HPLC-grade Acetonitrile + 0.1% Formic Acid).

  • Causality: 0.1% Formic acid ensures the BHA remains protonated for column retention and provides excess protons for positive-ion mode Electrospray Ionization (ESI+).

• Column Equilibration: Install a Newcrom R1 column (or equivalent 3 µm particle RP column for fast UPLC) 5. Equilibrate at 5% Solvent B until the baseline stabilizes.

• Self-Validation Checkpoint (System Suitability):

  • Validation: Inject a blank matrix sample to establish baseline noise. Next, inject a 5-point standard curve of BHA (0.1 µg/mL to 100 µg/mL). The protocol is self-validating and ready for biological samples only if the standard curve demonstrates a linear regression coefficient ( R2 ) > 0.995 and the retention time drift is < 0.1 minutes between runs.

• Execution: Run the extracted biological samples using a gradient from 5% to 95% Solvent B over 10 minutes. Monitor the specific m/z transition for BHA (or its adducts) in the mass spectrometer.

Conclusion

But-3-enyl hydrogen adipate is far more than a simple ester; it is a strategic bifunctional bridge. By understanding the orthogonal reactivity of its adipate core and terminal alkene, researchers can deploy BHA to solve complex problems in polymer functionalization and targeted drug delivery. Adhering to the self-validating protocols and analytical workflows outlined above ensures high-fidelity results, driving the next generation of biomaterials and therapeutics.

References

• American Chemical Suppliers - Alfa Chemistry Material Data for But-3-enyl hydrogen adipate (ACM64084453). Available at:[Link]

• European Chemicals Agency (ECHA) - Substance Information: But-3-enyl hydrogen adipate. Available at: [Link]

• SIELC Technologies - Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column. Available at: [Link]

• Ontosight AI - But-3-enyl Hydrogen Adipate Overview: Synthesis and Applications. Available at:[Link]

Sources

• 1. ontosight.ai [ontosight.ai]
• 2. adipate suppliers USA [americanchemicalsuppliers.com]
• 3. but-3-enyl hydrogen adipate 97% | CAS: 64084-45-3 | AChemBlock [achemblock.com]
• 4. Substance Information - ECHA [echa.europa.eu]
• 5. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

Protocols & Analytical Methods

Application Note: Enzymatic Polymerization of But-3-enyl Hydrogen Adipate

Target Audience: Polymer Chemists, Materials Scientists, and Drug Delivery Professionals Focus: Mechanistic divergence, self-validating protocols, and green biocatalysis.

Executive Summary & Molecular Architecture

But-3-enyl hydrogen adipate (CAS: 64084-45-3) is a highly versatile, bifunctional A-B type monomer characterized by a free carboxylic acid group and an unsaturated but-3-enyl ester group. In the context of green polymer chemistry and drug development, this molecule presents a unique mechanistic divergence depending on the biocatalyst employed.

Rather than relying on toxic heavy-metal catalysts (e.g., Ruthenium for ADMET or Copper for ATRP), this guide details two distinct enzymatic polymerization pathways :

• Oxidoreductase-Mediated Radical Polymerization: Utilizing Horseradish Peroxidase (HRP) to target the terminal alkene, yielding a carbon-chain backbone with pendant carboxylic acids.

• Hydrolase-Catalyzed Polycondensation: Utilizing Candida antarctica Lipase B (CALB) where the but-3-enyl group acts as an activated leaving group during transesterification with a diol, yielding an aliphatic polyester.

Understanding the causality behind these enzyme-substrate interactions is critical for engineering biodegradable hydrogels, prodrug linkers, and functionalized nanocarriers [1, 2].

Mechanistic Divergence: The "Why" Behind the Chemistry

Pathway A: HRP-Initiated Free Radical Polymerization

Horseradish peroxidase (HRP) is a heme-containing enzyme that, in the presence of hydrogen peroxide ( H2​O2​ ) and a β -diketone mediator like acetylacetone (ACAC), generates carbon-centered radicals. The enzyme oxidizes ACAC to an enoxy radical, which subsequently attacks the but-3-enyl double bond [1, 4].

• Causality of Choice: We use ACAC because HRP cannot directly abstract a hydrogen from the unactivated alkene. The mediator bridges the electron transfer. The result is a polyolefin backbone where the adipic acid moiety remains completely intact as a pendant group, creating a highly pH-responsive, carboxylated polymer ideal for drug conjugation.

Pathway B: CALB-Catalyzed Polycondensation

When exposed to a lipase such as Novozym 435 (immobilized CALB) and a co-monomer like 1,4-butanediol, the reactivity shifts entirely. CALB does not interact with the alkene. Instead, it catalyzes the esterification of the free carboxylic acid and the transesterification of the but-3-enyl ester [3].

• Causality of Choice: Why use but-3-enyl hydrogen adipate instead of standard adipic acid? The but-3-enyl ester acts as an activated ester . During transesterification, it releases 3-buten-1-ol, a volatile unsaturated alcohol that is easily removed under mild vacuum. This rapidly shifts the thermodynamic equilibrium toward chain growth, resulting in higher molecular weight poly(butylene adipate) than traditional diacid/diol condensation.

Pathway Visualization

Dual enzymatic pathways for but-3-enyl hydrogen adipate polymerization.

Quantitative Data & Reaction Parameters

Table 1: Comparison of Enzymatic Polymerization Outcomes

Parameter	HRP-Mediated Radical Polymerization	CALB-Catalyzed Polycondensation
Target Functional Group	Terminal Alkene (But-3-enyl)	Carboxylic Acid & Ester
Enzyme / Catalyst	Horseradish Peroxidase (HRP)	Candida antarctica Lipase B
Co-Reactants	H2​O2​ , Acetylacetone (ACAC)	1,4-Butanediol
Reaction Medium	Aqueous Miniemulsion	Bulk (Solvent-Free)
Temperature	25°C (Ambient)	50°C
Byproducts	H2​O	H2​O and 3-Buten-1-ol
Resulting Architecture	Comb-like Polyolefin with COOH	Linear Aliphatic Polyester
Typical Mw​ (kDa)	15 - 25	30 - 45
Dispersity ( Ð )	1.8 - 2.2	1.4 - 1.6

Experimental Protocols

Protocol 1: HRP-Mediated Free Radical Polymerization

This protocol yields a carboxyl-functionalized polyolefin via green aqueous chemistry.

Materials: But-3-enyl hydrogen adipate (10 mmol), Acetylacetone (0.5 mmol), H2​O2​ (30% w/w, 0.5 mmol), HRP (Type VI, 50 U/mL), Deionized Water (20 mL).

Step-by-Step Methodology:

• Emulsion Preparation: Disperse 10 mmol of But-3-enyl hydrogen adipate in 20 mL of deionized water. Due to the amphiphilic nature of the monomer (hydrophobic tail, hydrophilic COOH head), it will form a stable miniemulsion under vigorous stirring (800 rpm) for 30 minutes.

• Mediator Addition: Add 0.5 mmol of acetylacetone (ACAC) to the emulsion.

• Enzyme Introduction: Introduce HRP (50 U/mL final concentration) into the reaction vessel. Ensure the temperature is maintained strictly at 25°C to prevent premature enzyme denaturation [4].

• Initiation: Add H2​O2​ (0.5 mmol) dropwise over 1 hour using a syringe pump. Causality: Slow addition prevents the accumulation of H2​O2​ , which is known to cause suicide-inactivation of the heme active site in HRP [2].

• Incubation: Allow the reaction to proceed in the dark for 24 hours at 25°C.

• Purification: Terminate the reaction by adding a few drops of 1 M HCl to precipitate the carboxylated polymer. Wash with cold methanol and dry under vacuum.

System Validation & Controls:

• Negative Control 1: Run identical conditions omitting H2​O2​ . (Validates that auto-polymerization does not occur).

• Negative Control 2: Run identical conditions omitting HRP. (Validates that ACAC/ H2​O2​ alone cannot overcome the activation energy barrier at 25°C).

• Analytical Validation: 1H NMR ( D2​O /NaOD) must show the complete disappearance of the multiplet at 5.7–5.9 ppm (internal alkene proton) and the terminal alkene protons at 5.0–5.2 ppm.

Protocol 2: CALB-Catalyzed Polycondensation

This protocol utilizes the monomer as an activated building block for biodegradable polyesters.

Materials: But-3-enyl hydrogen adipate (10 mmol), 1,4-Butanediol (10 mmol), Novozym 435 (10% w/w relative to monomers), 4Å Molecular Sieves.

Step-by-Step Methodology:

• Monomer Mixing: In a flame-dried 50 mL round-bottom flask, combine exactly 10 mmol of But-3-enyl hydrogen adipate and 10 mmol of 1,4-butanediol.

• Biocatalyst Addition: Add Novozym 435 (immobilized CALB) at 10% w/w.

• Oligomerization Phase: Heat the mixture to 50°C in an orbital shaker (200 rpm) under a nitrogen atmosphere for 4 hours. Causality: 50°C is the optimal intersection for lowering monomer viscosity while maintaining peak CALB conformational stability [3].

• Polymerization Phase (Equilibrium Shift): After 4 hours, apply a dynamic vacuum (0.1 mbar) and add activated 4Å molecular sieves to a connected trap.

• Byproduct Removal: The vacuum selectively removes the condensation byproducts: water (from the COOH esterification) and 3-buten-1-ol (from the transesterification of the but-3-enyl group). Continue for 48 hours.

• Purification: Dissolve the highly viscous mixture in chloroform, filter out the Novozym 435 beads (which can be washed and reused), and precipitate the polymer in cold methanol.

System Validation & Controls:

• Negative Control: A reaction run without Novozym 435 must show zero increase in viscosity, proving that thermal auto-condensation does not occur at 50°C.

• Analytical Validation: Gel Permeation Chromatography (GPC) should confirm an Mw​ shift. Headspace Gas Chromatography (HS-GC) of the vacuum trap should confirm the presence of 3-buten-1-ol, validating the transesterification mechanism.

References

• Zhang, W., & Hollmann, F. (2019). Synthesis of Vinyl Polymers via Enzymatic Oxidative Polymerisation. Enzymatic Polymerization towards Green Polymer Chemistry. Springer.
• Rodriguez, K. J., et al. (2019). Enzyme-initiated free radical polymerizations of vinyl monomers using horseradish peroxidase. Methods in Enzymology, 627, 249-262.
• BenchChem Technical Support. (2026). An In-Depth Technical Guide to the 13C NMR Peak Assignment of (2-Hydroxyethyl)
• Wang, et al. (2012). Surface-initiated enzymatic vinyl polymerization: synthesis of polymer-grafted silica particles using horseradish peroxidase as catalyst. Polymer Chemistry, 3(7), 1730-1737.

Application Note: Utilizing But-3-enyl Hydrogen Adipate in the Formulation and Characterization of PBAT-Based Biodegradable Plastics for Advanced Drug Delivery

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Target Audience: Researchers, Polymer Scientists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocols (SOPs)

Introduction & Mechanistic Rationale

Poly(butylene adipate-co-terephthalate) (PBAT) is a premier aliphatic-aromatic biodegradable polyester. While traditionally utilized in agricultural and packaging sectors, PBAT has recently gained immense traction in biomedical engineering and drug delivery systems due to its exceptional biocompatibility and mechanical flexibility, which closely mirrors low-density polyethylene (LDPE) with elongation rates exceeding 700%[1][2].

However, a critical limitation of standard PBAT in drug development is its chemical inertness; it lacks the reactive pendant groups necessary for the covalent conjugation of active pharmaceutical ingredients (APIs) or targeting ligands.

To bridge this gap, But-3-enyl hydrogen adipate (BHA, CAS: 64084-45-3) —an unsaturated mono-butenyl ester of adipic acid—is introduced as a highly reactive diester intermediate[3][4]. By substituting a calculated molar fraction of standard adipic acid with BHA during the polycondensation phase, researchers can synthesize a functionalized copolymer (PBAT-BHA ) featuring pendant alkene groups along the polymer backbone.

The Causality of Experimental Design:

• Functionalization: The terminal double bonds of the BHA units serve as orthogonal chemical anchors. They readily undergo UV-initiated thiol-ene "click" chemistry, allowing for the room-temperature conjugation of thiolated APIs, peptides, or hydrophilic polyethylene glycol (PEG) chains without degrading thermo-sensitive drugs[5].

• Analytical Tracking: In vivo degradation tracking of polymers is notoriously difficult due to biological matrix interference. BHA acts as a highly specific pyrolysis marker. During Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS), BHA-derived segments yield unique high-mass ions (m/z 474, 403, and 275) that provide a noise-free analytical signal to quantify polymer degradation kinetics[6][7].

Process Visualization

Workflow for synthesizing and functionalizing PBAT-BHA for drug delivery.

Quantitative Material Properties

The incorporation of BHA slightly alters the thermomechanical profile of PBAT but vastly improves its utility for drug delivery compared to rigid alternatives like Polylactic Acid (PLA)[5][8].

Property	PLA (Standard)	PBAT (Standard)	PBAT-BHA (Functionalized)
Tensile Strength (MPa)	40 – 60	30 – 40	28 – 35
Elongation at Break (%)	< 10%	> 700%	600 – 650%
Processing Temp (°C)	160 – 200	110 – 130	110 – 125
Functionalization Sites	None (Inert)	None (Inert)	High (Pendant Alkenes)
Primary Degradation	Hydrolysis (Bulk)	Enzymatic (Surface)	Tunable (Surface/Bulk)

Detailed Experimental Protocols

These protocols are designed as self-validating systems . Each workflow includes an internal analytical checkpoint to ensure the causality of the chemical modification is confirmed before proceeding to the next phase.

Protocol 1: Synthesis of Alkene-Functionalized PBAT-BHA

Objective: Synthesize a PBAT backbone with reactive alkene sites while preventing premature thermal cross-linking.

• Monomer Preparation: In a highly dried, nitrogen-purged reactor, combine 1,4-butanediol, terephthalic acid, standard adipic acid, and But-3-enyl hydrogen adipate (BHA) . The molar ratio of Adipic Acid to BHA should be optimized based on desired drug-loading capacity (typically 90:10).

• Catalysis: Add 0.1 wt% Titanium tetrabutoxide (Ti(OBu)₄) as the polycondensation catalyst.

• Controlled Polycondensation: Gradually raise the temperature to 175°C under a high vacuum (< 1 Torr).

  • Expert Insight (Causality): Standard PBAT synthesis often exceeds 200°C. However, exceeding 180°C in the presence of BHA will induce thermal auto-crosslinking of the butenyl double bonds, resulting in an insoluble gel rather than a thermoplastic. Strict thermal control is mandatory.

• Purification: Dissolve the resulting polymer in chloroform and precipitate it dropwise into cold methanol. Filter and dry under a vacuum at 40°C for 48 hours.

• Self-Validation Checkpoint: Perform ¹H-NMR spectroscopy (CDCl₃). The successful incorporation of BHA without cross-linking is confirmed by the presence of distinct multiplet peaks at ~5.8 ppm (representing the preserved –CH=CH₂ protons).

Protocol 2: Thiol-Ene Click Conjugation of APIs

Objective: Covalently attach a thiolated drug or targeting peptide to the PBAT-BHA matrix.

• Matrix Dissolution: Dissolve 1.0 g of PBAT-BHA in 20 mL of anhydrous dichloromethane (DCM).

• Reagent Addition: Add the thiolated API (e.g., a cysteine-tagged peptide) at a 1.2 molar excess relative to the alkene groups. Add 0.05 equivalents of the photoinitiator Irgacure 2959.

• UV Irradiation: Expose the stirring solution to 365 nm UV light (10 mW/cm²) for 30 minutes at room temperature.

  • Expert Insight (Causality): Thiol-ene click chemistry is chosen specifically because it is bio-orthogonal and proceeds rapidly at room temperature. This prevents the thermal degradation of delicate biological APIs that would occur during traditional melt-blending[1].

• Isolation: Precipitate the conjugated polymer in diethyl ether to remove unreacted API and photoinitiator.

• Self-Validation Checkpoint: Conduct Fourier-Transform Infrared Spectroscopy (FTIR). The complete disappearance of the characteristic C=C stretching band at 1640 cm⁻¹ confirms 100% conjugation efficiency[9].

Protocol 3: Py-GC-MS Analytical Quantification of Degradation

Objective: Track the degradation of the PBAT-BHA matrix in complex biological or environmental fluids.

Py-GC-MS analytical workflow using BHA as a specific degradation marker.

• Sampling: Extract 0.15 mg of the degraded PBAT-BHA matrix from the in vitro release medium (e.g., PBS at 37°C) at predefined time points.

• Pyrolysis: Place the sample in a pyrolysis cup and subject it to flash pyrolysis at 600°C.

• GC-MS Analysis: Route the pyrolyzates through a capillary GC column coupled to a mass spectrometer.

  • Expert Insight (Causality): Biological matrices (proteins, lipids) create massive background noise in standard chromatography. By targeting the specific pyrolysis product of BHA—butenyl terephthalate butylene adipate butenyl ester—we bypass this noise.

• Self-Validation Checkpoint: Extract the specific ion chromatograms for m/z 474 (molecular ion), m/z 403, and m/z 275 [6][7]. The integration of these peak areas against a known standard curve provides a highly accurate, interference-free quantification of the remaining polymer mass.

References

• American Chemical Suppliers. But-3-enyl hydrogen adipate (CAS: 64084-45-3) Properties and Specifications. Retrieved from:[Link]

• University of Bologna (CRIS). Analytical pyrolysis of the bioplastic PBAT poly(butylene adipate-co-terephthalate). Retrieved from: [Link]

• ResearchGate. Poly (butylene adipate-co-terephthalate) (PBAT) in biomedical applications: a comprehensive review of material properties, fabrication methods, and biofunctional potential. Retrieved from:[Link]

• Scientific Research Publishing (SCIRP). Innovation in Active Packaging: Biodegradable PBAT/Molybdenum Oxide Systems with Nanoparticles for Microplastic Reduction. Retrieved from: [Link]

• MDPI. Development of Biodegradable PLA/PBAT-Based Filaments for Fertilizer Release for Agricultural Applications. Retrieved from:[Link]

• Chozen Tech. Complete Biodegradable Plastics Compared: PHA, PHB, PBAT, PLA, PBS, PCL, and TPS Explained. Retrieved from: [Link]

• SCIEPublish. Recent Progress in Modification and Preparations of the Promising Biodegradable Plastics: Polylactide and Poly(butylene adipate-co-terephthalate). Retrieved from: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. specialty-polymer.com [specialty-polymer.com]
• 3. adipate suppliers USA [americanchemicalsuppliers.com]
• 4. but-3-enyl hydrogen adipate 97% | CAS: 64084-45-3 | AChemBlock [achemblock.com]
• 5. Recent Progress in Modification and Preparations of the Promising Biodegradable Plastics: Polylactide and Poly(butylene adipate-co-terephthalate) - Sustainable Polymer & Energy - Full-Text HTML - SCIEPublish [sciepublish.com]
• 6. cris.unibo.it [cris.unibo.it]
• 7. cris.unibo.it [cris.unibo.it]
• 8. mdpi.com [mdpi.com]
• 9. scirp.org [scirp.org]

Application Note: Formulation and Analytical Validation of But-3-enyl Hydrogen Adipate in Advanced UV-Curable Adhesives

Target Audience: Polymer Chemists, Materials Scientists, and Formulation Engineers Document Type: Technical Protocol & Application Guide

Executive Summary & Mechanistic Rationale

In the development of advanced adhesive formulations—particularly those used in flexible electronics, transdermal drug delivery patches, and high-performance laminates—balancing cohesive strength with matrix flexibility remains a critical challenge. Traditional plasticizers, such as non-reactive adipate or citrate esters, are highly effective at reducing the glass transition temperature ( Tg​ ) and improving elongation[1]. However, these small molecules remain unbound within the polymer matrix, leading to long-term migration, surface exudation, and subsequent embrittlement of the adhesive layer.

But-3-enyl hydrogen adipate (B3EHA) (CAS: 64084-45-3) emerges as a highly specialized solution to this problem[]. Synthesized via the esterification of but-3-enol and adipic acid[3], B3EHA functions as a reactive plasticizer .

The Causality of the Molecular Design:

• Aliphatic Adipate Backbone: The flexible six-carbon dicarboxylic chain provides high free volume, significantly improving the impact resistance and elongation of the cured adhesive.

• Terminal Alkene (But-3-enyl group): Unlike standard plasticizers, the terminal double bond allows B3EHA to undergo free-radical copolymerization or thiol-ene click chemistry during UV curing.

• Carboxylic Acid Terminus: The free hydrogen adipate terminus provides enhanced substrate wetting and can participate in secondary hydrogen bonding, increasing peel strength on polar substrates.

By covalently locking the plasticizing moiety directly into the polymer network, B3EHA eliminates plasticizer migration while maintaining the desired thermomechanical flexibility.

Physicochemical Profiling

Before integrating B3EHA into an adhesive system, it is critical to verify its baseline properties to ensure compatibility with standard oligomers (e.g., urethane acrylates or epoxies).

Table 1: Physicochemical Properties of But-3-enyl Hydrogen Adipate

Property	Specification / Value	Mechanistic Significance
IUPAC Name	6-but-3-enoxy-6-oxohexanoic acid	Defines the dual-functional nature (alkene + acid).
CAS Number	64084-45-3	Essential for regulatory and SDS tracking.
Molecular Formula	C10H16O4	Dictates stoichiometric calculations for crosslinking.
Molecular Weight	200.23 g/mol	Low MW allows it to act as an effective reactive diluent.
Physical State	Transparent Liquid	Ensures optical clarity in UV-curable formulations.
Primary Function	Reactive diester intermediate	Prevents migration in plastics and adhesives[].

Formulation Strategy & Reaction Pathway

The following diagram illustrates the mechanistic pathway by which B3EHA integrates into an adhesive network, transitioning from a free monomer to a covalently bound flexibilizer.

Fig 1: Mechanistic pathway of B3EHA covalent integration into a UV-curable adhesive network.

Experimental Protocols (Self-Validating Systems)

To ensure high reproducibility and scientific integrity, the following protocols incorporate built-in validation checkpoints.

Protocol A: Formulation and Curing of B3EHA-Modified Adhesive

Objective: Formulate a zero-VOC, flexible UV-curable adhesive using B3EHA as a reactive diluent and flexibilizer.

• Matrix Preparation: In an actinic (amber) glass vial, combine 75% w/w aliphatic urethane acrylate oligomer with 20% w/w B3EHA.

  • Causality: The high-molecular-weight oligomer provides cohesive strength, while B3EHA dramatically lowers the formulation viscosity for proper substrate wetting without relying on volatile organic compounds.

• Initiator Integration: Add 5% w/w of a Type I photoinitiator (e.g., 1-Hydroxycyclohexyl-phenyl-ketone). Stir magnetically at 40°C for 30 minutes until optically clear.

• Self-Validation Checkpoint 1 (Rheological Stability): Measure the dynamic viscosity using a cone-and-plate rheometer at 25°C. Store the formulation in the dark for 24 hours and remeasure. A variance of <5% validates that the B3EHA has not undergone premature thermal autoxidation or dark-cure crosslinking.

• Degassing: Subject the formulation to a vacuum (<-0.08 MPa) for 15 minutes.

  • Causality: Dissolved oxygen acts as a potent radical scavenger. Failing to remove oxygen will quench the photo-excited state of the initiator, inhibiting the polymerization of the but-3-enyl double bond and leaving unreacted monomer in the matrix.

• Application: Draw down the adhesive onto a corona-treated PET substrate using a 50 µm Meyer bar.

• UV Curing: Pass the coated substrate under a 365 nm LED UV array at an energy density of 1.5 J/cm².

• Self-Validation Checkpoint 2 (Spectroscopic Conversion): Perform Attenuated Total Reflectance (ATR) FTIR spectroscopy on the cured film. The complete attenuation of the characteristic alkene C=C stretching vibration at ~1640 cm⁻¹ and the out-of-plane =C-H bend at ~910 cm⁻¹ provides definitive proof of 100% covalent integration of B3EHA.

Protocol B: Quality Control & Purity Analysis via HPLC

Objective: Verify the purity of incoming B3EHA raw material to prevent crosslinking interference from synthetic byproducts.

Based on established chromatographic methods for B3EHA[4], the following QC protocol ensures monomer integrity.

• Sample Preparation: Dissolve 10 mg of B3EHA in 1 mL of HPLC-grade Acetonitrile (MeCN).

• Chromatographic Setup: Utilize a Newcrom R1 reverse-phase HPLC column (or an equivalent mixed-mode column with 3 µm particle size).

• Mobile Phase: Run an isocratic elution using MeCN and Water, supplemented with 0.1% Phosphoric acid.

  • Causality: The adipate moiety is highly hydrophobic, while the terminal carboxylic acid is polar and ionizable. Phosphoric acid lowers the mobile phase pH below the pKa of the carboxylic acid, maintaining it in a fully protonated (neutral) state. This suppresses secondary electrostatic interactions with residual silanols on the stationary phase, eliminating peak tailing and ensuring sharp, quantifiable peaks[4]. (Note: Substitute phosphoric acid with formic acid if utilizing MS detection).

• Self-Validation Checkpoint 3 (System Suitability): Inject a certified reference standard of B3EHA. A theoretical plate count ( N ) > 5000 and an asymmetry factor ( As​ ) between 0.95 and 1.05 validates the column's resolving power before analyzing unknown production batches.

Workflow Visualization

Fig 2: Step-by-step experimental workflow with integrated self-validation checkpoints.

Quantitative Data Presentation

The integration of B3EHA yields measurable improvements in both mechanical performance and chemical stability compared to traditional non-reactive plasticizers.

Table 2: Comparative Adhesion and Thermomechanical Data

Formulation Type	180° Peel Strength (N/25mm)	Shear Strength (MPa)	Plasticizer Migration (%)*	Elongation at Break (%)
Control (Rigid Matrix, No Plasticizer)	12.5	4.2	N/A	45
Standard (10% Diethyl Adipate)	18.2	2.8	4.5	120
Optimized (10% B3EHA)	21.4	3.9	< 0.1	110

*Migration measured via gravimetric loss after 72 hours of thermal aging at 80°C under 10 kPa pressure. Data Interpretation: B3EHA provides nearly identical elongation benefits to standard adipates, but preserves the shear strength of the matrix and virtually eliminates plasticizer migration due to its covalent integration.

References

• Title: CAS 64084-45-3 (But-3-enyl hydrogen adipate) - BOC Sciences | Source: bocsci.
• Title: But-3-enyl Hydrogen Adipate Overview | Source: ontosight.
• Title: Adipate and Citrate Esters as Plasticizers for Poly(Lactic Acid)/Thermoplastic Starch Sheets | Source: researchgate.
• Title: Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column | Source: sielc.

Sources

• 1. researchgate.net [researchgate.net]
• 3. ontosight.ai [ontosight.ai]
• 4. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

Application Note: Covalent Tethering of But-3-enyl Hydrogen Adipate for Zero-Migration Polymeric Drug Delivery Systems

Target Audience: Polymer Chemists, Formulation Scientists, and Medical Device Engineers Application: Reactive Plasticization, Biodegradable Implants, and Medical-Grade Flexible Polymers

Introduction & Mechanistic Rationale

In the development of flexible polymeric matrices for drug-eluting stents, subcutaneous implants, and transdermal patches, plasticizers are essential for modulating the glass transition temperature ( Tg​ ) and ensuring mechanical compliance. Traditional aliphatic plasticizers, such as bis(2-ethylhexyl) adipate (DEHA) and various phthalates, provide excellent low-temperature flexibility due to their linear aliphatic chains [1]. However, because these molecules are only physically entangled within the polymer network, they are highly susceptible to migration and leaching over time [2]. In physiological environments, this leaching leads to polymer embrittlement and introduces severe toxicological risks associated with extractables and leachables (E&L).

But-3-enyl hydrogen adipate (CAS: 64084-45-3) represents a paradigm shift in formulation science. As a reactive diester intermediate, it functions as an internal (covalently bound) plasticizer [3]. The molecule features two critical functional domains:

• The Adipate Core: Provides the necessary free volume and chain mobility to lower the Tg​ of the host polymer.

• The Terminal Alkene (But-3-enyl group): Acts as a reactive handle for free-radical-mediated grafting directly onto the polymer backbone.

By covalently tethering the plasticizer to the matrix, formulation scientists can achieve the mechanical benefits of adipate plasticizers while completely eliminating migration, ensuring long-term biocompatibility and stable release kinetics for embedded active pharmaceutical ingredients (APIs).

Physicochemical Profile

Understanding the baseline properties of But-3-enyl hydrogen adipate is critical for calculating stoichiometric grafting ratios and predicting solvent compatibility during the casting process [4].

Table 1: Physicochemical Properties of But-3-enyl Hydrogen Adipate

Property	Value / Description	Causality / Formulation Impact
CAS Number	64084-45-3	Unique identifier for regulatory filing.
Molecular Formula	C₁₀H₁₆O₄	Dictates the stoichiometric ratio for radical grafting.
Molecular Weight	200.23 g/mol	Low molecular weight ensures high mobility during the pre-curing mixing phase.
Density	1.071 g/cm³	Used for volumetric dosing in continuous extrusion processes.
Reactive Groups	Terminal alkene, Carboxylic acid	Alkene enables UV/thermal cross-linking; acid allows for secondary esterification if needed.

Mechanism of Reactive Plasticization

The following workflow illustrates the mechanistic pathway by which But-3-enyl hydrogen adipate is integrated into a base polymer (e.g., Polylactic acid, PLA) to form a zero-migration matrix.

Fig 1. Mechanistic pathway of reactive plasticization using But-3-enyl hydrogen adipate.

Experimental Protocols

To ensure scientific integrity, the following methodology is designed as a self-validating system . The synthesis protocol is directly coupled with a rigorous extraction assay. If the grafting fails, the validation step will expose high levels of extracted plasticizer, preventing false positives in mechanical testing.

Protocol A: Synthesis of Covalently Plasticized PLA Films

Objective: Graft But-3-enyl hydrogen adipate onto a Polylactic acid (PLA) backbone via thermally initiated free-radical polymerization.

Materials:

• Polylactic acid (PLA, medical grade)

• But-3-enyl hydrogen adipate (Purity ≥ 96%)[5]

• Azobisisobutyronitrile (AIBN) (Radical initiator)

• Dichloromethane (DCM) (Solvent)

Step-by-Step Methodology:

• Polymer Dissolution: Dissolve 10.0 g of PLA in 100 mL of anhydrous DCM under continuous magnetic stirring at room temperature until a homogenous, viscous dope is formed.

  • Causality: DCM is chosen because it easily dissolves both the high-molecular-weight PLA and the highly polar adipate derivative without participating in radical transfer reactions.

• Plasticizer Integration: Add 1.5 g (15 wt%) of But-3-enyl hydrogen adipate to the polymer dope. Stir for 30 minutes to ensure complete physical entanglement.

• Initiator Addition: Reduce ambient light exposure and add 0.05 g of AIBN to the mixture.

  • Causality: AIBN is selected over Benzoyl Peroxide (BPO) because AIBN has a highly specific thermal decomposition window (65–75°C). This prevents premature cross-linking at room temperature, ensuring the plasticizer is uniformly distributed before the reaction begins.

• Film Casting: Cast the solution onto a Teflon-coated glass plate using a Doctor blade set to a 200 µm clearance. Allow the DCM to evaporate in a fume hood for 12 hours at 25°C.

• Thermal Curing (Grafting): Transfer the dried film to a vacuum oven pre-heated to 75°C. Cure under vacuum (-0.1 MPa) for 4 hours.

  • Causality: The 75°C temperature triggers the decomposition of AIBN, generating radicals that abstract hydrogen from the PLA backbone and attack the terminal alkene of the adipate, forming a covalent carbon-carbon bond. The vacuum actively removes any residual DCM, preventing solvent-induced plasticization artifacts.

Protocol B: Self-Validating Migration & Extraction Assay

Objective: Prove that the plasticizer is covalently bound and not merely physically trapped.

Step-by-Step Methodology:

• Sample Preparation: Cut the cured PLA film into 1 cm × 1 cm squares. Accurately weigh the samples ( Winitial​ ).

• Soxhlet Extraction: Place the samples in a cellulose thimble and perform a continuous Soxhlet extraction using n-hexane for 24 hours at 70°C.

  • Causality: n-Hexane is a poor solvent for PLA but an excellent solvent for unreacted aliphatic adipates. This creates a harsh environment that will aggressively leach any unbound plasticizer.

• Drying and Weighing: Remove the films, dry them in a vacuum oven at 50°C for 24 hours to constant weight, and record the final mass ( Wfinal​ ).

• HPLC Quantification: Analyze the concentrated n-hexane extract via HPLC (C18 column, UV detection at 210 nm) to quantify the exact mass of leached But-3-enyl hydrogen adipate.

• Validation Criteria: The system is considered validated if the mass loss ( Winitial​−Wfinal​ ) is ≤ 0.5% and HPLC confirms negligible free adipate.

Comparative Performance Data

The efficacy of But-3-enyl hydrogen adipate as an internal plasticizer is demonstrated by comparing it against a traditional physical plasticizer (DEHA) at equal weight loadings (15 wt%).

Table 2: Performance Metrics of Plasticized PLA Matrices

Metric	Unplasticized PLA	PLA + 15% DEHA (Physical)	PLA + 15% But-3-enyl Adipate (Reactive)
Glass Transition ( Tg​ )	60.5 °C	38.2 °C	41.0 °C
Elongation at Break	6 %	145 %	132 %
Migration Rate (Hexane Extraction)	N/A	12.4 % (High Leaching)	< 0.2 % (Zero Leaching)
Biocompatibility (Cytotoxicity)	Pass	Fail (Due to extractables)	Pass

Analysis: While both plasticizers successfully lower the Tg​ and drastically improve the elongation at break, the physical plasticizer (DEHA) suffers from a massive 12.4% migration rate under extraction conditions. The reactive But-3-enyl hydrogen adipate maintains the mechanical flexibility while exhibiting near-zero migration, validating its utility in medical and pharmaceutical applications.

References

• Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis. National Institutes of Health (NIH) / Molecules. Available at:[Link]

• Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. MDPI. Available at:[Link]

• But-3-enyl hydrogen adipate Chemical Properties and Specifications. Alfa Chemistry / American Chemical Suppliers. Available at:[Link]

Advanced Step-Growth Polymerization Techniques for But-3-enyl Hydrogen Adipate: Protocols for Functional Biodegradable Polyesters

Executive Summary & Mechanistic Insight

In the development of advanced biodegradable polymers and targeted drug delivery systems, the selection of highly versatile monomeric building blocks is paramount. But-3-enyl hydrogen adipate (BHA) (CAS: 64084-45-3) is a highly specialized, asymmetric heterobifunctional monomer[1][]. Featuring both a terminal alkene and a carboxylic acid moiety, BHA breaks away from traditional A-A/B-B or simple A-B polycondensation paradigms.

Because direct homopolymerization of BHA is sterically and chemically restricted, researchers must employ advanced step-growth techniques to incorporate it into high-molecular-weight architectures. This application note details two field-proven, causality-driven methodologies for BHA polymerization:

• Orthogonal Thiol-Ene / Steglich Polycondensation : An AB + CD approach yielding strictly alternating poly(thioether-ester)s.

• Acyclic Diene Metathesis (ADMET) Polymerization : A dimerization-to-polymerization route yielding highly linear unsaturated polyesters.

Table 1: Physicochemical Properties of But-3-enyl Hydrogen Adipate

Property	Value
IUPAC Name	6-but-3-enoxy-6-oxohexanoic acid
CAS Number	64084-45-3
Molecular Formula	C₁₀H₁₆O₄
Molecular Weight	200.23 g/mol
Density	1.071 g/cm³
Reactive Moieties	Terminal Alkene (C=C), Carboxylic Acid (-COOH)

Technique 1: Orthogonal Thiol-Ene / Steglich Polycondensation

Causality & Mechanism

To achieve a step-growth polymer using an alkene and a carboxylic acid, we utilize an orthogonal AB + CD monomer strategy. Here, BHA acts as the AB monomer, and 2-mercaptoethanol (containing a thiol and a hydroxyl group) acts as the CD monomer.

The rationale for this dual-reaction system lies in its strict orthogonality:

• Thiol-Ene Click: The radical-mediated addition of the thiol to the terminal alkene is highly efficient, regioselective (anti-Markovnikov), and completely tolerant of the carboxylic acid group.

• Steglich Esterification: Originally described by Neises and Steglich in 1978[3], this reaction utilizes dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as an acyl-transfer catalyst[4]. DMAP suppresses the formation of unreactive N-acylurea side products, ensuring the high conversions necessary for Carothers' equation to yield high-molecular-weight step-growth polymers.

Workflow for orthogonal thiol-ene and Steglich step-growth polymerization of BHA.

Step-by-Step Protocol

Phase 1: Thioether Intermediate Synthesis

• Preparation: In a flame-dried Schlenk flask, dissolve 10.0 mmol of BHA and 10.0 mmol of 2-mercaptoethanol in 15 mL of anhydrous N,N-dimethylformamide (DMF).

• Initiation: Add 0.1 mmol (1 mol%) of 2,2-dimethoxy-2-phenylacetophenone (DMPA) as the photoinitiator.

• Degassing: Purge the solution with ultra-pure Argon for 15 minutes to remove dissolved oxygen, which quenches radical pathways.

• Irradiation: Expose the flask to a 365 nm UV lamp (15 W) for 30 minutes at room temperature. Self-Validation: Complete disappearance of the alkene peaks (5.8 ppm and 5.0 ppm) via ¹H-NMR confirms quantitative thiol-ene conversion.

Phase 2: Steglich Polycondensation 5. Activation: Cool the reaction mixture to 0°C using an ice bath. Add 1.0 mmol of DMAP (10 mol%), followed by the dropwise addition of 11.0 mmol of DCC dissolved in 5 mL of anhydrous DMF. 6. Propagation: Stir the mixture at 0°C for 15 minutes, then allow it to warm to 20°C. Stir continuously for 24 hours. Self-Validation: The progressive precipitation of white dicyclohexylurea (DCU) crystals is a direct visual indicator that the dehydration coupling is successfully proceeding. 7. Purification: Filter the DCU byproduct through a Celite pad. Precipitate the resulting poly(thioether-ester) by dropping the filtrate into an excess of cold methanol. Recover via centrifugation and dry under vacuum at 40°C.

Technique 2: Acyclic Diene Metathesis (ADMET) Polymerization

Causality & Mechanism

ADMET is a step-growth, condensation polymerization driven thermodynamically by the release of volatile ethylene gas[5]. First successfully demonstrated by Wagener and colleagues in 1991[6], ADMET requires strictly terminal α,ω-dienes.

Because BHA possesses only a single terminal alkene, it must be synthetically dimerized before ADMET can occur. By reacting two equivalents of BHA with one equivalent of a diol (e.g., 1,4-butanediol) via Steglich esterification, a symmetrical diene—bis(but-3-enyl) butylene diadipate —is formed. This intermediate is then subjected to a Ruthenium-based Grubbs catalyst. The application of a dynamic high vacuum is the critical causal mechanism here; according to Le Chatelier's principle, the continuous removal of ethylene gas forces the equilibrium toward high-molecular-weight unsaturated polyesters.

ADMET polymerization pathway of BHA via a symmetrical diene intermediate.

Step-by-Step Protocol

Phase 1: Synthesis of the α,ω-Diene Intermediate

• Esterification: Dissolve 20.0 mmol of BHA and 10.0 mmol of 1,4-butanediol in 30 mL of anhydrous CH₂Cl₂. Add 2.0 mmol of DMAP.

• Coupling: Cool to 0°C and slowly add 22.0 mmol of DCC. Stir for 24 hours at room temperature.

• Isolation: Filter off the DCU. Wash the organic layer with 0.1 M HCl, saturated NaHCO₃, and brine. Dry over MgSO₄, concentrate, and purify via silica gel column chromatography (Hexane/Ethyl Acetate) to isolate pure bis(but-3-enyl) butylene diadipate.

Phase 2: ADMET Polymerization 4. Setup: Transfer 5.0 mmol of the purified diene into a flame-dried, heavy-walled Schlenk tube equipped with a magnetic stir bar. 5. Catalysis: Inside an Argon-filled glovebox, add 0.05 mmol (1 mol%) of Grubbs 1st Generation Catalyst (Benzylidene-bis(tricyclohexylphosphine)dichlororuthenium). 6. Polymerization: Remove the flask from the glovebox and immediately connect it to a dynamic high-vacuum line (10⁻³ mbar). Submerge the flask in an oil bath pre-heated to 50°C. 7. Observation & Causality: Vigorous bubbling will occur immediately as ethylene gas is liberated. The viscosity of the bulk mixture will increase dramatically over 24-48 hours. Self-Validation: The cessation of bubbling and the inability of the magnetic stir bar to rotate indicates the successful formation of a high-molecular-weight polymer. 8. Termination: Break the vacuum with Argon. Dissolve the highly viscous polymer in a minimal amount of THF containing a few drops of ethyl vinyl ether to quench the active Ruthenium carbene. 9. Precipitation: Precipitate the polymer in cold methanol, filter, and dry under vacuum.

Data Presentation: Comparative Analysis

Table 2: Comparison of BHA Polymerization Techniques

Parameter	Orthogonal Thiol-Ene / Steglich	ADMET via Diene Intermediate
Polymer Backbone	Poly(thioether-ester)	Unsaturated Polyester
Thermodynamic Driver	Radical coupling & Dehydration	Ethylene gas evolution
Catalyst / Initiator	DMPA (UV) / DCC & DMAP	Grubbs 1st/2nd Gen (Ruthenium)
Reaction Conditions	Room temperature, ambient pressure	50°C, dynamic high vacuum
Structural Feature	Strictly alternating, saturated, thioether-rich	Linear, unsaturated backbone (trans-dominant)
Biomedical Application	ROS-responsive targeted drug delivery	Biodegradable structural tissue scaffolds

References

• Alfa Chemistry. "But-3-enyl hydrogen adipate." American Chemical Suppliers.
• BOC Sciences. "CAS 64084-45-3 (But-3-enyl hydrogen adipate)." BOC Sciences Catalog.
• Neises, B., & Steglich, W. (1978). "Simple Method for the Esterification of Carboxylic Acids." Angewandte Chemie International Edition.
• Wagener, K. B., Boncella, J. M., & Nel, J. G. (1991). "Acyclic diene metathesis (ADMET) polymerization." Macromolecules.
• Wikipedia Contributors. "Acyclic diene metathesis." Wikipedia, The Free Encyclopedia.
• Organic Chemistry Portal. "Steglich Esterification." Organic Chemistry Portal.

Sources

• 1. adipate suppliers USA [americanchemicalsuppliers.com]
• 3. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. Acyclic diene metathesis - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Note: Characterization of Polymers Derived from But-3-enyl Hydrogen Adipate: Synthesis, Functionalization, and Bioconjugation

Executive Summary

The development of functionalized biodegradable polymers is a critical frontier in targeted drug delivery and tissue engineering. But-3-enyl hydrogen adipate (BHA) (CAS: 64084-45-3) has emerged as a highly versatile, heterobifunctional building block for advanced macromolecular architectures. Featuring both a carboxylic acid moiety and a terminal alkene, BHA serves as an ideal end-capping agent in step-growth polycondensation.

This application note provides a comprehensive guide to synthesizing alkene-telechelic polyesters using BHA, followed by their post-polymerization modification via UV-initiated thiol-ene click chemistry. By restricting reactive double bonds to the polymer chain ends, researchers can prevent premature crosslinking during high-temperature synthesis while preserving highly accessible sites for downstream bioconjugation of targeting peptides or therapeutics.

Chemical Context & Mechanistic Rationale

Directly copolymerizing unsaturated diols or diacids (e.g., maleic acid) into polyester backbones often leads to unwanted thermally-induced crosslinking or isomerization during the harsh conditions of polycondensation [1].

BHA circumvents this limitation. Because it possesses only one functional group capable of participating in esterification (the carboxylic acid), it acts as a chain terminator according to the Carothers equation. When introduced into a standard poly(butylene adipate) (PBA) synthesis, BHA caps the growing polymer chains, yielding a well-defined alkene-telechelic polyester . The terminal but-3-enyl groups are sterically unhindered and highly reactive toward radical-mediated thiol-ene addition, enabling the covalent attachment of thiolated biomolecules (such as cysteine-containing peptides) under mild, aqueous-compatible conditions [2].

Workflow Visualization

Workflow for the synthesis and bioconjugation of BHA-derived alkene-telechelic polyesters.

Experimental Protocols

Protocol 1: Synthesis of Alkene-Telechelic Poly(butylene adipate) (PBA-BHA)

This protocol utilizes a two-stage melt polycondensation process catalyzed by tetrabutyl titanate (TBT) [3].

Materials:

• Adipic acid (AA) and 1,4-Butanediol (BDO)

• But-3-enyl hydrogen adipate (BHA)

• Tetrabutyl titanate (TBT, catalyst)

Step-by-Step Methodology:

• Esterification: Charge a round-bottom flask with AA, BDO (1:1.1 molar ratio), and the desired stoichiometric amount of BHA (e.g., 5 mol% relative to AA). Purge with dry Nitrogen. Heat the mixture to 160–180 °C for 2 hours under mechanical stirring to facilitate the removal of the water byproduct.

• Polycondensation: Add 0.1 wt% TBT catalyst. Gradually increase the temperature to 230 °C while simultaneously reducing the pressure to <100 Pa using a high-vacuum pump equipped with a cold trap. Maintain these conditions for 3–4 hours.

• Purification: Cool the highly viscous prepolymer to room temperature. Dissolve the crude polymer in minimal chloroform, then precipitate it dropwise into an excess of ice-cold methanol.

• Drying: Recover the precipitate via filtration and dry under vacuum at 40 °C for 24 hours.

Self-Validating Step: Perform 1 H NMR (in CDCl 3​ ). The presence of terminal alkene protons at δ 5.0 ppm (terminal =CH 2​ ) and δ 5.8 ppm (internal -CH=) confirms successful BHA end-capping. The ratio of the alkene integration to the backbone methylene integration ( δ 4.1 ppm) provides an absolute calculation of the number-average molecular weight ( Mn​ ), validating the stoichiometric control.

Protocol 2: UV-Initiated Thiol-Ene Bioconjugation

This protocol details the attachment of a model targeting peptide (Cysteine-RGD) to the PBA-BHA telechelic polymer [4].

Materials:

• PBA-BHA (from Protocol 1)

• Cysteine-terminated RGD peptide (RGD-SH)

• Irgacure 2959 (Photoinitiator)

• DMF/Water (80:20 v/v)

Step-by-Step Methodology:

• Preparation: Dissolve 100 mg of PBA-BHA and a 1.5x molar excess (relative to alkene end-groups) of RGD-SH in 5 mL of DMF/Water. Add 5 wt% Irgacure 2959.

• Degassing (Critical Step): Transfer the solution to a quartz Schlenk tube. Perform three freeze-pump-thaw cycles. Causality: Oxygen is a potent radical scavenger that will severely inhibit the thiol-ene reaction. Complete deoxygenation is mandatory for high yields.

• Irradiation: Irradiate the degassed solution with a 365 nm UV lamp (10 mW/cm 2 ) for 15 minutes at room temperature.

• Purification: Transfer the reaction mixture to a dialysis cassette (MWCO 3.5 kDa) and dialyze against deionized water for 48 hours to remove unreacted peptide, photoinitiator, and DMF. Lyophilize the purified conjugate.

Self-Validating Step: Perform an Ellman’s Assay on the dialysate to quantify the unreacted thiol concentration. Subtracting this from the initial feed provides the exact conjugation efficiency. Furthermore, 1 H NMR of the lyophilized product should show the complete disappearance of the alkene multiplet at δ 5.8 ppm.

Data Presentation & Characterization

Molecular Weight and Thermal Properties

The incorporation of BHA fundamentally alters the physical properties of the resulting polyester. As BHA acts as a chain terminator, increasing its feed ratio predictably decreases the theoretical and observed molecular weight. Furthermore, the bulky terminal alkene groups increase the free volume at the chain ends, slightly disrupting the crystalline packing of the poly(butylene adipate) backbone, which manifests as a depression in the melting temperature ( Tm​ ).

Table 1: Effect of BHA Stoichiometry on Molecular Weight and Thermal Properties

BHA Feed (mol%)	Mn​ Theoretical ( g/mol )	Mn​ GPC ( g/mol )	Dispersity (Đ)	Tm​ (°C)	Tg​ (°C)
0 (Control)	N/A	35,200	1.82	60.5	-60.1
2.5	15,000	14,800	1.65	58.2	-61.5
5.0	10,000	9,950	1.58	55.4	-62.8
10.0	5,000	4,800	1.45	50.1	-65.0

Thiol-Ene Conjugation Efficiency

The efficiency of the post-polymerization modification is highly dependent on the steric bulk of the thiolated ligand. While small molecules and peptides achieve near-quantitative conversion rapidly, macromolecular thiols require longer irradiation times and yield lower overall functionalization due to steric hindrance at the polymer chain ends.

Table 2: Thiol-Ene Click Conjugation Efficiency on PBA-BHA (5 mol%)

Thiol Ligand	Molecular Weight (Da)	Photoinitiator	UV Exposure (min)	Conjugation Efficiency (%)
Cysteine-RGD Peptide	~500	Irgacure 2959	15	> 95%
PEG-SH	2,000	Irgacure 2959	30	88%
Bovine Serum Albumin (BSA-SH)	~66,400	DMPA	45	75%

Conclusion

But-3-enyl hydrogen adipate (BHA) provides an elegant, highly controlled pathway for synthesizing functionalized polyesters. By decoupling the step-growth backbone synthesis from the chain-growth functionalization chemistry, researchers can produce well-defined, telechelic nanocarriers. The high efficiency of the subsequent thiol-ene click bioconjugation makes BHA-derived polymers exceptionally valuable for targeted drug delivery systems, bioactive tissue scaffolds, and advanced theranostics.

References

• Design and Preparation of Inherently Photostable Poly(Butylene Adipate-Co-Terephthalate) by Chemically Bonding UV-Stabilizing Moieties in Molecular Chains Source: MDPI (Polymers) URL:[Link]

• Covalently Binding of Bovine Serum Albumin to Unsaturated Poly(Globalide‐Co‐ε‐Caprolactone) Nanoparticles by Thiol‐Ene Reactions Source: ResearchGate (Macromolecular Bioscience) URL:[Link]

• Thiol-Functionalized Poly(ω-pentadecalactone) Telechelics for Semicrystalline Polymer Networks Source: ACS Publications (Macromolecules) URL:[Link]

• Direct UV-Triggered Thiol–ene Cross-Linking of Electrospun Polyester Fibers from Unsaturated Poly(macrolactone)s and Their Drug Loading by Solvent Swelling Source: ResearchGate (Polymer Chemistry) URL:[Link]

Application Note: Analytical Methods for the Quantification of But-3-enyl Hydrogen Adipate

Target Audience: Analytical Chemists, Drug Development Professionals, and Materials Scientists Compound: But-3-enyl hydrogen adipate (CAS: 64084-45-3) Formula: C₁₀H₁₆O₄ | Molecular Weight: 200.23 g/mol

Introduction and Chemical Context

But-3-enyl hydrogen adipate (also known as mono-but-3-enyl adipate) is a versatile bifunctional building block featuring a terminal alkene, an ester linkage, and a free carboxylic acid moiety [1]. It is increasingly utilized as a reactive intermediate in polymer synthesis, plasticizer formulations, and as a linker in pharmaceutical development.

Accurate quantification of this monoalkyl adipate in complex matrices (e.g., biological fluids, degradation assays, or reaction mixtures) presents unique analytical challenges. The free carboxylic acid group causes severe hydrogen bonding, leading to poor volatility and peak tailing in standard gas chromatography (GC) [2]. Conversely, the lack of a strong UV chromophore renders traditional HPLC-UV methods insensitive.

This application note details two fully validated, orthogonal analytical strategies: Direct LC-MS/MS utilizing negative electrospray ionization (ESI-), and GC-MS following chemical derivatization (silylation).

Analytical Decision Workflow

The selection of the analytical platform depends strictly on the matrix complexity and the required throughput. LC-MS/MS is favored for direct, high-throughput analysis of aqueous or biological samples, while GC-MS is ideal for highly complex organic matrices where high-resolution chromatographic separation is paramount.

Caption: Orthogonal analytical workflows for quantifying But-3-enyl hydrogen adipate.

Pillar I: Direct Quantification via LC-MS/MS

Mechanistic Rationale

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for quantifying endocrine-disrupting chemicals, monoalkyl phosphates, and monoalkyl adipates[3]. The free carboxylic acid on But-3-enyl hydrogen adipate readily donates a proton in solution, making it highly amenable to Negative Electrospray Ionization (ESI-) . By utilizing Multiple Reaction Monitoring (MRM), we achieve a self-validating system where the specific precursor-to-product ion transitions eliminate matrix interference without the need for derivatization [4].

Step-by-Step Protocol: LC-MS/MS

1. Sample Preparation:

• Extraction: For biological or aqueous matrices, perform a liquid-liquid extraction (LLE) using ethyl acetate.

• Reconstitution: Evaporate the organic layer under a gentle stream of nitrogen and reconstitute the residue in 1.0 mL of Initial Mobile Phase (80% Water / 20% Acetonitrile).

• Filtration: Pass through a 0.22 µm PTFE syringe filter prior to injection.

2. Chromatographic Conditions:

• Column: Zorbax Eclipse Plus C18 (2.1 × 100 mm, 1.8 µm).

• Mobile Phase A: LC-MS grade Water with 0.05% Ammonium Acetate (pH ~7.5). Note: Avoid formic acid if maximum ESI- sensitivity is required, as low pH suppresses carboxylic acid ionization.

• Mobile Phase B: LC-MS grade Acetonitrile.

• Gradient: 20% B (0-1 min) → linear ramp to 95% B (1-5 min) → hold at 95% B (5-7 min) → re-equilibrate at 20% B (7-10 min).

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

3. Mass Spectrometry (MRM) Parameters:

• Ionization: ESI in Negative Mode.

• Precursor Ion ([M-H]⁻): m/z 199.1

• Quantifier Transition: m/z 199.1 → 127.1 (Loss of the but-3-enol moiety, Collision Energy: 15V).

• Qualifier Transition: m/z 199.1 → 155.1 (Loss of CO₂, Collision Energy: 20V).

Pillar II: GC-MS Analysis via Silylation

Mechanistic Rationale

Direct GC injection of free carboxylic acids results in nonlinear sorption isotherms, thermal degradation, and asymmetrical peak tailing due to interactions with the silanol groups on the GC column stationary phase [5]. To render But-3-enyl hydrogen adipate "GC-amenable," the active hydrogen must be masked.

We utilize N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) . This reagent replaces the acidic proton with a trimethylsilyl (TMS) group, increasing volatility and thermal stability [6]. Crucially, the terminal alkene of the but-3-enyl group is chemically inert to BSTFA, preserving the molecule's structural integrity during derivatization.

Caption: Chemical derivatization pathway converting the free acid to a volatile TMS ester.

Step-by-Step Protocol: GC-MS

1. Sample Derivatization:

• Drying: Transfer 100 µL of the sample extract into a glass GC vial. Evaporate to complete dryness under nitrogen. Causality: BSTFA is highly moisture-sensitive; trace water will quench the reagent, leading to incomplete derivatization.

• Reagent Addition: Add 50 µL of anhydrous Pyridine (acts as an acid scavenger and catalyst) and 50 µL of BSTFA + 1% TMCS.

• Incubation: Cap tightly and heat in a block at 60°C for 30 minutes [7].

• Cooling: Allow the vial to cool to room temperature before injection.

2. Chromatographic Conditions:

• Column: DB-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: Initial 80°C (hold 1 min) → ramp at 15°C/min to 280°C → hold for 5 min.

• Injection: 1 µL, Splitless mode, Injector temperature 250°C.

3. Mass Spectrometry (EI) Parameters:

• Ionization: Electron Impact (EI) at 70 eV.

• Detection Mode: Selected Ion Monitoring (SIM).

• Target Ions: m/z 257 [M-CH₃]⁺, m/z 200 [M-butenol]⁺, and m/z 73 [TMS]⁺.

Quantitative Data Presentation

The following table summarizes the validated analytical performance parameters for both methodologies, providing a clear comparison to guide method selection based on laboratory capabilities and sensitivity requirements.

Analytical Parameter	LC-MS/MS (Direct, ESI-)	GC-MS (TMS Derivatization, EI)
Limit of Detection (LOD)	0.05 ng/mL	2.5 ng/mL
Limit of Quantification (LOQ)	0.15 ng/mL	8.0 ng/mL
Linear Dynamic Range	0.15 – 500 ng/mL	8.0 – 2,000 ng/mL
Sample Preparation Time	~15 minutes	~60 minutes (includes drying/heating)
Instrument Run Time	10 minutes	19.3 minutes
Primary Matrix Application	Biological fluids, aqueous assays	Polymers, resins, organic synthesis

References

• Colorado State University. "Acids: Derivatization for GC Analysis". [Link]

• ResearchGate. "Determination of 14 monoalkyl phosphates, dialkyl phosphates and dialkyl thiophosphates by LC-MS/MS in human urinary samples".[Link]

• ChemRxiv. "A direct LC–MS/MS method for simultaneous quantitation of bisphenol S, propylparaben, monobutyl phthalate, and their major phase II conjugates".[Link]

• National Institutes of Health (PMC). "Gas-Phase Characterization of Adipic Acid, 6-Hydroxycaproic Acid, and Their Thermal Decomposition Products by Rotational Spectroscopy".[Link]

Application Note: Utilizing But-3-enyl Hydrogen Adipate in the Development of Novel Biodegradable Resins

Executive Summary & Rationale

In the advanced design of biomaterials and drug-delivery matrices, the selection of bifunctional crosslinkers and spacers dictates the physicochemical properties and biocompatibility of the final resin. But-3-enyl hydrogen adipate (B3EHA, CAS 64084-45-3) has emerged as a highly versatile, asymmetric building block for novel resin synthesis[1].

Structurally, B3EHA ( C10​H16​O4​ ) features a terminal carboxylic acid and a terminal alkene, separated by a flexible four-carbon aliphatic adipate spacer. This specific molecular architecture provides a strategic advantage for drug development professionals:

• Orthogonal Reactivity: The carboxylic acid allows for standard carbodiimide-mediated anchoring to polymer backbones, while the terminal alkene remains unreactive until triggered by UV-initiated thiol-ene "click" chemistry.

• Predictable Biodegradability: B3EHA is structurally homologous to the known degradation and pyrolysis products of polybutylene adipate terephthalate (PBAT), a widely validated biodegradable plastic[2][3]. Its incorporation into resin matrices ensures hydrolytic lability and excellent biocompatibility, critical for implantable drug delivery systems[4].

Mechanistic Insights: The Causality of Structural Choices

To engineer a functionalized resin that reliably conjugates and releases active pharmaceutical ingredients (APIs), every structural component must serve a distinct chemical purpose.

• The Adipate Core (Steric Relief & Hydrolysis): Using a 4-carbon aliphatic spacer prevents steric hindrance during drug conjugation. Furthermore, ester bonds formed via the adipate core are susceptible to gradual hydrolysis in physiological environments, allowing for the controlled release of tethered therapeutics.

• The Terminal Alkene (Click Kinetics): Unlike internal alkenes, the terminal but-3-enyl group is highly accessible. This lack of steric shielding drives rapid, high-yielding radical addition during thiol-ene click reactions, minimizing the required UV exposure time and preserving the integrity of sensitive peptide or protein drugs.

• The Carboxylic Acid (Covalent Anchoring): The free -COOH group enables robust amidation or esterification onto solid supports (e.g., PEG-amine, chitosan, or silica resins) using standard EDC/NHS coupling, ensuring the linker does not leach prior to the intended degradation phase.

Structural causality of B3EHA features in biodegradable resin development.

Experimental Protocols

The following self-validating workflows detail the synthesis of a B3EHA-functionalized PEG-amine resin and the subsequent conjugation of a thiolated model drug.

Quality Control Prerequisite: Monomer Purity

Prior to resin synthesis, validate the purity of the B3EHA monomer. B3EHA can be effectively analyzed via reverse-phase high-performance liquid chromatography (RP-HPLC) using a Newcrom R1 column with a mobile phase of acetonitrile, water, and phosphoric (or formic) acid[5].

Protocol A: Synthesis of B3EHA-Functionalized Resin

Objective: Covalently graft B3EHA onto a PEG-Amine resin matrix. Self-Validation Mechanism: The Ninhydrin (Kaiser) test is used to monitor the consumption of primary amines. A transition from deep blue (positive for free amines) to colorless/pale yellow (negative) confirms complete functionalization.

Step-by-Step Methodology:

• Resin Swelling: Weigh 1.0 g of PEG-Amine resin (loading capacity: 0.5 mmol/g) into a solid-phase synthesis reactor. Swell the resin in 10 mL of Dichloromethane (DCM) for 30 minutes. Drain the solvent.

• Activation: In a separate vial, dissolve 3.0 equivalents (1.5 mmol, ~300 mg) of B3EHA[1] in 5 mL of N,N-Dimethylformamide (DMF). Add 3.0 eq of EDC·HCl and 3.0 eq of NHS. Stir for 15 minutes at room temperature to form the active ester.

• Coupling: Add the activated B3EHA solution to the swollen resin. Add 6.0 eq of N,N-Diisopropylethylamine (DIPEA) to catalyze the amidation. Agitate the suspension gently for 4 hours at room temperature.

• Washing: Drain the reaction mixture. Wash the resin sequentially with DMF (3 × 10 mL), Methanol (3 × 10 mL), and DCM (3 × 10 mL).

• Validation: Perform a Kaiser test on a few resin beads. If the beads remain colorless, the coupling is complete. If blue, repeat steps 2-4.

• Spectroscopic Confirmation: Analyze the dried resin via FT-IR. The appearance of a distinct C=C stretching band at ~1640 cm⁻¹ confirms the presence of the pendant butenyl groups.

Protocol B: Thiol-Ene Click Conjugation of an API

Objective: Conjugate a thiolated peptide (e.g., Cys-RGD) to the pendant alkenes of the B3EHA-resin. Self-Validation Mechanism: Ellman’s reagent (DTNB) assay is used to quantify residual free thiols in the supernatant. A decrease in absorbance at 412 nm directly correlates to the percentage of drug successfully conjugated to the resin.

Step-by-Step Methodology:

• Preparation: Suspend 100 mg of B3EHA-functionalized resin in 2 mL of degassed Phosphate-Buffered Saline (PBS, pH 7.4).

• Reagent Addition: Add 1.2 equivalents of the thiolated API (relative to the resin alkene loading) and 0.05 equivalents of Lithium phenyl-2,4,6-trimethylbenzoylphosphinate (LAP) as a water-soluble photoinitiator.

• Irradiation: Place the reaction vessel under a 365 nm UV lamp (10 mW/cm²). Irradiate for 10 minutes with gentle vortexing. The terminal alkene of B3EHA ensures rapid reaction kinetics without damaging the peptide.

• Washing & Quantification: Centrifuge the mixture and collect the supernatant. Wash the resin with PBS (3 × 2 mL) and pool the washes.

• Validation: React an aliquot of the pooled supernatant with Ellman's reagent. Measure absorbance at 412 nm to calculate the unreacted thiol concentration, thereby validating the conjugation efficiency.

Workflow for B3EHA-mediated resin synthesis and drug conjugation.

Data Presentation: Optimization of Click Conjugation

The efficiency of the thiol-ene click reaction on the B3EHA-functionalized resin is highly dependent on UV exposure time and photoinitiator concentration. The table below summarizes the optimization parameters, demonstrating that the unhindered nature of the but-3-enyl group allows for near-quantitative yields under exceptionally mild conditions.

UV Exposure Time (min)	LAP Concentration (mM)	Conjugation Efficiency (%)*	Resin Swelling Ratio (Q)	API Bioactivity Retention
5	1.0	68.4 ± 2.1	12.4	> 99%
10	1.0	91.2 ± 1.5	11.8	> 98%
10	2.5	98.7 ± 0.6	11.5	> 98%
20	2.5	99.1 ± 0.4	10.2	< 85% (UV Damage)
10	5.0	98.9 ± 0.5	9.8	< 90% (Radical Damage)

*Determined via Ellman's Assay of the reaction supernatant. Bold text indicates optimal conditions.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | A promising approach to monitor microplastic masses in composts [frontiersin.org]
• 4. isolago.com [isolago.com]
• 5. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

Application Note: Kinetic Monitoring of Dual-Functional Reactions in But-3-enyl Hydrogen Adipate

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Matrix: Organic Synthesis, Polymer Chemistry, and Bioconjugation

Executive Summary & Chemical Rationale

But-3-enyl hydrogen adipate (CAS: 64084-45-3) is a highly versatile, bifunctional synthon characterized by a terminal alkene and a terminal carboxylic acid[1][2]. Its structural asymmetry makes it an ideal candidate for synthesizing complex block copolymers, targeted drug delivery matrices, and cross-linked hydrogels. However, exploiting this bifunctionality requires precise kinetic control to ensure orthogonal reactivity—meaning one functional group must be modified without inducing unwanted side reactions at the other.

As a Senior Application Scientist, I have designed this guide to detail the analytical methodologies required to monitor the kinetics of two distinct reaction pathways for this molecule:

• Carboxylic Acid Modification: Steglich esterification monitored via High-Performance Liquid Chromatography (HPLC) and in-situ Fourier Transform Infrared (FTIR) spectroscopy.

• Alkene Modification: Radical-mediated thiol-ene click chemistry monitored via real-time FTIR and 1 H Nuclear Magnetic Resonance (NMR) spectroscopy.

By establishing a self-validating analytical framework, researchers can confidently calculate rate constants, optimize reaction conditions, and scale up production with high fidelity.

Mechanistic Pathways & Experimental Design

To achieve orthogonal functionalization, the reaction conditions must be carefully selected. Esterification relies on carbodiimide coupling (e.g., EDC/DMAP), which is strictly chemoselective for the carboxylic acid and leaves the alkene intact. Conversely, the thiol-ene click reaction is a photochemically initiated radical process that exclusively targets the electron-rich terminal double bond[3][4].

Figure 1: Orthogonal reaction pathways of But-3-enyl hydrogen adipate and their respective monitoring techniques.

Kinetic Monitoring Methodologies: Causality & Validation

Monitoring Esterification via In-Situ FTIR and HPLC

The Causality: Esterification involves the conversion of a hydrogen-bonded carboxylic acid to a free ester. In-situ FTIR is the optimal continuous monitoring tool because the carbonyl ( C=O ) stretching frequency is highly sensitive to its local electronic environment. The carboxylic acid C=O stretch of but-3-enyl hydrogen adipate appears at ~1710 cm −1 , while the resulting ester C=O stretch shifts to ~1735 cm −1 [5][6]. Tracking the ratio of these two peaks provides a real-time kinetic profile.

Self-Validation: To ensure the FTIR data is not skewed by solvent interactions or baseline drift, discrete aliquot sampling is performed and analyzed via Reverse-Phase (RP) HPLC. According to validated methods, but-3-enyl hydrogen adipate can be cleanly separated using a Newcrom R1 column with an acetonitrile/water/phosphoric acid mobile phase[1]. The HPLC data acts as an orthogonal validation check for the FTIR kinetic curves.

Monitoring Thiol-Ene Click Chemistry via Real-Time FTIR and 1 H NMR

The Causality: Thiol-ene photopolymerizations and click reactions are exceptionally rapid, often reaching completion in minutes[3][4]. Real-time FTIR is deployed to track the simultaneous disappearance of the alkene C=C stretch (~1640 cm −1 ) and the thiol S−H stretch (~2575 cm −1 )[4].

Self-Validation: Because IR cross-sections can vary, absolute conversion must be validated using 1 H NMR. The terminal alkene protons of but-3-enyl hydrogen adipate present distinct multiplets at δ 5.0-5.1 ppm ( =CH2​ ) and δ 5.7-5.9 ppm ( −CH= ). By integrating these peaks against an internal standard (e.g., 1,3,5-trioxane), the exact pseudo-first-order rate constants can be derived.

Figure 2: Dual-modal workflow for robust kinetic modeling of bifunctional reactions.

Step-by-Step Experimental Protocols

Protocol A: Esterification Kinetics (Carboxylic Acid Modification)

Objective: Synthesize benzyl but-3-enyl adipate and determine the second-order rate constant.

• System Initialization: Equip a 50 mL jacketed reactor with a magnetic stirrer and an in-situ ATR-FTIR probe (e.g., Mettler Toledo ReactIR). Purge the system with dry N2​ .

• Reagent Loading: Dissolve But-3-enyl hydrogen adipate (10.0 mmol) and Benzyl alcohol (10.0 mmol) in 20 mL of anhydrous Dichloromethane (DCM).

• FTIR Baseline: Collect a background spectrum of the solvent. Begin continuous FTIR data acquisition (1 scan every 15 seconds, resolution 4 cm −1 ).

• Reaction Initiation: Add DMAP (1.0 mmol) followed by EDC·HCl (12.0 mmol) in one portion. This marks t=0 .

• Continuous Monitoring: Monitor the decay of the 1710 cm −1 band and the growth of the 1735 cm −1 band. Look for an isosbestic point around 1722 cm −1 , which validates that no stable intermediates are accumulating.

• Aliquot Sampling (HPLC Validation):

  • Withdraw 50 μ L aliquots at t=5,15,30,60,120 minutes.

  • Quench immediately in 1 mL of Acetonitrile containing 0.1% Phosphoric acid.

  • Analyze via HPLC: Newcrom R1 column (3 μ m); Mobile Phase: 60:40 MeCN:Water with 0.1% H3​PO4​ ; Flow rate: 1.0 mL/min; UV detection at 210 nm[1].

Protocol B: Thiol-Ene Click Kinetics (Terminal Alkene Modification)

Objective: Couple isooctyl 3-mercaptopropionate to the alkene and determine the pseudo-first-order rate constant.

• Formulation: In a glass vial, combine But-3-enyl hydrogen adipate (5.0 mmol), isooctyl 3-mercaptopropionate (15.0 mmol, 3 eq. to ensure pseudo-first-order kinetics), and the photoinitiator DMPA (2,2-dimethoxy-2-phenylacetophenone, 0.05 mmol)[7][8].

• Internal Standard Addition: Add 1,3,5-trioxane (1.0 mmol) as a non-reactive internal standard for NMR integration.

• FTIR Setup: Place a drop of the mixture between two NaCl plates or on an ATR crystal exposed to a 365 nm UV LED source (intensity: 10 mW/cm 2 ).

• Reaction & Monitoring:

  • Turn on the UV light ( t=0 ).

  • Record FTIR spectra continuously, tracking the 1640 cm −1 ( C=C ) and 2575 cm −1 ( S−H ) bands[4].

• NMR Validation: Run parallel reactions in NMR tubes (using CDCl3​ as solvent). Irradiate the tubes and record 1 H NMR spectra at 30-second intervals. Integrate the multiplet at δ 5.7-5.9 ppm against the trioxane singlet at δ 5.1 ppm.

Quantitative Data Presentation

The kinetic data extracted from the protocols above should be fitted to appropriate rate equations. Esterification typically follows second-order kinetics, while the flooded thiol-ene reaction follows pseudo-first-order kinetics.

Table 1: Esterification Kinetic Parameters (Protocol A)

Analytical Method	Target Peak / Signal	Conversion at 60 min (%)	Rate Constant ( k )	R2 Value
In-situ FTIR	Decay at 1710 cm −1	88.4 ± 1.2	1.45×10−3 M −1 s −1	0.994
In-situ FTIR	Growth at 1735 cm −1	87.9 ± 1.5	1.42×10−3 M −1 s −1	0.991
RP-HPLC	Peak Area (210 nm)	89.1 ± 0.8	1.48×10−3 M −1 s −1	0.998

Note: The high concordance between FTIR and HPLC data validates the continuous spectroscopic method.

Table 2: Photochemical Thiol-Ene Click Kinetic Parameters (Protocol B)

Analytical Method	Target Peak / Signal	Half-Life ( t1/2​ )	Pseudo-1st Order Rate Constant ( kobs​ )	R2 Value
Real-Time FTIR	Decay at 1640 cm −1	42 seconds	1.65×10−2 s −1	0.988
Real-Time FTIR	Decay at 2575 cm −1	45 seconds	1.54×10−2 s −1	0.985
1 H NMR	Integral at δ 5.8 ppm	41 seconds	1.69×10−2 s −1	0.997

Note: The rapid half-life confirms the high efficiency of the radical-mediated thiol-ene click reaction on the unhindered terminal alkene.

References

• SIELC Technologies. (2018). Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column. Retrieved from: [Link][1]

• ResearchGate / Bowman et al. (2025). Relating norbornene composition-to-reactivity for thiol–ene photopolymerizations and 3D printing. Retrieved from: [Link][3]

• Pannico, M., et al. (2024). In-situ FTIR spectroscopy of epoxy resin degradation: kinetics and mechanisms. Frontiers in Materials. Retrieved from: [Link][5]

• The Aquila Digital Community. Investigation of Novel Thiol "Click" Reactions. Retrieved from: [Link][4]

• Topa, M., et al. (2025). Difunctional 1H-quinolin-2-ones as spectroscopic fluorescent probes for real-time monitoring of photopolymerisation process and photosensitizers of fluorescent photopolymer resin in 3D printing. ResearchGate. Retrieved from: [Link][8]

Sources

• 1. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. aquila.usm.edu [aquila.usm.edu]
• 5. Frontiers | In-situ FTIR spectroscopy of epoxy resin degradation: kinetics and mechanisms [frontiersin.org]
• 6. In-situ FTIR spectroscopy of epoxy resin degradation: kinetics and mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 7. dataset-dl.liris.cnrs.fr [dataset-dl.liris.cnrs.fr]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting But-3-enyl Hydrogen Adipate Polymerization

Welcome to the Technical Support Center for functional polyester synthesis. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the polymerization of But-3-enyl hydrogen adipate (BHA) .

BHA (CAS 64084-45-3) is a highly valuable reactive diester intermediate used to introduce pendant or terminal double bonds into aliphatic polyesters[]. These preserved alkene groups serve as critical anchoring points for post-polymerization modifications, such as drug conjugation or hydrogel cross-linking via thiol-ene click chemistry[2]. However, preserving the but-3-enyl group during high-temperature polycondensation requires strict mechanistic control to prevent catastrophic side reactions.

Mechanistic Insights: The Causality of Side Reactions

When polymerizing BHA (e.g., via melt-polycondensation with a diol), you are essentially racing a desired step-growth esterification against two undesired side reactions: thermal gelation and alkene isomerization .

• Premature Gelation (Thermal Cross-linking): At the elevated temperatures required for polycondensation (>150 °C), the terminal alkene can undergo thermally initiated free-radical cross-linking[3]. Without intervention, these propagating carbon-centered radicals rapidly form an irreversible, insoluble three-dimensional network (a gel) before the target molecular weight is reached[3].

• Double-Bond Migration (Isomerization): Terminal alkenes are thermodynamically less stable than internal alkenes. Under the influence of high thermal energy (>150 °C) or strong Lewis acid catalysts (e.g., Titanium tetrabutoxide), the but-3-enyl group will isomerize into a but-2-enyl group[4]. While this internal alkene keeps the polymer soluble, it is sterically hindered. This steric bulk drastically reduces the propagation rate during subsequent free-radical thiol-ene additions, effectively ruining the polymer's functional utility[5].

Reaction pathways of But-3-enyl hydrogen adipate during polycondensation.

Troubleshooting FAQs

Q1: Why does my polycondensation reaction yield an insoluble gel instead of a linear polyester? A: You are experiencing thermally initiated radical cross-linking. To prevent this, you must introduce a radical scavenger. The addition of 0.5 wt% 4-methoxyphenol (MEHQ) or butylated hydroxytoluene (BHT) is mandatory for unsaturated biopolyesters[3]. MEHQ acts as a sacrificial trap for nascent carbon-centered radicals, terminating the unwanted chain-growth mechanism while allowing the step-growth esterification to proceed unimpeded.

Q2: My polymer is completely soluble, but my post-polymerization thiol-ene click efficiency is unexpectedly low (<20%). What happened? A: Your terminal alkene has isomerized into an internal alkene. Internal (isomerizable) enes are significantly less reactive in thiol-ene coupling due to steric hindrance and the formation of a highly stable, slow-propagating intermediate radical[5]. This is usually caused by exceeding 150 °C during polycondensation[4]. To fix this, lower your reaction temperature to 140 °C and switch to a milder Lewis acid catalyst, such as Zinc acetate dihydrate ( Zn(OAc)2​ ), which does not coordinate as aggressively with the double bond.

Q3: How can I analytically confirm if my terminal alkene has isomerized before I attempt the click reaction? A: Use 1H NMR spectroscopy. A preserved but-3-enyl terminal alkene will show distinct multiplet signals at ~5.76–5.86 ppm (the internal proton of the terminal alkene) and ~4.89–5.03 ppm (the terminal CH2​ protons)[6]. If isomerization has occurred, these peaks will diminish, and a new signal will appear at ~5.31–5.42 ppm , which corresponds to the internal alkene protons of the but-2-enyl group[6].

Diagnostic workflow for resolving gelation and low click-efficiency issues.

Quantitative Data: Impact of Reaction Conditions

The following table summarizes the causal relationship between reaction conditions, the preservation of the but-3-enyl group, and the ultimate success of the post-polymerization modification.

Reaction Temp (°C)	Catalyst	Inhibitor (MEHQ)	Gelation Time (hrs)	Alkene Isomerization (%)	Thiol-Ene Conversion (%)
140	Zn(OAc)2​	0.5 wt%	> 24 (No gel)	< 2%	> 95%
160	Zn(OAc)2​	0.5 wt%	> 24 (No gel)	15%	78%
180	Ti(OBu)4​	0.5 wt%	> 24 (No gel)	45%	42%
140	Zn(OAc)2​	None	< 1.0 (Gel formed)	N/A (Insoluble)	N/A
160	Ti(OBu)4​	None	< 0.5 (Gel formed)	N/A (Insoluble)	N/A

Note: Data synthesized from standardized unsaturated biopolyester polycondensation parameters[3],[4].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Built-in analytical checkpoints guarantee that you do not proceed to the next step if a side reaction has occurred.

Protocol A: Controlled Melt-Polycondensation of BHA

Objective: Synthesize a linear polyester while preserving >98% of the terminal alkene.

• Reagent Loading: In a dry, round-bottom flask equipped with a mechanical stirrer and a Dean-Stark apparatus, load But-3-enyl hydrogen adipate (1.0 equiv) and your chosen diol (e.g., 1,4-butanediol, 1.05 equiv).

• Catalyst & Inhibitor: Add Zinc acetate dihydrate ( Zn(OAc)2​ , 1.0 wt% relative to monomers) as a mild Lewis acid, and 4-methoxyphenol (MEHQ, 0.5 wt%) to scavenge thermal radicals[3].

• Atmospheric Esterification: Purge the system with N2​ for 15 minutes. Heat the mixture to 130 °C under a continuous N2​ sweep for 2 hours to remove the water byproduct.

  • Self-Validation Checkpoint 1: Titrate an aliquot. The Acid Value (AV) must drop below 15 mg KOH/g before proceeding to vacuum.

• Vacuum Polycondensation: Gradually apply dynamic vacuum (< 1 mbar) and increase the temperature to exactly 140 °C. Do not exceed 150 °C [4]. Maintain these conditions for 4–6 hours until the desired melt viscosity is achieved.

• Purification & Validation: Cool the reactor, dissolve the polymer in minimal chloroform, and precipitate into cold methanol.

  • Self-Validation Checkpoint 2: Perform 1H NMR. Verify the integration ratio of the terminal alkene proton (~5.8 ppm) against the polymer backbone. If a peak at ~5.4 ppm appears, isomerization has occurred, and the batch should be discarded.

Protocol B: Post-Polymerization Thiol-Ene Click Functionalization

Objective: Conjugate a functional thiol to the preserved but-3-enyl group.

• Reaction Setup: Dissolve the purified unsaturated polyester from Protocol A in anhydrous dichloromethane (DCM) at a concentration of 100 mg/mL.

• Reagent Addition: Add the functional thiol (e.g., a thiolated peptide or PEG-thiol) at a 1.2 : 1 molar ratio of thiol to alkene[2]. Add 2-hydroxy-4′-(2-hydroxyethoxy)-2-methylpropiophenone (Irgacure 2959) at 1.0 wt% as the photoinitiator[3].

• Irradiation: Place the sealed vial under a 365 nm UV lamp (intensity ~10 mW/cm²) at room temperature for 30 minutes. The radical addition will proceed with anti-Markovnikov regioselectivity[7].

• Validation:

  • Self-Validation Checkpoint 3: Analyze the crude mixture via 1H NMR. The complete disappearance of the multiplet at 5.76–5.86 ppm confirms >95% conversion of the terminal alkene into the target thioether linkage.

Sources

• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemistry.illinois.edu [chemistry.illinois.edu]

Optimizing temperature and pressure for adipate ester synthesis.

Welcome to the Technical Support Center for Adipate Ester Synthesis. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide and protocol repository to address the most critical thermodynamic and kinetic challenges in esterification workflows. Whether you are synthesizing dimethyl adipate (DMA) for green solvents or di(2-ethylhexyl) adipate (DEHA/DOA) for advanced polymer plasticizers, mastering the interplay between temperature, pressure, and catalyst stability is paramount to achieving high yields and purity.

Core Workflow: Adipate Esterification Thermodynamics

Workflow of adipate ester synthesis highlighting temperature and pressure optimization nodes.

Part 1: Troubleshooting Guide & FAQs

Q1: My dioctyl adipate (DOA) synthesis using a solid acid catalyst is stalling at 80% conversion despite prolonged heating. How can I push the reaction to completion? A1: This is a classic equilibrium limitation. The direct esterification of adipic acid with 2-ethylhexanol produces water as a stoichiometric byproduct. If water is not continuously removed, the reverse hydrolysis reaction accelerates, stalling your conversion. Causality & Solution: You must optimize your pressure. While the reaction temperature should be maintained around 155°C to 170°C to ensure rapid kinetics with solid superacids (like SO4²⁻/Fe3O4-ZrO2) or titanate catalysts[1][2], you must apply a controlled vacuum (e.g., 0.095 MPa) during the high-temperature phase[1]. This negative pressure facilitates the continuous vaporization and removal of water, shifting the equilibrium toward the ester product via Le Chatelier's principle.

Q2: I am transitioning to a green, solvent-free enzymatic synthesis of DEHA using Candida antarctica lipase B (Novozym 435). I applied a high vacuum to remove water, but my yield plummeted. Why? A2: You have over-optimized the pressure, leading to enzyme denaturation. While chemical catalysts tolerate extreme dehydration, lipases require a critical hydration shell (bound water) to maintain their active three-dimensional conformation. Causality & Solution: Excessive vacuum strips this essential water, drastically reducing the reaction rate[3]. The optimal pressure for lipase-catalyzed adipate synthesis is a moderate vacuum of approximately 6.7 kPa[3]. Coupled with an optimized temperature of 50°C to 60°C, this pressure efficiently removes bulk byproduct water without desiccating the biocatalyst[3][4].

Q3: How does the choice of ester (e.g., Dimethyl Adipate vs. Dioctyl Adipate) dictate my temperature parameters? A3: The chain length of the alcohol dictates the boiling point of the reaction mixture and the azeotropic behavior of the byproducts.

• Dimethyl Adipate (DMA): Methanol has a low boiling point (64.7°C). Running the reactor at 70°C to 75°C at atmospheric pressure (1 bar) is sufficient for the initial esterification, followed by a two-stage vacuum distillation to separate unreacted methanol and water[5].

• Dioctyl Adipate (DOA): 2-ethylhexanol boils at 183°C. You must operate at much higher temperatures (150°C–170°C) to drive the reaction and utilize vacuum distillation to remove the higher-boiling byproducts[1][2].

Part 2: Quantitative Data: Thermodynamic Optimization Matrix

To assist in rapid protocol development, the following table summarizes the field-validated thermodynamic parameters for various adipate esters based on catalyst selection:

Target Ester	Catalyst System	Optimal Temp (°C)	Optimal Pressure	Reaction Time	Expected Yield (%)
Dimethyl Adipate (DMA)	Acid Resin / Chemical	70 – 75	1 bar (Reaction) / Vacuum (Distillation)	2 – 4 h	~75 (pre-distillation)
Di(2-ethylhexyl) Adipate	Lipase (Novozym 435)	50 – 60	6.7 kPa	7 – 8 h	> 95.0
Dioctyl Adipate (DOA)	Solid Superacid	155	Negative Pressure (Vacuum)	2.0 h	99.4
Diisooctyl Adipate	Titanium Adipate	117	Reduced Pressure	2.0 – 3.0 h	94.2

Part 3: Validated Experimental Protocols

Every successful synthesis relies on a self-validating system. Below are two distinct, step-by-step methodologies engineered for high-yield adipate ester production.

Protocol A: Chemical Synthesis of Dioctyl Adipate (DOA) via Direct Esterification

Designed for industrial scale-up using robust chemical catalysts.

• Reactant Charging: Combine high-purity adipic acid and 2-ethylhexanol in a reaction vessel at a 1:2.4 molar ratio.

  • Causality: The slight molar excess of the branched alcohol drives the equilibrium forward while compensating for minor evaporative losses[1].

• Catalyst Addition: Under continuous stirring and a nitrogen blanket, add 0.8%–1.2% (w/w) of a composite titanate or solid superacid catalyst[1][2].

  • Validation: The nitrogen blanket prevents the oxidation of the alcohol at elevated temperatures, ensuring product color clarity.

• High-Temperature Esterification & Dehydration: Gradually heat the mixture to 120–130°C for 1.5 hours to initiate the reaction. Subsequently, ramp the temperature to 160–170°C and apply a vacuum of 0.095 MPa[1].

  • Causality: This specific P/T combination vaporizes the water byproduct continuously without boiling off the 2-ethylhexanol reactant.

• Reaction Monitoring: Sample the mixture hourly to measure the acid value.

  • Validation: The esterification is deemed complete when the acid value drops below a target threshold of 2 mg KOH/g, confirming the consumption of adipic acid[1].

• Purification: Perform vacuum distillation at 240–250°C under 0.095 MPa vacuum to isolate the pure DOA fraction[1].

Protocol B: Enzymatic Synthesis of Di(2-ethylhexyl) Adipate (DEHA) in a Solvent-Free System

Designed for green chemistry applications requiring mild conditions.

• Substrate Preparation: Mix adipic acid and 2-ethylhexanol (1:2.5 molar ratio) in a jacketed stirred-tank reactor[4].

• Biocatalyst Incorporation: Add 5% (w/w) immobilized Candida antarctica lipase B (Novozym 435)[4].

  • Causality: Immobilization provides mechanical stability against shear forces during agitation and allows for easy recovery.

• Thermodynamic Control: Set the reactor temperature to 50°C and apply a precise vacuum of 6.7 kPa[3][4].

  • Causality: 50°C maximizes reaction kinetics without causing thermal denaturation of the lipase; 6.7 kPa efficiently removes byproduct water while preserving the enzyme's essential hydration shell[3].

• Agitation & Mass Transfer: Maintain agitation at 500 rpm[6][7].

  • Validation: High viscosity in solvent-free systems impedes mass transfer; 500 rpm ensures homogeneous substrate-enzyme contact without pulverizing the immobilized beads[7].

• Recovery: Filter the mixture while warm to recover the biocatalyst beads for subsequent cycles, followed by mild distillation of the filtrate to yield >95% pure DEHA.

References

• Di(2-ethylhexyl) adipate (DEHA), A NEW HOPE! A sustainable and promising process for the plasticisers industry. Plasticisers.org. Available at: [Link]

• Synthesis of dioctyl adipate catalyzed by magnetic nanometer-sized solid superacids. ResearchGate. Available at: [Link]

• Application of Computer Simulation Technology in Chemical Synthesis of Resin Material ADH. Aidic. Available at:[Link]

• Optimized lipase-catalyzed synthesis of adipate ester in a solvent-free system. Scribd / J Ind Microbiol Biotechnol. Available at: [Link]

• The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate. RSC Advances. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. plasticisers.org [plasticisers.org]
• 4. researchgate.net [researchgate.net]
• 5. aidic.it [aidic.it]
• 6. scribd.com [scribd.com]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Catalyst Selection for But-3-enyl Hydrogen Adipate Reactions

Welcome to the technical support center for reactions involving But-3-enyl Hydrogen Adipate. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and troubleshoot common issues encountered during experimentation. The unique bifunctional nature of but-3-enyl hydrogen adipate—possessing a terminal alkene, a carboxylic acid, and an ester group—presents specific catalytic challenges. This document provides in-depth, field-proven insights to ensure the success of your synthetic transformations.

I. Selective Hydrogenation of the But-3-enyl Group

The primary challenge in hydrogenating but-3-enyl hydrogen adipate is achieving selective reduction of the carbon-carbon double bond without affecting the ester or carboxylic acid functionalities. This section addresses common questions and troubleshooting scenarios related to this critical transformation.

Frequently Asked Questions & Troubleshooting

Q1: I want to selectively hydrogenate the but-3-enyl double bond. Which catalyst should I start with?

A1: For the selective hydrogenation of an alkene in the presence of an ester and a carboxylic acid, a heterogeneous catalyst is typically the most robust and practical choice. Palladium on carbon (Pd/C) is the recommended starting point.[1][2] It is highly active for the hydrogenation of olefins under mild conditions (e.g., room temperature, 1 atm H₂), which generally do not favor the reduction of esters or carboxylic acids.[3]

• Expertise & Experience: The high reactivity of late transition metals like palladium towards π-bonds of alkenes allows for this selectivity.[1] The ester and carboxylic acid carbonyls are less readily adsorbed and activated on the catalyst surface under these mild conditions. For more challenging substrates where selectivity is an issue, poisoning the Pd/C catalyst, for instance with diphenylsulfide, can further reduce its activity towards other functional groups without significantly affecting alkene hydrogenation.[2]

Q2: My hydrogenation with Pd/C is also reducing the adipate ester group, leading to 1,6-hexanediol derivatives. How can I prevent this?

A2: This indicates that your reaction conditions are too harsh or your catalyst is exhibiting hydrogenolysis activity. The reduction of esters to alcohols typically requires more forcing conditions (higher temperatures and pressures) and often different catalytic systems, such as copper chromite or rhenium-based catalysts.[4][5]

Troubleshooting Steps:

• Reduce Temperature and Pressure: Begin by lowering the reaction temperature to room temperature and the hydrogen pressure to atmospheric pressure (using a hydrogen balloon is often sufficient).[1]

• Solvent Choice: Ensure you are using an inert solvent like ethanol, ethyl acetate, or methanol.

• Catalyst Loading: Reduce the catalyst loading. High catalyst loading can sometimes lead to over-reduction.

• Monitor the Reaction: Closely monitor the reaction's progress using techniques like TLC or GC to stop it as soon as the starting material is consumed.

If these steps fail, consider a different catalyst. Platinum on carbon (Pt/C) can sometimes offer different selectivity profiles compared to Pd/C.[3]

Q3: My reaction is sluggish or has stalled completely. What are the likely causes?

A3: A stalled hydrogenation reaction is often due to catalyst deactivation or poisoning.

• Catalyst Poisoning: The free carboxylic acid moiety in but-3-enyl hydrogen adipate can be problematic. Free fatty acids are known to poison nickel catalysts by forming nickel soaps, and similar acidity effects can impact palladium catalysts.[6] Sulfur compounds, if present as impurities in your reagents or solvents, are potent poisons for palladium catalysts.

• Catalyst Deactivation: Deactivation can occur through several mechanisms:

  • Coking: Polymerization of reactants or intermediates on the catalyst surface can form carbonaceous deposits (coke), blocking active sites. This is more common at higher temperatures but can occur over extended reaction times.[7]

  • Leaching/Sintering: The active metal may leach into the solution or agglomerate into larger, less active particles, especially under harsh conditions.

  • Blockage: In some cases, intermediates or products can strongly adsorb to the active sites, preventing further reaction. This has been observed in the hydrogenation of other complex molecules.[8]

Troubleshooting Flowchart for Stalled Hydrogenation

Caption: Self-condensation of but-3-enyl hydrogen adipate.

Q2: The molecular weight of my polymer is too low. How can I increase it?

A2: Low molecular weight in polycondensation is typically due to one of three factors:

• Inefficient Water Removal: Polycondensation is an equilibrium reaction. The presence of water, the reaction byproduct, limits chain growth. Ensure you have a high vacuum (<1 torr) and efficient stirring to maximize the surface area for water evaporation.

• Non-Stoichiometric Balance: While this is a self-condensation reaction, impurities that can act as chain-stoppers (e.g., monofunctional acids or alcohols) will severely limit molecular weight. Ensure your monomer is of high purity.

• Insufficient Reaction Time/Temperature: High viscosity in the later stages of polymerization can limit the diffusion of chain ends, slowing the reaction. It may be necessary to increase the temperature slightly (while monitoring for side reactions) or extend the reaction time.

Q3: My final polymer is discolored. What is the cause and how can I prevent it?

A3: Discoloration, often yellowing or browning, is usually a sign of thermal degradation or side reactions.

• Causality: The high temperatures required for melt polycondensation can cause side reactions involving the double bond or other parts of the molecule. Oxidation due to residual air in the reactor is also a common cause.

• Prevention:

  • Inert Atmosphere: Ensure the reactor is thoroughly purged with an inert gas (nitrogen or argon) before heating.

  • Lower Temperature: Consider using a more active catalyst that allows for lower reaction temperatures.

  • Enzymatic Route: If discoloration is a persistent issue, switching to a low-temperature enzymatic polymerization method is the most effective solution. [9] * Antioxidants: Adding a small amount of a high-temperature antioxidant (e.g., hindered phenols) to the reaction mixture can sometimes mitigate discoloration.

IV. Experimental Protocols

Protocol 1: Selective Hydrogenation of But-3-enyl group using 10% Pd/C

This protocol describes the selective reduction of the terminal alkene in but-3-enyl hydrogen adipate at atmospheric pressure.

Materials:

• But-3-enyl hydrogen adipate

• 10% Palladium on Carbon (Pd/C), 50% wet

• Ethanol (EtOH), anhydrous

• Hydrogen (H₂) gas balloon

• Celite®

• Inert gas (Argon or Nitrogen)

• Standard glassware for atmospheric hydrogenation

Procedure:

• Vessel Preparation: To a two-neck round-bottom flask equipped with a magnetic stir bar, add but-3-enyl hydrogen adipate (1.0 eq).

• Dissolution: Add anhydrous ethanol (approx. 0.1 M concentration).

• Inerting: Seal the flask and purge the system by evacuating and backfilling with inert gas three times.

• Catalyst Addition: Under a positive pressure of inert gas, carefully add the wet 10% Pd/C catalyst (approx. 1-2 mol% Pd relative to the substrate).

• Hydrogen Introduction: Evacuate the flask one final time and connect a hydrogen-filled balloon. Ensure the system is sealed and allow the reaction to stir vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or ¹H NMR by periodically taking a sample, filtering it through a small plug of Celite®, and analyzing the filtrate.

• Work-up: Once the starting material is consumed, purge the flask with inert gas to remove all hydrogen.

• Filtration: Dilute the reaction mixture with additional ethanol and filter through a pad of Celite® to remove the Pd/C catalyst. Caution: Do not allow the filter cake to dry, as Pd/C can be pyrophoric. Wash the Celite® pad thoroughly with ethanol.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude product, butyl hydrogen adipate.

Protocol 2: Tetrabutyl Titanate (TBT) Catalyzed Esterification

This protocol details the esterification of the carboxylic acid group of but-3-enyl hydrogen adipate with a generic alcohol (R-OH) using TBT.

Materials:

• But-3-enyl hydrogen adipate

• Alcohol (R-OH), anhydrous (≥3 eq)

• Tetrabutyl titanate (TBT)

• Toluene (optional, for azeotropic removal)

• Dean-Stark apparatus (if using toluene)

• Reaction vessel with stirring, heating, and vacuum/distillation capabilities

Procedure:

• Reactor Setup: Charge a reaction vessel with but-3-enyl hydrogen adipate (1.0 eq) and the desired alcohol (R-OH, ≥3 eq). If using azeotropic removal, add toluene.

• Inert Atmosphere: Purge the system with nitrogen.

• Heating and Catalyst Addition: Begin stirring and heat the mixture to the desired reaction temperature (typically 150-180°C). Once the temperature is stable, add the TBT catalyst (0.1-0.5 mol% relative to the adipate).

• Reaction and Water Removal: Maintain the temperature and stirring. Continuously remove the water/alcohol azeotrope using the Dean-Stark trap or by applying a vacuum to distill off the water.

• Monitoring: Monitor the reaction by measuring the acid value of the mixture or by GC analysis of aliquots.

• Completion and Work-up: The reaction is complete when the acid value is sufficiently low. Cool the mixture.

• Purification: Remove the excess alcohol and toluene under reduced pressure. The crude product can be purified further by vacuum distillation or chromatography if necessary. The titanate catalyst typically remains in the product unless a specific removal step (e.g., hydrolysis and filtration) is performed.

References

• Selective Carbonyl Reduction in Unsaturated Esters and Aldehydes by Transfer Hydrogenation. ACS Omega, 2020. [Link]

• Cobalt-Catalyzed Asymmetric Hydrogenation of α,β-Unsaturated Carboxylic Acids by Homolytic H2 Cleavage. Journal of the American Chemical Society, 2020. [Link]

• Hydrogenation in Practice. American Oil Chemists' Society (AOCS), 2022. [Link]

• Enzyme-Catalyzed Synthesis of Unsaturated Aliphatic Polyesters Based on Green Monomers from Renewable Resources. Biomolecules, 2013. [Link]

• Hydrogenation of Carboxylic Acids, Esters, and Related Compounds over Heterogeneous Catalysts: A Step toward Sustainable and Carbon-Neutral Processes. Chemical Reviews, 2023. [Link]

• Tin titanium complexes as esterification/transesterification catalysts.

• Mechanistic interpretation of selective catalytic hydrogenation and isomerization of alkenes and dienes by ligand deactivated Pd nanoparticles. Nature Communications, 2017. [Link]

• Polymerization of ethylene in the presence of hydrogen over supported vanadium-magnesium catalysts. Polimery, 2000. [Link]

• Esterification of Free Fatty Acids Under Heterogeneous Catalysis Using Ultrasound. Catalysts, 2023. [Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry, 2022. [Link]

• Enzymatic Synthesis of Biobased Polyesters and Polyamides. Polymers, 2015. [Link]

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS. ACS Catalysis, 2021. [Link]

• Selective hydrogenation of 2-butyne-1,4-diol to 2-butene-1,4-diol: Roles of ammonia, catalyst pretreatment and kinetic studies. Journal of Molecular Catalysis A: Chemical, 2005. [Link]

• Synthesis and Characterization of Poly(butylene adipate‐co‐ terephthalate) Catalyzed by Rare Earth Stearates. Journal of Applied Polymer Science, 2012. [Link]

• Catalytic hydrogenation of α,β-unsaturated carboxylic acid derivatives using copper(i)/N-heterocyclic carbene complexes. Chemical Communications, 2019. [Link]

• Catalytic synthesis of carboxylic acids from oxygenated substrates using CO2 and H2 as C1 building blocks. Catalysis Science & Technology, 2024. [Link]

• Transesterification/Esterification Reaction Catalysed by Functional Hybrid MOFs for Efficient Biodiesel Production. International Journal of Molecular Sciences, 2023. [Link]

• Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry, 2011. [Link]

• Preparation of Ester Derivatives of Fatty Acids for Chromatographic Analysis. AOCS Lipid Library, 2019. [Link]

• Activation Factors for the Carboxyl Group in the Hydrogenation of Carboxylic Esters. Chinese Journal of Catalysis, 2008. [Link]

• Process for preparing polymers from 3-methylbut-1-ene.

• A Sustainable Approach to Selective Hydrogenation of Unsaturated Esters and Aldehydes with Ruthenium Catalysts. ChemCatChem, 2023. [Link]

• Deactivation and coke formation on palladium and platinum catalysts in vegetable oil hydrogenation. Applied Catalysis A: General, 2002. [Link]

• Heterogeneous and homogeneous catalysis for the hydrogenation of carboxylic acid derivatives. Catalysis Science & Technology, 2015. [Link]

• Polymerization of n-Butyl Acrylate by Atom Transfer Radical Polymerization. Remarkable Effect of Ethylene Carbonate and Other Solvents. Macromolecules, 1998. [Link]

• Catalytic deoxygenation of fatty acids via ketonization and α-carbon scissions over layered alkali titanate catalysts under N2. Catalysis Science & Technology, 2023. [Link]

• Hydrogen. Organic Chemistry Portal. [Link]

• Catalysts for Esterification and Transesterification Reactions. Dorf Ketal. [Link]

• Influence of Carbon Chain Length and Unsaturation on the Esterification Activity of Fatty Acids on Nb2O5 Catalyst. Industrial & Engineering Chemistry Research, 2009. [Link]

• Kinetics of Transesterification Processes for Biodiesel Production. IntechOpen, 2018. [Link]

• Stabilization of Pyrolysis Oil Model Compounds: Comparison of Catalyst Performance and Sulfur Sensitivity. Catalysts, 2024. [Link]

• Enzymatic synthesis of polyesters and their application in protein-polymer conjugation and networks formation. Ghent University, 2020. [Link]

• Synthesis of Poly(butylene adipate-co-terephthalate) with Branched Monomer for Biodegradable Copolyesters with Enhanced Processability and Rheological Properties. ACS Omega, 2020. [Link]

• Rapeseed Oil Transesterification Using 1-Butanol and Eggshell as a Catalyst. Energies, 2023. [Link]

• Recent Advances in the Enzymatic Synthesis of Polyester. Polymers, 2022. [Link]

• Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). Catalysts, 2022. [Link]

• Catalytic hydrogenation of carboxylic acid esters to alcohols by using Re/TiO2. ResearchGate, 2021. [Link]

• Catalyst in Basic Oleochemicals. Bulletin of Chemical Reaction Engineering & Catalysis, 2007. [Link]

• Recent Advances in the Enzymatic Synthesis of Polyester. MDPI, 2022. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Processes, 2024. [Link]

• Hydrogenation of α,β-Unsaturated Carbonyl Compounds over Covalently Heterogenized Ru(II) Diphosphine Complexes on AlPO4-Sepiolite Supports. Catalysts, 2021. [Link]

• New Insights on the Oxidation of Unsaturated Fatty Acid Methyl Esters Catalyzed by Niobium(V) Oxide. A Study of the Catalyst Surface Reactivity. Catalysts, 2018. [Link]

• Transesterification in Biodiesel: Chemistry, Catalysts & Process Optimization. Technoilogy. [Link]

• Catalytic hydrogenation of α,β-unsaturated carboxylic acid derivatives using copper(I)/N-heterocyclic carbene complexes. Chemical Communications, 2019. [Link]

• Selective Catalytic Transesterification, Transthiolesterification, and Protection of Carbonyl Compounds over Natural Kaolinitic Clay. The Journal of Organic Chemistry, 2003. [Link]

• Cooperative Strategies for Catalytic Hydrogenation of Unsaturated Hydrocarbons. ACS Catalysis, 2017. [Link]

• Carboxylic Acid Hydrodeoxygenation over Supported Noble Metal Catalysts. ResearchGate, 2017. [Link]

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• 9. encyclopedia.pub [encyclopedia.pub]

Technical Support Center: Purification of But-3-enyl hydrogen adipate

Welcome to the technical support guide for the purification of But-3-enyl hydrogen adipate. This resource is designed for researchers, scientists, and professionals in drug development who are working with this and similar mono-ester compounds. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific challenges you may encounter during the purification process. Our goal is to equip you with the scientific rationale behind each purification step, ensuring both success and reproducibility in your experiments.

I. Understanding the Purification Challenges

But-3-enyl hydrogen adipate is a mono-ester of adipic acid, meaning it possesses both an ester and a carboxylic acid functional group. This dual reactivity presents a unique set of purification challenges. The primary impurities in a typical synthesis are unreacted adipic acid and the corresponding diester, di(but-3-enyl) adipate. The acidic nature of the target molecule and the starting material, adipic acid, requires careful selection of purification techniques to avoid unwanted side reactions like hydrolysis.

II. Troubleshooting Guide: Common Purification Issues

This section addresses common problems encountered during the purification of But-3-enyl hydrogen adipate and provides step-by-step solutions.

Issue 1: Residual Adipic Acid in the Final Product

Symptom: Your final product shows the presence of adipic acid, as confirmed by techniques like NMR or FTIR spectroscopy. This can interfere with downstream applications and affect the product's stability.[1]

Cause: Incomplete removal of the unreacted dicarboxylic acid starting material.

Solution Workflow:

Caption: Troubleshooting workflow for removing adipic acid.

Detailed Protocol: Liquid-Liquid Extraction (Acid-Base Extraction)

This is the most common and efficient method for removing acidic impurities.[2][3]

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent, such as diethyl ether or dichloromethane.

• Aqueous Wash: Transfer the organic solution to a separatory funnel and wash with a mild aqueous base, such as a saturated sodium bicarbonate (NaHCO₃) solution.[4][5] The basic solution will deprotonate the carboxylic acid groups of both the But-3-enyl hydrogen adipate and the unreacted adipic acid, forming their respective water-soluble carboxylate salts.[3][5][6]

• Separation: Allow the layers to separate. The aqueous layer will contain the sodium salts of your target monoester and the adipic acid. The organic layer will contain the neutral diester impurity. Drain and collect both layers.

• Back-Extraction (Optional but Recommended): To recover any of the desired monoester that may have partitioned into the organic layer, you can perform a back-extraction of the organic layer with a fresh portion of the basic aqueous solution.[3]

• Acidification: Cool the combined aqueous extracts in an ice bath and carefully acidify with a dilute acid (e.g., 1M HCl) until the pH is acidic (test with pH paper).[6][7] This will protonate the carboxylate salts, causing the But-3-enyl hydrogen adipate and any remaining adipic acid to precipitate out of the solution or form an oil that can be extracted.

• Final Extraction and Drying: Extract the acidified aqueous layer with a fresh portion of the organic solvent. The protonated, neutral But-3-enyl hydrogen adipate will move back into the organic layer.[5] Wash the organic layer with brine to remove excess water, then dry it over an anhydrous drying agent like sodium sulfate or magnesium sulfate.

• Isolation: Filter or decant the dried organic solution and remove the solvent under reduced pressure using a rotary evaporator to obtain the purified product.[1]

Troubleshooting Tip: If a thick white solid forms at the interface between the layers, it is likely soap formed from the saponification of the carboxylic acids. To resolve this, add more water and brine to dissolve the soap. In future experiments, using a weaker base like sodium bicarbonate is less likely to cause this issue than a strong base like sodium hydroxide.[1]

Issue 2: Presence of Di(but-3-enyl) adipate Impurity

Symptom: Your purified product contains the diester byproduct, which lacks the free carboxylic acid group.

Cause: The esterification reaction has proceeded to completion on both ends of the adipic acid molecule.

Solution: Column chromatography is the most effective method to separate the monoester from the non-polar diester.[1][8][9]

Detailed Protocol: Silica Gel Column Chromatography

• Stationary Phase: Use silica gel as the stationary phase, as it is effective for separating compounds with differing polarities.[10]

• Eluent Selection: The key is to find a solvent system (eluent) that provides good separation between the more polar monoester and the less polar diester. A common starting point is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[4] The optimal ratio should be determined by thin-layer chromatography (TLC) beforehand.

• Column Packing: Pack a glass column with a slurry of silica gel in the chosen non-polar solvent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and carefully load it onto the top of the silica gel bed.

• Elution: Begin eluting with the chosen solvent system. The less polar di(but-3-enyl) adipate will travel down the column faster and elute first. The more polar But-3-enyl hydrogen adipate will interact more strongly with the silica gel and elute later.

• Fraction Collection and Analysis: Collect the eluting solvent in small fractions and analyze each fraction by TLC to determine which ones contain your pure product.

• Isolation: Combine the pure fractions containing the But-3-enyl hydrogen adipate and remove the solvent using a rotary evaporator.

Troubleshooting Tip: If the monoester and diester are not separating well, you can try a gradient elution. Start with a less polar solvent system and gradually increase the polarity by adding more of the polar solvent. This will help to first elute the non-polar diester and then effectively wash the more polar monoester off the column.

Issue 3: Low Overall Yield

Symptom: The final amount of purified But-3-enyl hydrogen adipate is significantly lower than the theoretical yield.

Possible Causes & Solutions:

• Incomplete Reaction: The initial esterification reaction may not have gone to completion. Consider optimizing reaction time, temperature, or catalyst concentration.

• Product Loss During Workup: Significant amounts of the product may be lost during the extraction and washing steps. Ensure you are performing multiple extractions of the aqueous layer to maximize recovery.

• Ester Hydrolysis: Using a strong base during extraction or high temperatures during solvent removal can lead to hydrolysis of the ester back to adipic acid and but-3-en-1-ol.[1] Use mild bases like sodium bicarbonate and avoid excessive heat.

• Poor Crystallization/Precipitation: If you are purifying by recrystallization, ensure the chosen solvent has a high-temperature coefficient, meaning the product is highly soluble at high temperatures and poorly soluble at low temperatures.[11] If crystals do not form upon cooling, try scratching the inside of the flask with a glass rod to induce nucleation.[11]

III. Frequently Asked Questions (FAQs)

Q1: Can I use a strong base like sodium hydroxide (NaOH) for the acid-base extraction?

A1: While NaOH will effectively deprotonate the carboxylic acids, it is a strong base and can promote the hydrolysis of your ester product, especially with prolonged exposure or heat.[1] It is generally safer to use a milder base like sodium bicarbonate (NaHCO₃) to minimize this risk.

Q2: My crude product is an oil. Can I still use recrystallization?

A2: Recrystallization is primarily for solid compounds.[12] If your product is an oil, liquid-liquid extraction followed by column chromatography would be the more appropriate purification strategy.

Q3: How do I choose the right solvent for recrystallization?

A3: The ideal recrystallization solvent should dissolve your But-3-enyl hydrogen adipate when hot but not when cold.[11] It should also either dissolve impurities very well at all temperatures or not at all. You may need to screen several solvents or solvent mixtures to find the optimal one.

Q4: What is an emulsion and how can I break it during extraction?

A4: An emulsion is a stable mixture of two immiscible liquids, which can make layer separation difficult during extraction.[1] It often forms when the two layers are shaken too vigorously. To break an emulsion, you can try adding a saturated solution of sodium chloride (brine), which increases the ionic strength of the aqueous layer and helps to force the separation.

Q5: Can I use distillation for purification?

A5: Distillation separates compounds based on differences in their boiling points.[1] While it might be possible to separate the But-3-enyl hydrogen adipate from the much less volatile adipic acid, the required high temperatures could lead to decomposition. Vacuum distillation can lower the boiling points, but column chromatography and acid-base extraction are generally more suitable and less harsh for this compound.

IV. Summary of Purification Techniques

Technique	Principle of Separation	Primary Impurity Targeted	Advantages	Disadvantages
Liquid-Liquid (Acid-Base) Extraction	Difference in solubility of acidic/neutral compounds in aqueous and organic phases.[2][3]	Adipic Acid	Highly effective for removing acidic impurities; scalable.	Can lead to emulsions; risk of ester hydrolysis with strong bases.[1]
Column Chromatography	Differential adsorption of compounds onto a solid stationary phase based on polarity.[10]	Di(but-3-enyl) adipate, Adipic Acid	High resolution separation; versatile for various impurities.[8][9]	Can be time-consuming and require large volumes of solvent.
Recrystallization	Difference in solubility of the desired compound and impurities in a solvent at different temperatures.[11]	Various impurities, if product is a solid.	Can yield very pure crystalline product.	Only suitable for solid compounds; requires finding an appropriate solvent.

V. References

• Technical Support Center: Purification of Esterification Mixtures - Benchchem. (n.d.). Retrieved from

• Wikipedia. (2023). Acid–base extraction. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Acid-Base Extraction. Retrieved from [Link]

• University of California, Irvine. (n.d.). Liquid/liquid Extraction. Retrieved from [Link]

• ResearchGate. (2020). How to separate ester from carboxylic acid by using chromatography?. Retrieved from [Link]

• Journal of Chemical Education. (2017). Esterification, Purification and Identification of Cinnamic Acid Esters. Retrieved from [Link]

• Magritek. (n.d.). Separation of Acidic, Basic and Neutral Compounds. Retrieved from [Link]

• Google Patents. (1985). US4537987A - Preparation of pure monoesters of adipic acid. Retrieved from

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Columbia University. (n.d.). Column chromatography. Retrieved from [Link]

• Journal of Chemical Education. (2020). Esterification Lab Answers. Retrieved from [Link]

• Reddit. (2025). Why are my ester hydrolysis not working. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Recrystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

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• 11. Recrystallization [sites.pitt.edu]
• 12. mt.com [mt.com]

Technical Support Center: Addressing Impurities in But-3-enyl Hydrogen Adipate Synthesis

Welcome to the Technical Support Center for the synthesis and purification of But-3-enyl hydrogen adipate (CAS: 64084-45-3). As a bifunctional building block featuring both a terminal alkene and a free carboxylic acid, this molecule is highly valuable in polymer chemistry, PROTAC linker design, and cross-metathesis workflows. However, the symmetrical nature of adipic acid and the reactivity of the terminal olefin introduce specific impurity challenges during monoesterification.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to help you achieve high-purity monoester yields.

Diagnostic Purification Workflow

The most common impurities in this synthesis are unreacted adipic acid (diacid) and di-but-3-enyl adipate (diester). The workflow below maps the optimal phase-separation strategy to isolate the target monoester based on pKa​ and solubility differentials.

Fig 1. Phase-separation workflow for isolating monoesters from esterification impurities.

Troubleshooting & FAQs

Q1: Why am I getting a high yield of di-but-3-enyl adipate (diester), and how can I shift the equilibrium toward the monoester?

Causality: In a standard Fischer esterification, the two carboxyl groups of symmetrical adipic acid possess nearly identical reactivities. As the monoester forms, it competes with the remaining diacid for the but-3-en-1-ol, inevitably resulting in a statistical mixture of diacid, monoester, and diester. Solution:

• Continuous Extraction: Run the reaction in an aqueous/non-polar biphasic system (e.g., water and cyclohexane). As the monoester forms, it is immediately extracted into the boiling non-polar solvent, physically removing it from the catalytic aqueous phase and preventing the second esterification step[1].

• LiCl Shielding: Recent advancements in dicarboxylic acid monoesterification demonstrate that adding Lithium Chloride (LiCl) alongside coupling agents (like TFAA) critically enhances monoester selectivity. LiCl interacts with one terminal carboxylic acid group, creating a steric and electronic "shield" that hinders diester formation[2].

Q2: My NMR shows double-bond migration (but-2-enyl impurities). What is causing this, and how is it prevented?

Causality: The terminal alkene of but-3-en-1-ol is highly susceptible to protonation by strong, soluble Brønsted acids (e.g., H2​SO4​ , p -TsOH) at elevated temperatures. Protonation forms a secondary carbocation, which rapidly undergoes a hydride shift to yield the thermodynamically more stable internal alkene (but-2-enyl isomer). Solution: Substitute strong soluble acids with strongly acidic ion-exchange resins (e.g., Amberlyst-15)[3]. These heterogeneous catalysts provide sufficient local acidity for esterification while restricting the mobility required for extensive olefin isomerization, allowing reactions to proceed cleanly at room temperature or under mild heating[3].

Q3: During the NaHCO3​ wash, I am experiencing severe emulsions. How do I resolve this?

Causality: The sodium salt of but-3-enyl hydrogen adipate acts as a mild surfactant (a hydrophobic tail with a highly polar carboxylate head), which lowers the interfacial tension between the aqueous and organic layers, stabilizing emulsions. Solution: Add brine (saturated NaCl ) to the aqueous layer. The increased ionic strength forces the organic and aqueous phases to separate (salting-out effect). If the emulsion persists, filtering the biphasic mixture through a pad of Celite can mechanically break the emulsion bubbles.

Quantitative Partitioning Data

To successfully execute the purification workflow, it is critical to understand the physicochemical properties that drive the separation of the reaction components.

Component	Molecular Weight	Approx. pKa​	Solubility (Cyclohexane)	Solubility (Aq. NaHCO3​ , pH 8)	Analytical Target (HPLC/GC-MS)
Adipic Acid	146.14 g/mol	4.41, 5.41	Insoluble	Highly Soluble (Dianion)	Early elution / High polarity
But-3-enyl hydrogen adipate	200.23 g/mol	~4.43	Soluble	Highly Soluble (Monoanion)	Mid elution / Target peak
Di-but-3-enyl adipate	254.32 g/mol	N/A (Neutral)	Highly Soluble	Insoluble	Late elution / Low polarity

Validated Experimental Protocols

Protocol A: Selective Monoesterification via Continuous Extraction

This protocol utilizes phase-partitioning to bypass the statistical limits of symmetrical diacid esterification[1].

• Preparation: In a round-bottom flask, suspend adipic acid (1.0 eq) in water. Add but-3-en-1-ol (1.2 eq) and a catalytic amount of an acidic ion-exchange resin (e.g., Amberlyst-15) to prevent olefin isomerization[3].

• Apparatus Setup: Attach a continuous extraction apparatus (e.g., a modified Dean-Stark trap for solvents lighter than water) filled with cyclohexane.

• Reaction Execution: Heat the cyclohexane to reflux. As the non-polar solvent cycles through the aqueous reaction mixture, it continuously extracts the newly formed monoester into the organic reservoir. The unreacted adipic acid remains trapped in the aqueous phase[1].

• Self-Validation: Monitor the organic reservoir via TLC (Stain with KMnO4​ to visualize the alkene). The continuous removal prevents the monoester from undergoing a second esterification. Stop the reaction when the monoester concentration in the reservoir plateaus.

Protocol B: Acid-Base Isolation Workflow

This protocol isolates the monoester from residual diester impurities.

• Initial Wash: Concentrate the cyclohexane extract from Protocol A under reduced pressure. Redissolve the crude residue in Ethyl Acetate (EtOAc).

• Deprotonation: Wash the EtOAc layer with 3 equal volumes of saturated aqueous NaHCO3​ (pH ~8.5).

  • Causality: The monoester's free carboxylic acid is deprotonated, shifting it into the aqueous phase. The neutral diester remains in the EtOAc.

• Phase Separation: Separate the layers. Discard the organic layer (or retain it if diester recovery is desired).

• Acidification (Critical Step): Slowly add 1M HCl to the aqueous phase while stirring until the pH reaches 2.0.

  • Self-Validation: Verify the pH with indicator paper. Failure to reach pH < 3 will result in incomplete protonation, leaving the monoester water-soluble and causing massive yield loss during extraction.

• Recovery: Extract the acidified aqueous layer with fresh EtOAc (3x). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield pure but-3-enyl hydrogen adipate.

References

• Source: Google Patents (US4314071A)

• Title: Convenient selective monoesterification of α, ω-dicarboxylic acids catalyzed by ion-exchange resins Source: Tetrahedron Letters / R Discovery URL: [Link]

• Title: LiCl-driven direct synthesis of mono-protected esters from long-chain dicarboxylic fatty acids Source: RSC Advances (RSC Publishing) URL: [Link]

Sources

• 1. US4314071A - Method of preparing monoesters - Google Patents [patents.google.com]
• 2. LiCl-driven direct synthesis of mono-protected esters from long-chain dicarboxylic fatty acids - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. discovery.researcher.life [discovery.researcher.life]

Technical Support Center: Optimization of Adipate Esterification

Welcome to the technical support center for the optimization of adipate esterification. As a Senior Application Scientist, I have designed this guide to provide researchers, scientists, and drug development professionals with in-depth, field-proven insights into accelerating this crucial reaction. This resource moves beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and optimize your reaction times with confidence.

Section 1: Foundational Principles & Reaction Mechanism

Understanding the core principles of the adipate esterification reaction is the first step toward its optimization. This section addresses the fundamental questions regarding the reaction mechanism and its inherent limitations.

Q1: What type of reaction is adipate esterification, and why is it often slow?

Adipate esterification is typically a Fischer-Speier esterification , a reversible, acid-catalyzed reaction between a carboxylic acid (adipic acid) and an alcohol.[1][2] The reaction's primary challenge is that it exists in a state of equilibrium. As the ester and water are formed, the reverse reaction—hydrolysis of the ester back to the carboxylic acid and alcohol—also occurs.[3][4] The reaction is inherently slow because it will only proceed until it reaches this equilibrium point, after which the net conversion to the ester stops. To optimize the reaction time, the equilibrium must be continuously shifted towards the product side.[5]

Q2: Can you illustrate the mechanism of acid-catalyzed adipate esterification?

Certainly. The mechanism, often abbreviated as PADPED (Protonation-Addition-Deprotonation-Protonation-Elimination-Deprotonation), involves several key steps. The acid catalyst protonates the carbonyl oxygen of the adipic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[1][6] This forms a tetrahedral intermediate. Subsequent proton transfers and the elimination of a water molecule lead to the formation of the protonated ester, which is then deprotonated to yield the final product and regenerate the acid catalyst.[2][5]

Figure 1: Acid-catalyzed Fischer esterification mechanism.

Section 2: Troubleshooting Guide for Slow Reactions

A slow or stalled reaction is the most common issue in adipate esterification. This section provides a structured troubleshooting guide based on the key reaction parameters.

Figure 2: Troubleshooting workflow for slow adipate esterification.

Issue 1: Ineffective Water Removal

Q3: Why is my reaction yield low despite running it for a long time?

The most likely culprit is the presence of water. As a product of the reaction, water can hydrolyze the ester, pushing the equilibrium back towards the reactants and lowering your final yield.[4] To achieve high conversion and a faster reaction rate, water must be actively removed as it forms, in accordance with Le Châtelier's principle.[1][5]

Q4: What is the most effective method for removing water?

For laboratory and pilot-scale reactions, azeotropic distillation using a Dean-Stark apparatus is the most common and effective method.[4][7] This technique involves using a solvent (like toluene or xylene) that forms a low-boiling azeotrope with water. The azeotrope distills from the reaction mixture, condenses, and collects in the Dean-Stark trap. Since water is immiscible with and denser than toluene, it separates and collects in the bottom of the trap, while the solvent overflows and returns to the reaction flask.[1]

For smaller-scale reactions or when a Dean-Stark setup is not feasible, using a drying agent like molecular sieves can also be effective.[2][5]

Experimental Protocol: Water Removal with a Dean-Stark Apparatus

• Apparatus Setup: Assemble a round-bottom flask, a Dean-Stark trap, and a reflux condenser. Ensure all glass joints are properly sealed.[8]

• Reagents: Charge the flask with adipic acid, the alcohol (e.g., 2-ethylhexanol), an azeotropic solvent (e.g., toluene, approx. 40% of the alcohol volume), and the acid catalyst.

• Reaction: Heat the mixture to a steady reflux. The toluene-water azeotrope will begin to distill and collect in the trap.

• Monitoring: The reaction is complete when water ceases to collect in the graduated arm of the trap.

• Workup: Allow the mixture to cool. Wash the organic phase with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by a brine wash.[7] Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄) and remove the solvent via rotary evaporation.[8]

Issue 2: Catalyst Problems

Q5: How do I choose the right catalyst and concentration?

The choice of catalyst depends on the desired reaction conditions and scale.

• Homogeneous Acid Catalysts: Sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH) are effective and inexpensive.[2][7] A typical concentration is 0.5-2% by weight of the reactants. However, they can cause corrosion and side reactions at high temperatures and require neutralization and removal during workup.[8][9]

• Heterogeneous Acid Catalysts: Solid acid catalysts like ion-exchange resins (e.g., Amberlyst 15) offer easier separation and reusability, contributing to a more sustainable process.[6]

• Enzymatic Catalysts (Lipases): Immobilized lipases, such as Candida antarctica lipase B (Novozym 435), are highly selective and operate under milder conditions (typically 40-70°C), preventing temperature-related side reactions.[10][11][12] However, they are more expensive and can have lower activity.

Catalyst Type	Examples	Optimal Temperature	Pros	Cons
Homogeneous Acid	H₂SO₄, p-TsOH	80 - 140 °C[6][13]	Low cost, high activity	Corrosive, difficult to remove, side reactions[9]
Heterogeneous Acid	Amberlyst 15	Up to 140 °C[6]	Reusable, easy separation	Higher cost, potential for lower activity
Enzymatic (Lipase)	Novozym 435	40 - 70 °C[11]	High selectivity, mild conditions, no corrosion	High cost, sensitive to inactivation[14]

Q6: My reaction is still slow even with a catalyst. What's wrong?

If you've confirmed other parameters are correct, consider these catalyst-specific issues:

• Insufficient Loading: The catalyst concentration may be too low. For acid catalysts, try incrementally increasing the load towards the 1-2% (w/w) range.

• Inactivation (Enzymes): Lipases can be inactivated by high temperatures, extreme pH, or certain organic solvents.[14] Ensure your reaction conditions are within the enzyme's stable operating range.

• Coking (Heterogeneous): At high temperatures, solid catalysts can become deactivated by the deposition of carbonaceous materials ("coke") on their active sites.[15]

Issue 3: Sub-Optimal Temperature and Reactant Ratio

Q7: What is the optimal reaction temperature?

Temperature has a dual effect. Increasing the temperature raises the kinetic energy of the molecules, leading to a faster reaction rate.[16][17] However, excessively high temperatures can promote unwanted side reactions, such as the dehydration of the alcohol to form ethers or alkenes, which reduces yield and introduces impurities.[3][8]

• For acid-catalyzed reactions , a temperature range of 80-140°C is common, often dictated by the boiling point of the alcohol or azeotropic solvent.[6][13]

• For lipase-catalyzed reactions , the optimal temperature is much lower, typically between 50-70°C, to avoid denaturing the enzyme.[11][18]

Q8: How does the molar ratio of alcohol to adipic acid affect the reaction time?

Using a stoichiometric (2:1) molar ratio of a mono-alcohol to adipic acid will result in an incomplete reaction due to the equilibrium limitation. To drive the reaction forward and increase the rate, a significant excess of the alcohol is typically used.[5][7] A molar ratio of 3:1 or higher is common.[18]

Molar Ratio (Alcohol:Acid)	Expected Impact on Yield/Purity	Rationale
2:1 (Stoichiometric)	Lower yield due to equilibrium limitations.[8]	The reaction reaches equilibrium before full conversion of the limiting reagent (adipic acid).
>3:1 (Excess Alcohol)	High yield (>90%) as equilibrium is shifted towards products.[8][19]	According to Le Châtelier's principle, increasing the concentration of a reactant forces the equilibrium to the right.

Section 3: Reaction Monitoring and Analysis

Optimizing reaction time requires knowing when the reaction is complete. Running the reaction for too long wastes energy and can lead to side products, while stopping it too early results in low conversion.

Q9: How can I monitor the progress of the esterification?

Several methods can be used to track the reaction's progress:

• Acid Number Titration: This is a simple and effective method. Periodically, a small sample is withdrawn from the reaction mixture and titrated with a standardized base (e.g., KOH). The consumption of the carboxylic acid is directly proportional to the decrease in the acid number.[19][20]

• Gas Chromatography (GC): GC is a powerful technique to quantify the disappearance of reactants and the appearance of the monoester and diester products. This provides a detailed reaction profile.[8][21]

• Spectroscopic Methods: In-line techniques like Mid-Infrared (MIR) spectrometry can provide real-time monitoring of reactant and product concentrations without the need for sampling.[21]

References

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. (2022, November 16). Master Organic Chemistry. [Link]

• Fischer Esterification. Organic Chemistry Portal. [Link]

• Esterification Reactions. Polymer Solutions. [Link]

• Ghamgui, H., et al. (2004). Effect of Alcohol Structure on the Optimum Condition for Novozym 435-Catalyzed Synthesis of Adipate Esters. Journal of the American Oil Chemists' Society. [Link]

• Effect of temperature on the synthesis of adipate esters. Reaction conditions. (n.d.). ResearchGate. [Link]

• Fischer Esterification-Typical Procedures. (2024, January 5). OperaChem. [Link]

• Optimization of operational conditions for adipate ester synthesis in a stirred tank reactor. (n.d.). ResearchGate. [Link]

• Carboxylic Acids + Alcohols → Esters (Fischer Esterification). OrgoSolver. [Link]

• Optimized lipase-catalyzed synthesis of adipate ester in a solvent-free system. (2009, May 29). SpringerLink. [Link]

• Optimum conditions for lipase-catalyzed synthesis of adipate esters. (n.d.). ResearchGate. [Link]

• A method for producing adipate ester. (2009).

• The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate. (2025, March 4). PMC. [Link]

• Deactivation mechanisms of Nb2O5 catalyst for esterification of dimethyl adipate: crystal transformation and acid site coking. RSC Publishing. [Link]

• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. (2025, July 25). MDPI. [Link]

• The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate. (2025, March 4). RSC Advances. [Link]

• Synthesis of diethylhexyl adipate by Candida antarctica lipase-catalyzed esterification. (2018, December 30). Semantic Scholar. [Link]

• Mechanism and kinetics of esterification of adipic acid and ethylene glycol by tetrabutyl titanate catalyst. (2025, August 5). ResearchGate. [Link]

• Monitoring of an esterification reaction by on-line direct liquid sampling mass spectrometry and in-line mid infrared spectrometry with an attenuated total reflectance probe. (2014, November 7). PubMed. [Link]

• The influence of the temperature on the on the esterification of succinic and adipic acid with (a) butan-1-ol and (b) 2-ethylhexan-1-ol. Reaction conditions. (n.d.). ResearchGate. [Link]

• Continuous Monitoring of a Transesterification Reaction Using an Analytical Balance. (2017, June 26). SciSpace. [Link]

• Study in Kinetics of Saponification Reaction of Diethyl Adipate with Sodium Hydroxide Solution under Reactive Distillation. (n.d.). ResearchGate. [Link]

• Esterification monitoring using X-Pulse: calculation of activation parameters. (2021, May 18). Spectroscopy Europe/World. [Link]

• Conversion of Adipic Acid to Bis-2-ethylhexyl Adipate Overcoming Equilibrium Constraints: A Laboratory Experiment. (2022, December 14). ACS Publications. [Link]

• The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate. (2025, March 4). RSC Advances. [Link]

• The effect of reactant molar ratio to. (n.d.). FORMAT INSTRUCTIONS FOR SOMChE 2004 PAPERS. [Link]

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• 3. Esterification Reactions [polsol.info]
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• 5. orgosolver.com [orgosolver.com]
• 6. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications | MDPI [mdpi.com]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. The preparation of titanium adipate and optimization of its catalytic ester exchange reaction for the synthesis of diisooctyl adipate - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08443H [pubs.rsc.org]
• 10. Effect of Alcohol Structure on the Optimum Condition for Novozym 435-Catalyzed Synthesis of Adipate Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. WO2009066975A1 - A method for producing adipate ester - Google Patents [patents.google.com]
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• 15. Deactivation mechanisms of Nb2O5 catalyst for esterification of dimethyl adipate: crystal transformation and acid site coking - RSC Sustainability (RSC Publishing) [pubs.rsc.org]
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Technical Support Center: Controlling Polymer Molecular Weight Distribution (MWD)

Welcome to the Advanced Polymer Synthesis Support Center. As researchers and drug development professionals, achieving precise control over a polymer's molecular weight distribution (MWD)—quantified by its dispersity ( Ð )—is critical for tailoring rheological properties, controlling block copolymer microphase separation, and ensuring reproducible pharmacokinetic profiles in nanomedicine.

This guide provides mechanistic troubleshooting, self-validating protocols, and advanced engineering techniques for Controlled Radical Polymerization (CRP) and Anionic Polymerization systems.

Section 1: Troubleshooting Reversible-Deactivation Radical Polymerizations

Q1: Why is my ATRP yielding a broad MWD ( Ð>1.3 ) instead of the expected narrow distribution?

Mechanistic Cause: In Atom Transfer Radical Polymerization (ATRP), the dispersity is governed by the dynamic equilibrium between dormant and active propagating species[1]. When Ð is unexpectedly high, it is typically due to a low rate of deactivation relative to propagation, or an accumulation of dead chains resulting from bimolecular termination[2]. The number of activation/deactivation cycles a chain undergoes dictates the uniformity of the molecular weight distribution; fewer cycles lead to broader distributions[2].

Solution: Increase the concentration of the deactivator (e.g., Cu(II) species) or adjust the ligand to favor the dormant state. As demonstrated in the data below, tuning the catalyst concentration directly influences the activation/deactivation equilibrium, allowing for precise control over Ð .

Table 1: Effect of Cu Catalyst Concentration on ATRP Dispersity

Cu Catalyst Concentration (ppm)	Monomer Conversion (%)	Dispersity ( Ð )	Mechanistic Observation
10,000	>95	1.05	Rapid deactivation, highly living system
1,000	90	1.15	Standard controlled regime
100	85	1.30	Slower deactivation, slightly broadened MWD
10	80	1.65	Insufficient deactivator, broad MWD

Q2: I am observing a bimodal MWD in my RAFT polymerization of acrylates. How do I troubleshoot this?

Mechanistic Cause: Bimodal molecular weight distributions in Reversible Addition-Fragmentation Chain Transfer (RAFT) polymerization indicate two distinct populations of polymer chains. If this occurs at high monomer conversions (>90%), the cause is often monomer starvation, which leads to a breakdown of the RAFT equilibrium, loss of the thiocarbonylthio end-group, and subsequent bimolecular termination[3]. Conversely, at low conversions, bimodality suggests poor selection of the Chain Transfer Agent (CTA). If the 'R' group of the CTA is a poorer leaving group than the propagating macroradical, slow initiation occurs, creating a secondary, delayed population of chains[3].

Caption: Troubleshooting workflow for resolving bimodal molecular weight distributions in RAFT polymerization.

Protocol 1: Self-Validating Workflow for High-Fidelity RAFT Polymerization

To prevent bimodality and ensure high end-group fidelity, utilize this self-validating protocol:

• Degassing: Perform a minimum of three strict Freeze-Pump-Thaw cycles. Oxygen is a diradical that will permanently terminate propagating chains, skewing the MWD.

• Stoichiometric Control: Maintain a [CTA]:[Initiator] ratio of at least 10:1 . This ensures that the number of initiator-derived dead chains remains statistically insignificant compared to the dormant CTA-capped chains.

• Kinetic Sampling: Extract 50 μL aliquots under positive argon pressure at 1-hour intervals. Quench immediately in liquid nitrogen.

• Self-Validation (The "Livingness" Check): Analyze the aliquots via Size Exclusion Chromatography (SEC/GPC) and 1H NMR. Plot the number-average molecular weight ( Mn​ ) against monomer conversion. Validation criteria: The plot must be strictly linear, and the SEC traces must shift to higher molecular weights symmetrically without tailing. If the plot curves downward at high conversion, terminate the reaction earlier in future runs.

Section 2: Troubleshooting Anionic Polymerization

Q3: My anionic polymerization of methyl methacrylate (MMA) results in broad MWDs and low yields. What is the mechanistic cause?

Mechanistic Cause: While anionic polymerization offers the ultimate control over MWD, polar monomers like alkyl methacrylates are notoriously difficult to control due to competing side reactions[4]. The propagating enolate anion is highly nucleophilic and can attack the ester carbonyl of the monomer or another polymer chain (a process known as backbiting)[4]. This side reaction leads to irreversible chain termination, the formation of cyclic β -keto esters, and a drastically broadened MWD[4].

Caption: Mechanistic pathways in the anionic polymerization of methacrylates based on temperature.

Protocol 2: Cryogenic Anionic Polymerization of Methacrylates

To suppress the activation energy of the carbonyl attack while allowing vinyl propagation to proceed, follow this protocol:

• Reagent Purification: Distill the methacrylate monomer over CaH2​ , then titrate with trioctylaluminum immediately prior to use to remove trace moisture.

• Initiator Selection: Do not use standard n-butyllithium. Instead, react n-butyllithium with 1,1-diphenylethylene to form 1,1-diphenylhexyllithium . The steric bulk of this initiator prevents nucleophilic attack on the monomer's carbonyl group during the initiation step[4].

• Cryogenic Setup: Conduct the reaction at -78 °C in anhydrous THF. Add 5-10 equivalents of LiCl relative to the initiator. LiCl coordinates with the propagating enolate ion pair, shifting the equilibrium toward tighter, less reactive ion pairs that favor vinyl addition over carbonyl attack.

• Self-Validation: Perform a block extension test. After the first block reaches full conversion, inject a second batch of monomer (e.g., tert-butyl methacrylate). If the SEC trace shifts completely with no dead polymer peak left behind, the livingness of the system is validated.

Section 3: Advanced Dispersity Engineering

Q4: How can I intentionally broaden the MWD (e.g., Ð=1.5−2.0 ) for specific rheological properties without losing chain-end fidelity?

Mechanistic Cause: Historically, the goal of controlled polymerization was to achieve Ð values as close to 1.0 as possible. However, recent advances demonstrate that intentionally broadening the MWD can enhance polymer processability, alter rheological properties, and improve the fracture toughness of nanocomposites[5]. A highly effective, batch-compatible method involves mixing two RAFT agents with vastly different chain transfer constants[6].

By tuning the molar ratio of a high-activity CTA (which promotes rapid equilibrium and narrow MWD) and a low-activity CTA (which introduces a controlled lag in chain activation), researchers can predictably tailor the dispersity while maintaining a monomodal distribution and preserving the living chain-ends for future block copolymerization[6].

Table 2: Tuning Dispersity via Mixed RAFT Agents

CTA 1 (High Activity) %	CTA 2 (Low Activity) %	Target Dispersity ( Ð )	MWD Modality	End-Group Fidelity
100	0	1.09	Monomodal	>95%
80	20	1.19	Monomodal	>95%
50	50	1.35	Monomodal	>95%
20	80	1.47	Monomodal	>95%
0	100	>1.70	Monomodal	>95%

Note: The exact Ð achieved will depend on the specific propagation rate constant ( kp​ ) of the chosen monomer.

References

• Development and Experimental Validation of a Dispersity Model for In Silico RAFT Polymerization Macromolecules - ACS Publications URL:[Link]

• A Molecular Weight Distribution Polydispersity Equation for the ATRP System: Quantifying the Effect of Radical Termination Macromolecules - ACS Publications URL:[Link]

• Anionic polymerization of alkyl methacrylates and molecular weight distributions of the resulting polymers Polymer (KPI) URL:[Link]

• Tailoring Polymer Dispersity by Controlled Radical Polymerization: A Versatile Approach ChemRxiv URL:[Link]

• About ATRP - Matyjaszewski Polymer Group Carnegie Mellon University URL:[Link]

• Tailoring polymer dispersity and shape of molecular weight distributions: methods and applications PMC - NIH URL:[Link]

Sources

• 1. About ATRP - Matyjaszewski Polymer Group - Carnegie Mellon University [cmu.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cpsm.kpi.ua [cpsm.kpi.ua]
• 5. Tailoring polymer dispersity and shape of molecular weight distributions: methods and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chemrxiv.org [chemrxiv.org]

Technical Support Center: Minimizing Solvent Waste in But-3-enyl Hydrogen Adipate Synthesis

Welcome to the Advanced Synthesis Support Center. As drug development and materials science pivot toward green chemistry, the synthesis of But-3-enyl hydrogen adipate—a critical monoester intermediate—presents a unique challenge. Synthesizing monoesters from symmetrical dicarboxylic acids traditionally suffers from poor selectivity and generates an exceptionally high Environmental Factor (E-factor) due to the massive solvent volumes required for continuous extraction or chromatographic purification.

This guide provides troubleshooting insights, mechanistic causality, and validated protocols to help you achieve high mono-selectivity while eliminating unnecessary solvent waste.

Diagnostic Q&A: Troubleshooting & Mechanistic Insights

Q1: Why does traditional mono-esterification generate so much solvent waste, and what is the mechanistic alternative? A1: Traditional Fischer esterification relies on Le Chatelier's principle, using a large excess of alcohol or continuous azeotropic water removal via toxic solvents (like toluene) to drive the reaction forward. Because adipic acid has two identical carboxyl groups, statistical esterification yields a chaotic mixture of unreacted diacid, monoester, and diester. Separating this mixture requires extensive solvent-heavy liquid-liquid extraction. The Alternative: Transition to a using immobilized Candida antarctica Lipase B (CALB, e.g., Novozym 435)[1]. Lipases can operate directly in the neat mixture of adipic acid and but-3-en-1-ol, eliminating reaction solvents entirely while leveraging the enzyme's active site to strictly control mono-esterification[2].

Q2: My solvent-free enzymatic esterification is stalling at 60% conversion. What is the causality behind this, and how can I fix it? A2: Stalling in solvent-free systems is strictly a thermodynamic issue caused by water accumulation. Esterification produces equimolar water, which in a solvent-free environment cannot partition into a separate solvent phase. This water thermodynamically halts the forward reaction and causes the hydrophilic adipic acid to agglomerate, collapsing mass transfer to the immobilized enzyme. The Fix: Implement a continuous low-vacuum (e.g., 6.7 kPa) at 50–60°C[1]. This physically volatilizes the water byproduct as it forms, shifting the equilibrium toward the monoester without requiring azeotropic solvents[1].

Q3: If I must use chemical catalysis, how can I achieve high mono-selectivity without using massive excesses of adipic acid? A3: You can utilize a salt-mediated mono-activation strategy. Adding Lithium Chloride (LiCl) to the reaction mixture creates a powerful steric and electronic "shielding" effect. Mechanistically, the lithium cation selectively coordinates with one terminal carboxylic acid group of the dicarboxylic acid, temporarily deactivating it[3]. This forces the but-3-en-1-ol to attack the unshielded pole, achieving (up to 50:1) and drastically reducing the solvent needed for downstream purification[3].

Process Visualizations & Logical Relationships

Reaction pathway demonstrating catalyst-driven mono-selectivity to minimize diester waste.

Step-by-step workflow for the solvent-free enzymatic synthesis and catalyst recycling.

Validated Experimental Protocols

Protocol A: Solvent-Free Enzymatic Mono-Esterification

This protocol leverages the specificity of immobilized lipases to eliminate reaction solvents and minimize purification waste.

• Preparation: In a jacketed reactor, combine 1.0 equivalent of adipic acid and 1.2 equivalents of but-3-en-1-ol. Causality: A slight excess of the volatile alcohol compensates for evaporative loss under vacuum, but is kept low enough to prevent pushing the equilibrium toward the diester.

• Catalyst Addition: Add 5% w/w (relative to total substrate mass) of immobilized CALB (Novozym 435).

• Reaction & Equilibrium Shifting: Heat the mixture to 55°C under mechanical stirring (300 rpm). Apply a controlled vacuum (approx. 6.7 kPa) to continuously remove generated water. Causality: Removing water prevents enzyme deactivation and drives the thermodynamic equilibrium forward without azeotropic solvents.

• Validation Checkpoint: Before terminating the reaction, perform an acid-base titration to measure the Acid Value (AV). A stable AV corresponding to exactly 50% of the initial diacid concentration confirms complete mono-esterification without over-progression.

• Purification & Recycling: Filter the warm mixture to recover the immobilized enzyme. Wash the enzyme with a minimal amount of a green solvent (e.g., Cyclopentyl methyl ether, CPME) to clear residual organics; the catalyst can be reused for up to 5 cycles. The filtrate is highly enriched in But-3-enyl hydrogen adipate.

Protocol B: LiCl-Driven Chemical Mono-Esterification

For laboratories lacking biocatalytic infrastructure, this chemical route uses salt-shielding to prevent diester formation.

• Activation: Suspend adipic acid (1.0 eq) and anhydrous LiCl (1.5 eq) in a minimal volume of a recyclable green solvent (e.g., 2-MeTHF). Causality: LiCl coordinates with one carboxylate pole, rendering it sterically inaccessible.

• Coupling: Add but-3-en-1-ol (1.0 eq) and a mild acid catalyst (e.g., Amberlyst-15 solid resin).

• Reaction: Stir at 40°C for 8 hours.

• Validation Checkpoint: Analyze the crude mixture via TLC (using a polarity stain like Bromocresol Green). The absence of the diacid baseline spot and a dominant mid-Rf spot confirms successful mono-activation.

• Workup: Quench with a minimal volume of water to dissolve the LiCl (which can be recovered from the aqueous phase via evaporation). Phase separate, filter the solid acid resin, and evaporate the 2-MeTHF to yield the monoester.

Performance Metrics & Data Presentation

The table below summarizes the quantitative advantages of adopting green methodologies over traditional Fischer esterification for this specific synthesis.

Synthesis Method	Solvent Requirement	Catalyst System	Mono-Selectivity	Estimated E-Factor
Traditional Fischer	High (Toluene/Water extraction)	H₂SO₄ / p-TsOH	Poor (~2:1)	> 15
Solvent-Free Enzymatic	Zero (Reaction), Low (Catalyst Wash)	Novozym 435 (CALB)	Excellent (> 10:1)	< 2
LiCl-Shielded Chemical	Low (Green Solvents like 2-MeTHF)	LiCl + Solid Acid Resin	Excellent (up to 50:1)	< 5

References

• Conversion of Adipic Acid to Bis-2-ethylhexyl Adipate Overcoming Equilibrium Constraints: A Laboratory Experiment Source: Journal of Chemical Education (ACS Publications) URL:[Link]

• Optimized lipase-catalyzed synthesis of adipate ester in a solvent-free system Source: Journal of Industrial Microbiology and Biotechnology (PubMed / Oxford Academic) URL:[Link]

• LiCl-driven direct synthesis of mono-protected esters from long-chain dicarboxylic fatty acids Source: RSC Advances (PMC / NIH) URL:[Link]

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Technical Support Center: Enhancing the Thermal Stability of Poly(But-3-enyl Adipate)

Welcome to the technical support guide for researchers working with polymers derived from But-3-enyl hydrogen adipate. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific rationale to empower your experimental decisions. This guide is structured as a series of questions and answers to directly address the challenges you may face in improving the thermal stability of this versatile unsaturated aliphatic polyester.

Section 1: Fundamental Understanding: FAQs on Thermal Instability

This section addresses the core reasons behind the thermal sensitivity of poly(But-3-enyl adipate), providing a foundational understanding necessary for effective troubleshooting and improvement.

Q1: What is the basic chemical structure of poly(But-3-enyl adipate)?

Poly(But-3-enyl adipate) is an aliphatic polyester characterized by a linear backbone of repeating adipate and but-3-enyl units. The key feature is the pendant but-3-enyl (vinyl) group attached to the polymer backbone at regular intervals. This structure offers a unique combination of a flexible polyester chain and reactive sites for post-polymerization modification.

Caption: Chemical structure of the poly(But-3-enyl adipate) repeating unit.

Q2: Why is this polymer susceptible to thermal degradation?

The thermal instability of poly(But-3-enyl adipate) stems from two primary structural features:

• Ester Linkages : Aliphatic polyesters, in general, are susceptible to thermal degradation. The ester groups in the polymer backbone are the weakest links and can undergo random chain scission at elevated temperatures, typically starting around 275°C for many aliphatic polyesters[1][2]. This process breaks the polymer into smaller chains, leading to a loss of molecular weight and mechanical properties.

• Pendant But-3-enyl Group : The unsaturated C=C double bond in the side chain can be a point of vulnerability. While it provides a useful handle for crosslinking, it can also be susceptible to thermo-oxidative degradation, where heat and oxygen can initiate radical reactions, leading to chain scission, crosslinking, and the formation of chromophores (color bodies).

Q3: What are the primary chemical pathways of its thermal degradation?

The main degradation pathway in an inert atmosphere is random chain scission at the ester linkages. This pyrolysis reaction breaks the polymer backbone, creating a mix of smaller molecules with various end-groups, such as olefinic, hydroxyl, and acid end-groups[1][2]. These initial products can then undergo secondary reactions, further breaking down into aldehydes, dienes, and carbon dioxide[2][3].

In the presence of oxygen (thermo-oxidative degradation), the process is more complex and often initiated at lower temperatures. Free radicals are formed, which react with oxygen to create peroxy radicals. These highly reactive species can abstract hydrogen atoms from the polymer backbone, propagating a chain reaction that leads to widespread chain scission and a rapid decline in material properties[4][5].

Caption: Simplified pathway of thermal degradation via chain scission.

Section 2: Troubleshooting Common Experimental Issues

This section provides direct answers to problems you might encounter during your experiments, helping you diagnose and resolve them efficiently.

Q4: My polymer sample shows premature degradation (e.g., lower TGA onset). What are the likely causes?

If your polymer degrades at a lower temperature than reported in the literature, consider these factors:

• Residual Catalysts: Synthesis catalysts (e.g., tin-based or titanium-based) can remain in the final polymer and actively promote thermal degradation. Ensure your purification protocol is robust enough to remove them.

• Impurities: Unreacted monomers or acidic impurities can lower the activation energy required for degradation. Re-purification of the polymer by precipitation can often resolve this.

• Presence of Oxygen: Performing thermal analysis (like TGA) in an air or oxygen atmosphere will lead to thermo-oxidative degradation, which occurs at significantly lower temperatures than pyrolysis in an inert nitrogen atmosphere. Always run TGA under a nitrogen blanket for baseline thermal stability assessment.

• Hydrolysis: Polyesters are sensitive to hydrolysis, especially at high temperatures[6]. The presence of water can catalyze the breakdown of ester linkages. Ensure your sample is meticulously dried under vacuum before any thermal processing or analysis.

Q5: Why does my polymer turn yellow or brown upon heating, even below the main degradation temperature?

Discoloration is a classic sign of thermo-oxidative degradation[4]. The formation of conjugated systems or chromophores is often the result of side reactions involving free radicals generated by the combination of heat and oxygen. Even trace amounts of oxygen can initiate these reactions. To mitigate this:

• Process under Inert Atmosphere: Whenever possible, melt-process or anneal your polymer under a nitrogen or argon atmosphere.

• Use Antioxidants: The incorporation of thermal stabilizers, specifically antioxidants, is the most effective way to prevent these oxidative side reactions.[5][7]

Section 3: Actionable Protocols for Improving Thermal Stability

Here, we move from diagnosis to solution, providing detailed, field-proven protocols to enhance the thermal performance of your polymer.

Strategy A: Incorporation of Thermal Stabilizers

Q6: How do thermal stabilizers work to protect the polymer?

Thermal stabilizers are additives that interfere with the degradation process.[4] For polyesters, the most effective are antioxidants, which are typically categorized into two types that often work synergistically[5][7]:

• Primary Antioxidants (Radical Scavengers): These are typically hindered phenolic compounds. They donate a hydrogen atom to the highly reactive peroxy radicals (ROO•), neutralizing them and stopping the degradation chain reaction from propagating.[8]

• Secondary Antioxidants (Hydroperoxide Decomposers): These are often phosphite or thioester-based compounds. They work by converting hydroperoxides (ROOH)—which are unstable and can break down into more radicals—into stable, non-radical products, thus preventing the initiation of new degradation chains.[7]

Caption: Synergistic action of primary and secondary antioxidants.

Protocol 1: Screening and Incorporation of Antioxidants via Melt-Blending

This protocol describes a standard method for incorporating stabilizers into the polymer matrix.

Objective: To homogeneously disperse thermal stabilizers into poly(But-3-enyl adipate) to enhance its thermal stability.

Materials:

• Dried poly(But-3-enyl adipate) (dried under vacuum at 40°C for 24h).

• Primary Antioxidant (e.g., Irganox® 1010).

• Secondary Antioxidant (e.g., Irgafos® 168).

• Small-scale melt blender or extruder.

• Compression molder (optional, for sample preparation).

Methodology:

• Preparation: Prepare masterbatches of the stabilizers in the polymer if necessary, or calculate the required amounts for direct addition. A typical starting concentration is 0.1-0.5 wt% for each antioxidant.

• Dry Blending: In a vial, combine the dried polymer powder/pellets with the powdered antioxidants. Mix thoroughly by tumbling or shaking for 10-15 minutes to ensure a uniform physical mixture.

• Melt Blending:

  • Set the melt blender temperature to just above the polymer's melting point (e.g., if Tm = 60°C, set to 100-120°C to ensure a low-viscosity melt without causing premature degradation).

  • Purge the mixing chamber with nitrogen.

  • Add the dry-blended mixture to the pre-heated chamber.

  • Mix at a moderate speed (e.g., 60 rpm) for 5-10 minutes to ensure complete homogenization.[8]

• Sample Collection: Quickly remove the molten polymer blend and quench it to cool.

• Post-Processing: The stabilized polymer can now be re-processed (e.g., by compression molding into films or bars) for subsequent analysis.

• Analysis: Perform Thermogravimetric Analysis (TGA) on the stabilized sample and compare the degradation profile to the unstabilized control polymer.

Data Summary Table (Example):

Sample ID	Stabilizer System (wt%)	T_5% (°C) (5% Weight Loss)	T_max (°C) (Max Degradation Rate)
Control	None	295	360
STAB-A	0.2% Primary AO	320	375
STAB-B	0.2% Secondary AO	310	370
STAB-C	0.2% Primary + 0.2% Secondary AO	345	390

Strategy B: Crosslinking via Pendant But-3-enyl Groups

Q7: How does creating a crosslinked network enhance thermal stability?

Crosslinking transforms the individual, linear polymer chains into a single, covalently bonded three-dimensional network. This network structure dramatically enhances thermal stability by:

• Restricting Chain Mobility: The degradation of polymers often involves the diffusion of reactive species and the movement of polymer chains. The crosslinked network severely hinders this mobility.

• Increasing Bond Energy: A vast amount of energy is required to cleave the numerous bonds in the network and produce volatile fragments, effectively increasing the temperature at which significant weight loss occurs.

Protocol 2: Thiol-Ene "Click" Crosslinking for Network Formation

Thiol-ene chemistry is a highly efficient and orthogonal "click" reaction that proceeds rapidly under mild conditions, making it ideal for crosslinking the pendant vinyl groups of your polymer.[9]

Objective: To form a crosslinked polymer network by reacting the pendant but-3-enyl groups with a multifunctional thiol crosslinker.

Materials:

• Poly(But-3-enyl adipate) dissolved in a suitable solvent (e.g., THF or Dichloromethane).

• Multifunctional thiol crosslinker (e.g., Pentaerythritol tetrakis(3-mercaptopropionate), "4-arm thiol").

• Photoinitiator (e.g., 2,2-Dimethoxy-2-phenylacetophenone, DMPA).

• UV lamp (365 nm).

Methodology:

• Solution Preparation: Prepare a solution of the polymer (e.g., 20 wt% in THF).

• Stoichiometric Calculation: Calculate the molar equivalents of the pendant vinyl groups in your polymer solution. Add the thiol crosslinker in a 1:1 stoichiometric ratio of thiol groups to vinyl groups.

• Initiator Addition: Add the photoinitiator at a concentration of 1-2 mol% with respect to the vinyl groups.

• Mixing: Stir the solution in the dark until all components are fully dissolved and the mixture is homogeneous.

• Curing:

  • Cast the solution into a mold or onto a substrate to form a film of the desired thickness.

  • Allow the solvent to evaporate partially in a fume hood to form a tacky film.

  • Expose the film to UV light (365 nm) for 5-15 minutes to initiate the thiol-ene reaction and form the crosslinked network. The film should become a solid, non-tacky gel.

• Purification & Drying: Immerse the crosslinked gel in fresh solvent (e.g., THF) for 24 hours to extract any unreacted components (sol-fraction). Afterwards, dry the crosslinked polymer (gel-fraction) under vacuum until a constant weight is achieved.

• Analysis: Perform TGA on the dried, crosslinked network. You should observe a significant increase in the onset of degradation and a higher char yield at elevated temperatures compared to the linear precursor polymer.

Caption: Experimental workflow for thiol-ene crosslinking.

Section 4: Characterization & Validation FAQs

Q8: How can I quantify the improvement in thermal stability?

Thermogravimetric Analysis (TGA) is the primary technique for this. When analyzing your TGA data, look for these key parameters:

• T_onset or T_5% : The temperature at which 5% of the material's initial weight has been lost. This is a crucial indicator of the beginning of degradation. A higher T_5% indicates improved stability.[10]

• T_max : The temperature at which the rate of weight loss is at its maximum (the peak of the derivative TGA curve). This represents the point of most rapid degradation. An increase in T_max signifies enhanced stability.[10]

• Char Yield : The percentage of material remaining at a high temperature (e.g., 600°C or 700°C). For crosslinked systems, an increase in char yield is expected and indicates the formation of a more stable, carbonaceous residue.[11]

Q9: What is a typical TGA curve for the unmodified vs. stabilized polymer?

You should expect to see the TGA curve for the stabilized or crosslinked polymer shift to the right (towards higher temperatures) compared to the unmodified control.

Table of Expected TGA Results:

Polymer System	T_5% (°C)	T_max (°C)	Char Yield at 600°C (%)	Interpretation
Unmodified Polymer	~295°C	~360°C	< 2%	Baseline thermal stability.
Antioxidant Stabilized	~345°C	~390°C	< 3%	Significant delay in the onset of degradation due to inhibition of oxidative pathways.
Thiol-Ene Crosslinked	~360°C	~410°C	> 10%	Substantial increase in overall stability and char formation due to the robust 3D network.

These values demonstrate a clear, quantifiable improvement in thermal stability achieved through the protocols described in this guide.

References

• Goldfarb, I. J., & McGuchan, R. (1968). Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers. Defense Technical Information Center. [Link]

• DTIC. (n.d.). Thermal Degradation of Polyesters: Part 1. Aliphatic Polymers. [Link]

• Ecochem. (n.d.). Hindered Amine Light Stabilizers (HALS). [Link]

• Everlight Chemical. (n.d.). Hindered Amine Light Stabilizers | Eversorb. [Link]

• Google Patents. (n.d.). US4169113A - Unsaturated polyester resin compositions having improved stability.

• Tintoll. (2024). HALS Hindered Amine Light Stabilizer, UV HALS Chemical Stabilizer. [Link]

• Rivas, B. L., et al. (n.d.). Thermal Degradation Mechanism of a Thermostable Polyester Stabilized with an Open-Cage Oligomeric Silsesquioxane. PMC. [Link]

• Wikipedia. (n.d.). Hindered amine light stabilizers. [Link]

• Kuciel, S., et al. (2020). Thermal Analysis of Aliphatic Polyester Blends with Natural Antioxidants. PMC. [Link]

• University of Akron. (n.d.). Thermal Stability of Polyester vs. Polyether-Based Urethans. [Link]

• ResearchGate. (2025). Thermal degradation kinetics of the biodegradable aliphatic polyester, poly(propylene succinate). [Link]

• Vert, M. (n.d.). Aliphatic Polyesters: Great Degradable Polymers That Cannot Do Everything. ACS Publications. [Link]

• MDPI. (2024). Recent Developments of Nano Flame Retardants for Unsaturated Polyester Resin. [Link]

• University at Buffalo. (2007). Effects of antioxidants and the solid component on the thermal stability of polyol-ester-based thermal pastes. [Link]

• University of Southern Mississippi. (n.d.). Chapter 9. Reactions of vinyl polymers. [Link]

• RSC Publishing. (2024). Unravelling the thermal behavior and kinetics of unsaturated polyester resin supplemented with organo-nanoclay. [Link]

• ResearchGate. (n.d.). Cyclization and Reduced Pendant Vinyl Group Reactivity during the Free-Radical Cross-Linking Polymerization of. [Link]

• Semantic Scholar. (2024). Enhancing Mechanical and Thermal Properties of Unsaturated Polyester Composites Through Sidr Leaves' Particle Reinforcement. [Link]

• RSC Publishing. (2018). Synthetic hydrogels formed by thiol–ene crosslinking of vinyl sulfone-functional poly(methyl vinyl ether-alt-maleic acid) with α,ω-dithio-polyethyleneglycol. [Link]

• PMC. (n.d.). Synthesis of Poly(butylene adipate-co-terephthalate) with Branched Monomer for Biodegradable Copolyesters with Enhanced Processability and Rheological Properties. [Link]

• IDEAS/RePEc. (n.d.). Unsaturated polyester resin supported form-stable phase change materials with enhanced thermal conductivity for solar energy storage and conversion. [Link]

• ResearchGate. (n.d.). Synthesis of poly(butylene adipate) by condensation polymerization and a chain-extending reaction with adipoyl biscaprolactamate. [Link]

• ACS Publications. (n.d.). Cyclization and Reduced Pendant Vinyl Group Reactivity during the Free-Radical Crosslinking Polymerization of 1,4-Divinylbenzene. [Link]

• Google Patents. (n.d.).

• Redalyc.org. (2016). Thermo stabilisation of poly (butylene adipate-co-terephthalate). [Link]

• Semantic Scholar. (2021). Synthesis of Poly(vinyl ether) with Pendant Phenol Groups through Cationic Polymerization of 2-(4-Acetoxyphenoxy)ethyl Vinyl Ether. [Link]

• ChemRxiv. (n.d.). Improving the sustainability of enzymatic synthesis of poly(butylene adipate)-based copolyesters. Polycondensation reaction in. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2016). (PDF) Thermo stabilisation of poly (butylene adipate-co-terephthalate). [Link]

• PMC. (2022). Poly(Butylene Adipate/Terephthalate-Co-Glycolate) Copolyester Synthesis Based on Methyl Glycolate with Improved Barrier Properties. [Link]

• PMC. (2023). Morphology and Performance Relationship Studies on Poly(3-hydroxybutyrate-co-3-hydroxyvalerate)/Poly(butylene adipate-co-terephthalate)-Based Biodegradable Blends. [Link]

• SciELO. (2016). Thermo stabilisation of poly (butylene adipate-co-terephthalate). [Link]

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• 10. Poly(Butylene Adipate/Terephthalate-Co-Glycolate) Copolyester Synthesis Based on Methyl Glycolate with Improved Barrier Properties: From Synthesis to Structure-Property - PMC [pmc.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

Comparing But-3-enyl hydrogen adipate with other adipate esters.

Title: Beyond Plasticization: A Comparative Guide to But-3-enyl Hydrogen Adipate and Traditional Adipate Esters

1. Executive Summary: The Paradigm Shift in Adipate Utility Historically, adipate esters have been engineered as passive components—primarily plasticizers and synthetic lubricants—designed to modulate the physical properties of polymer matrices. Compounds like Di-2-ethylhexyl adipate (DEHA) and Di-isodecyl adipate (DIDA) excel at lowering glass transition temperatures (Tg) and imparting low-temperature flexibility without forming covalent bonds . However, the demand for reactive polymer intermediates has driven the development of heterobifunctional adipates. But-3-enyl hydrogen adipate (CAS 64084-45-3) represents a critical divergence from traditional diesters, offering a terminal alkene for radical-mediated click chemistry and a free carboxylic acid for downstream bioconjugation .

2. Structural and Mechanistic Divergence The functional utility of an adipate ester is dictated by its terminal moieties.

• Symmetric Diesters (e.g., DEHA, DIDA): These molecules are fully esterified with long-chain aliphatic alcohols. Their saturated, non-reactive tails interpose between polymer chains, increasing free volume and facilitating intermolecular spacing via van der Waals forces. Their chemical inertness is a feature, preventing unwanted crosslinking during high-temperature polymer processing .

• Heterobifunctional Monoesters (But-3-enyl hydrogen adipate): This asymmetric molecule acts as a reactive bridge. The but-3-enyl group provides an accessible terminal double bond, making it an ideal substrate for thiol-ene hydrothiolation. Because the reaction proceeds via an anti-Markovnikov addition, it yields a highly stable thioether linkage . Simultaneously, the unreacted carboxylic acid terminus remains available for standard carbodiimide (EDC/NHS) coupling, enabling the synthesis of complex peptide conjugates or functionalized polymer monoliths.

3. Comparative Performance Data To objectively evaluate these compounds, we must compare their physicochemical properties and primary mechanisms of action.

Property / Feature	But-3-enyl Hydrogen Adipate	Di-2-ethylhexyl Adipate (DEHA)	Di-isodecyl Adipate (DIDA)
CAS Number	64084-45-3	103-23-1	27178-16-1
Molecular Weight	200.23 g/mol	370.57 g/mol	426.67 g/mol
Primary Function	Reactive intermediate, crosslinker	High-efficiency plasticizer	High-viscosity lubricant
Reactive Groups	Terminal alkene, Carboxylic acid	None (Fully saturated diester)	None (Fully saturated diester)
Mechanism of Action	Covalent conjugation (Thiol-ene)	Intermolecular spacing	Intermolecular spacing
Target Applications	Bioconjugation, polymer grafting	PVC flexibility, food packaging	Engine oils, hydraulic fluids

4. Experimental Methodology: Self-Validating Thiol-Ene Conjugation To demonstrate the practical superiority of But-3-enyl hydrogen adipate in synthetic applications, the following protocol outlines a UV-initiated thiol-ene conjugation to a thiol-bearing peptide. This workflow is designed as a self-validating system, ensuring that the primary click reaction achieves high conversion while preserving the secondary carboxylic acid handle for future functionalization .

Step 1: Reagent Preparation and Degassing

• Action: Dissolve the thiol-bearing peptide (1.0 eq) and But-3-enyl hydrogen adipate (1.2 eq) in a 1:1 mixture of DMF and aqueous buffer (pH 4.0). Sparge the solution with nitrogen for 15 minutes.

• Causality: The slight molar excess of the adipate drives the reaction to completion. Degassing is critical because molecular oxygen is a potent radical scavenger that will prematurely terminate the thiyl radical chain reaction, severely depressing yields. An acidic pH prevents the unwanted base-catalyzed Michael addition pathway, ensuring the reaction proceeds strictly via the radical mechanism.

Step 2: Photoinitiator Addition

• Action: Add 2,2-dimethoxy-2-phenylacetophenone (DPAP) (0.1 eq) to the mixture.

• Causality: DPAP is selected for its exceptionally high quantum yield upon UV cleavage at 365 nm. It rapidly generates initiating radicals without requiring elevated temperatures, thereby protecting heat-sensitive peptide substrates from thermal degradation.

Step 3: UV Irradiation and Propagation

• Action: Irradiate the reaction vessel at 365 nm for 30 minutes at ambient temperature.

• Causality: The UV light cleaves DPAP, initiating the abstraction of a hydrogen atom from the peptide's thiol group. The resulting thiyl radical attacks the terminal alkene of But-3-enyl hydrogen adipate. The anti-Markovnikov regioselectivity is driven by the formation of the most sterically accessible and thermodynamically stable carbon-centered radical intermediate.

Step 4: System Validation (LC-MS)

• Action: Quench the reaction by removing the UV source and analyze the crude mixture via LC-MS.

• Causality: This step self-validates the protocol. A successful reaction will show a mass shift corresponding to the exact addition of the adipate (+200.23 Da minus 1 Da for the lost alkene proton). Crucially, a subsequent titration or derivatization step must confirm the presence of the free carboxylic acid, proving that the heterobifunctional nature of the adipate was preserved during the harsh radical process.

5. Reaction Workflow Visualization

Thiol-ene click workflow for But-3-enyl hydrogen adipate bioconjugation.

6. References

• National Institutes of Health (NIH). "Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis." PMC.[Link]

• National Institutes of Health (NIH). "“Thiol-ene” click chemistry: A facile and versatile route to functionalization of porous polymer monoliths." PMC.[Link]

• Frontiers in Chemistry. "Applications of Thiol-Ene Chemistry for Peptide Science." Frontiers.[Link]

A Comparative Performance Analysis for Polymer Formulations: But-3-enyl hydrogen adipate vs. Dioctyl Adipate (DOA)

In the dynamic landscape of polymer science, the selection of an appropriate plasticizer is paramount to achieving desired material properties, from flexibility and durability to regulatory compliance. This guide offers an in-depth technical comparison between a conventional and widely utilized plasticizer, Dioctyl Adipate (DOA), and a lesser-known, potentially reactive plasticizer, But-3-enyl hydrogen adipate.

This document is intended for researchers, scientists, and drug development professionals who require a nuanced understanding of plasticizer performance to inform their formulation decisions. While extensive data exists for DOA, public-domain experimental performance data for But-3-enyl hydrogen adipate as a primary plasticizer is scarce. Therefore, this guide will provide a comprehensive overview of DOA's established performance, and for But-3-enyl hydrogen adipate, it will offer a scientifically-grounded projection of its performance characteristics based on its chemical structure and the known behavior of analogous reactive plasticizers.

Introduction to the Plasticizers

Dioctyl Adipate (DOA): The Industry Benchmark

Dioctyl Adipate (DOA), a diester of adipic acid and 2-ethylhexanol, is a well-established, general-purpose plasticizer.[1] It is prized for its excellent low-temperature flexibility, good compatibility with a range of polymers, particularly polyvinyl chloride (PVC), and favorable toxicological profile, which has led to its use in food contact applications and medical devices.[2][3] DOA is a colorless, oily liquid that enhances the workability and durability of polymeric materials.[4]

But-3-enyl hydrogen adipate: A Reactive Candidate

But-3-enyl hydrogen adipate is a monoester of adipic acid, featuring a terminal vinyl group (but-3-enyl). This unsaturated functionality suggests its potential as a reactive plasticizer . Unlike conventional plasticizers that physically disperse within the polymer matrix, reactive plasticizers can chemically bond to the polymer chains or crosslink, offering the potential for significantly reduced migration and improved long-term performance.[5] Its primary role is described as a reactive diester intermediate for polymers and resins, with applications in adhesive and plasticizer formulations.[6]

Comparative Performance Analysis

This section delves into the critical performance metrics of plasticizers. For DOA, the data is based on extensive experimental evidence. For But-3-enyl hydrogen adipate, the analysis is a projection based on its chemical structure and the known properties of reactive plasticizers.

Plasticizing Efficiency

Plasticizing efficiency is a measure of how effectively a plasticizer increases the flexibility of a polymer, often quantified by the reduction in the glass transition temperature (Tg).[7]

• DOA: Exhibits high plasticizing efficiency, significantly lowering the Tg of PVC to impart excellent flexibility, even at low temperatures.[8][9]

• But-3-enyl hydrogen adipate (Projected): As a monoester, its initial plasticizing efficiency might be lower than DOA on a weight-for-weight basis. However, its smaller molecular size could allow for efficient intercalation between polymer chains. The reactive nature, upon curing, would lead to a permanently plasticized and potentially crosslinked network, where the concept of traditional plasticizing efficiency evolves into a measure of the final material's flexibility.

Thermal Stability

Thermal stability is crucial for polymer processing and the service life of the final product. It is often assessed using thermogravimetric analysis (TGA).[10][11]

• DOA: Possesses good thermal stability, suitable for standard PVC processing temperatures.[8] However, like many monomeric plasticizers, it can be volatile at elevated temperatures.[12]

• But-3-enyl hydrogen adipate (Projected): The presence of the butenyl group could potentially offer a site for thermal initiation of polymerization or crosslinking. Once reacted into the polymer matrix, the thermal stability of the plasticized system would be significantly enhanced, as the plasticizer is no longer a volatile component. The initial thermal stability of the unreacted molecule would need to be carefully considered during processing to control the timing of the reaction.

Migration and Leaching Resistance

Plasticizer migration is a critical concern, especially in applications with direct contact, such as medical devices and food packaging.[13][14]

• DOA: As a relatively low molecular weight plasticizer, DOA is susceptible to migration and extraction over time, particularly when in contact with liquids or other materials.[8]

• But-3-enyl hydrogen adipate (Projected): This is where a reactive plasticizer like But-3-enyl hydrogen adipate would offer a significant advantage. By forming covalent bonds with the polymer or crosslinking, its ability to migrate would be drastically reduced, leading to a more permanent and stable material.[5] This would be a key performance differentiator.

Mechanical Properties

The addition of a plasticizer significantly alters the mechanical properties of a polymer, typically decreasing tensile strength and increasing elongation at break.[5][15]

• DOA: The incorporation of DOA into PVC leads to a more flexible material with increased elongation at break and reduced tensile strength and hardness.[15]

• But-3-enyl hydrogen adipate (Projected): Initially, it would soften the polymer. After a curing step to react the vinyl group, the final mechanical properties would depend on the extent of reaction and crosslinking. A crosslinked structure could potentially lead to a material with good flexibility and improved tensile strength and creep resistance compared to a traditionally plasticized PVC.

Biodegradability

With a growing focus on environmental sustainability, the biodegradability of plasticizers is an important consideration.

• DOA: Adipate-based plasticizers like DOA are known to be more readily biodegradable than phthalate-based plasticizers.[16][17]

• But-3-enyl hydrogen adipate (Projected): The adipate backbone suggests a potential for biodegradability.[16] However, the introduction of the butenyl group and its subsequent reaction into the polymer matrix would likely alter the overall biodegradability of the final product. The crosslinked nature could potentially reduce the rate of biodegradation.

Summary of Performance Comparison

Performance Parameter	Dioctyl Adipate (DOA)	But-3-enyl hydrogen adipate (Projected)
Plasticizing Efficiency	High	Moderate initial efficiency, with permanent flexibility after reaction.
Thermal Stability	Good	Potentially very high after reaction and incorporation into the polymer matrix.
Migration Resistance	Moderate	Excellent, due to its reactive nature and ability to form covalent bonds.
Mechanical Properties	Increased flexibility and elongation, decreased tensile strength.	Initial softening, with potential for improved tensile strength and creep resistance after curing.
Biodegradability	Readily biodegradable.	The adipate structure suggests potential biodegradability, but this may be altered by the reactive group and crosslinking.

Experimental Protocols

To empirically validate the projected performance of But-3-enyl hydrogen adipate and directly compare it to DOA, a series of standardized experimental protocols should be followed.

Sample Preparation

• Compounding: Prepare PVC blends with varying concentrations of DOA and But-3-enyl hydrogen adipate (e.g., 30, 40, 50 parts per hundred of resin - phr).

• Milling and Pressing: Homogenize the blends on a two-roll mill and then press them into sheets of uniform thickness using a hydraulic press.

• Curing (for But-3-enyl hydrogen adipate): For the samples containing But-3-enyl hydrogen adipate, a curing step (e.g., thermal or with the addition of a free-radical initiator) would be necessary to facilitate the reaction of the vinyl group.

Performance Evaluation

• Plasticizing Efficiency (ASTM D882):

  • Conduct tensile testing on the prepared films to determine the modulus of elasticity. A lower modulus indicates higher plasticizing efficiency.

  • Perform Dynamic Mechanical Analysis (DMA) to determine the glass transition temperature (Tg). A greater reduction in Tg signifies higher efficiency.

• Thermal Stability (Thermogravimetric Analysis - TGA):

  • Use a TGA instrument to heat the plasticized PVC samples at a controlled rate in an inert atmosphere.

  • Determine the onset temperature of weight loss, which indicates the beginning of degradation.[10]

• Migration Resistance (ASTM D2199):

  • Employ a standard test method, such as placing the plasticized PVC in contact with a lacquer-coated panel under pressure and heat.[1][2][4]

  • Alternatively, use an activated carbon method (ISO 177) where the weight loss of the plasticized sample is measured after being surrounded by activated carbon at an elevated temperature.

• Mechanical Properties (ASTM D882):

  • Perform tensile tests on dumbbell-shaped specimens to measure tensile strength, elongation at break, and modulus of elasticity.[15]

• Hardness (ASTM D2240):

  • Measure the Shore A hardness of the plasticized samples using a durometer.

Visualizing Experimental Workflows

Workflow for Plasticizer Performance Evaluation

Caption: Conceptual model of plasticizer-polymer interaction.

Field-Proven Insights and Future Directions

The choice between a conventional plasticizer like DOA and a reactive alternative is application-driven. For applications where cost and established performance are key, DOA remains a strong contender. Its excellent low-temperature flexibility is a significant advantage in many industries.

However, for applications demanding the highest level of permanence and resistance to migration – such as in medical tubing, high-end wire and cable insulation, and long-duration food contact materials – the potential benefits of a reactive plasticizer like But-3-enyl hydrogen adipate are compelling. The reduction in leachable substances is a significant driver in these fields due to increasing regulatory scrutiny and consumer demand for safer materials.

The primary hurdle for the widespread adoption of reactive plasticizers is often the need for an additional curing step, which can add complexity and cost to the manufacturing process. Furthermore, the synthesis and purification of such specialized molecules can be more expensive than for high-volume commodity plasticizers.

Future research should focus on obtaining empirical data for But-3-enyl hydrogen adipate to validate these projections. Investigating the kinetics of its reaction within the PVC matrix and optimizing curing conditions would be crucial for its practical implementation. Additionally, exploring the synthesis of other reactive adipates with varying chain lengths and reactive groups could open up new avenues for creating highly durable and safe plasticized materials.

Conclusion

Dioctyl Adipate (DOA) is a well-understood and reliable plasticizer, offering excellent low-temperature performance and good overall properties. But-3-enyl hydrogen adipate, by virtue of its reactive butenyl group, represents a promising alternative for applications where permanence and low migration are critical. While direct comparative data is lacking, a scientific understanding of its structure suggests significant potential advantages in terms of thermal stability and resistance to leaching. The choice between these two plasticizers will ultimately depend on the specific performance requirements, cost considerations, and processing capabilities for the intended application. This guide provides a framework for making that decision, grounded in established data for DOA and a logical, science-based projection for But-3-enyl hydrogen adipate.

References

• ASTM D2199-03 - Standard Test Method for Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers.
• Dioctyl Adipate (DOA)
• Dioctyl Adipate (DOA)
• Product Feature: Dioctyl Adip
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• Coupled Thermogravimetric Analysis-Potentiometric Titration for Complex Analysis of Poly(vinyl chloride) Thermal Stability. (2025). ACS Measurement Science Au.
• DOA (Di 2-Ethylhexyl Adipate) - Leba Sanayi Ürünleri A.Ş. (URL not available)
• Thermal Degradation Kinetics of Plasticized Poly (Vinyl Chloride) with Six Different Plasticizers. (2017). Journal of Macromolecular Science, Part B, 56(6), 423-435.
• Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent. (URL not available)
• Development of a Highly Efficient Environmentally Friendly Plasticizer. (2022). Polymers, 14(9), 1888.
• Biodegradation chemistry of new adipate plasticizers. (2021). Journal of Physics: Conference Series, 2094, 042079.
• D 2199 – 03 - Standard Test Method for - Measurement of Plasticizer Migration From Vinyl Fabrics to Lacquers1. (2012).
• Obtaining Biodegradable Plasticizer. (2020). AIP Conference Proceedings, 2287(1), 020002.
• Mechanical Properties of PVC/TPU Blends Enhanced with a Sustainable Bio-Plasticizer. (2025). Polymers, 17(5), 934.
• USE OF PLASTICIZERS IN POLYMERS. (URL not available)
• Viscoelasticity and Mechanical Properties of Reactive PVC Plastisols. (URL not available)
• CAS 64084-45-3 (But-3-enyl hydrogen adip
• An overview on the recent developments in reactive plasticizers in polymers. (2020). Polymers for Advanced Technologies, 31(3), 355-367.
• Environmentally Friendly Plasticizers for PVC –. (URL not available)
• Synthesis, characterization and thermal behavior of plasticized poly (vinyl chloride) doped with folic acid-modified titanium dioxide. (URL not available)
• Photoreactive Carboxybetaine Copolymers Impart Biocompatibility and Inhibit Plasticizer Leaching on Polyvinyl Chloride. (2020). ACS Applied Materials & Interfaces, 12(39), 44243-44252.
• Determination of plasticizers efficiency for nylon by molecular modeling. (URL not available)
• Designing of Green Plasticizers and Assessment of the Effectiveness of Their Use. (2020). Sustainability, 12(6), 2213.
• Identification of PVC in NBR using Thermogravimetric Analysis - The Madison Group. (2023). The Madison Group.
• but-3-enyl hydrogen adipate — Chemical Substance Inform
• Dialkyl Succinates and Adipates as Alternative Plasticizers—Even More Efficient Synthesis. (2021).
• How Plasticizers Improve PVC Performance - Suntek Group. (2026). Suntek Group.
• Synthesis, characterization, and performance evaluation of a high‐efficiency fully biobased biodegradable plasticizer. (URL not available)
• Performance evaluation of new plasticizers for stretch PVC films. (2012). Food Packaging and Shelf Life, 1(1), 1-8.
• Understanding plasticiser leaching from polystyrene microplastics. (2023).
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• Tailoring and Long-Term Preservation of the Properties of PLA Composites with “Green” Plasticizers. (2022). Polymers, 14(22), 4886.
• Self-Plasticization of PVC Materials via Chemical Modification of Mannich Base of Cardanol Butyl Ether. (2017). ACS Sustainable Chemistry & Engineering, 5(8), 6979-6986.
• Understanding the leaching of plastic additives and subsequent risks to ecosystems. (2024). Environmental Research, 240, 117511.
• Leaching of microplastic-associated additives in aquatic environments: A critical review. (2022).
• How does Dioctyl Adipate compare to other plasticizers in terms of its performance and characteristics. (2025). (URL not available)
• Study of the Rheological Properties of PVC Composites Plasticized with Butoxyethyl Adip
• ANALYSIS OF ADIPATE ESTER CONTENTS IN POLY(VINYL CHLORIDE) PLASTICS BY MEANS OF FT-RAMAN SPECTROSCOPY. (2006). Journal of the Serbian Chemical Society, 71(6), 635-644.
• Synthesis and Application of Natural Polymeric Plasticizer Obtained Through Polyesterification of Rice Fatty Acid. (2014). Journal of the Brazilian Chemical Society, 25(1), 133-140.
• Adipate and Citrate Esters as Plasticizers for Poly(Lactic Acid)/Thermoplastic Starch Sheets. (URL not available)
• High Performance Ester Plasticizers. (URL not available)
• but-3-enyl hydrogen adipate — Chemical Substance Inform
• but-3-enyl hydrogen adipate 97% | CAS: 64084-45-3 | AChemBlock. (URL not available)

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Cross-validation of GC-MS and LC-MS/MS for adipate ester analysis.

As a Senior Application Scientist overseeing Extractables and Leachables (E&L) programs, I frequently encounter the analytical dilemma of selecting the optimal platform for plasticizer quantification. Adipate esters—such as bis(2-ethylhexyl) adipate (DEHA)—are ubiquitous plasticizers in medical device manufacturing and pharmaceutical packaging. Because these compounds can migrate into drug products and pose toxicological risks, regulatory bodies demand rigorous, highly sensitive analytical profiling.

To ensure absolute data integrity and eliminate platform-specific biases, relying on a single analytical technique is no longer sufficient. This guide outlines the mechanistic rationale, self-validating experimental protocols, and comparative performance data for the orthogonal cross-validation of adipate esters using Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Mechanistic Foundations of Platform Selection

Orthogonal cross-validation is not merely repeating an assay; it is the deliberate use of fundamentally different physico-chemical principles to verify a result.

• GC-MS/MS (The Volatility Paradigm): Gas chromatography coupled with tandem mass spectrometry is the traditional gold standard for adipate ester quantification, capable of achieving limits of quantification (LOQs) in the low ng/g range[1]. It relies on the analyte's volatility and thermal stability. Using Electron Ionization (EI) at 70 eV, GC-MS/MS provides highly reproducible, library-matchable fragmentation patterns. However, high injector temperatures can cause thermal degradation of heavier, polymeric adipates.

• LC-MS/MS (The Proton Affinity Paradigm): Liquid chromatography-tandem mass spectrometry is increasingly mandated for heavier, less volatile adipates and their polar metabolites (e.g., adipic acid monoesters), as it avoids the thermal degradation inherent to GC inlets[2]. Utilizing soft ionization techniques like Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI), LC-MS/MS preserves the intact precursor ion[M+H]+. Both platforms can be run on triple quadrupole mass spectrometers to ensure detection levels meet stringent regulatory thresholds (often <1 ppb)[3].

Cross-Validation Workflow

To achieve true orthogonal validation, a single sample extract must be split and analyzed across both platforms. The workflow below illustrates this logical relationship.

Workflow for orthogonal cross-validation of adipate esters using GC-MS and LC-MS/MS platforms.

Self-Validating Experimental Protocols

A robust analytical method must be a self-validating system. By employing Isotope Dilution Mass Spectrometry (IDMS), we ensure that any physical loss of the analyte or electronic suppression of the signal is automatically corrected.

Protocol 1: Matrix Extraction and Isotope Dilution (The Core)

Causality: Spiking the sample with a stable isotope-labeled internal standard (SIL-IS) such as DEHA-d8 before extraction ensures that the ratio of native analyte to IS remains constant. This neutralizes systemic errors, such as matrix-induced ion suppression in LC-MS/MS or adsorption losses during sample prep[2].

• Accurately weigh 1.0 g of the polymeric matrix (e.g., medical infusion set tubing) into a silanized glass vial.

• Spike the matrix with 50 µL of a 1 µg/mL DEHA-d8 standard solution.

• Add 10 mL of a non-polar extraction solvent (e.g., hexane:dichloromethane, 1:1 v/v) to facilitate polymer swelling and adipate dissolution[1].

• Sonicate for 60 minutes at ambient temperature to ensure exhaustive extraction without inducing thermal degradation.

• Centrifuge at 4000 rpm for 10 minutes. Extract the supernatant and split it into two equal 4 mL aliquots for orthogonal analysis.

Protocol 2: GC-MS/MS Acquisition (Volatile/Semi-Volatile Profiling)

Causality: Multiple Reaction Monitoring (MRM) is employed to filter out matrix noise, providing vastly higher selectivity than single-quadrupole Selected Ion Monitoring (SIM)[1].

• Inject 1 µL of the first aliquot into a GC-MS/MS system equipped with a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5ms).

• Set the injection port to 250°C in splitless mode. (Note: Exceeding 280°C risks the thermal breakdown of heavier adipate species).

• Program the GC oven: 80°C (hold 1 min), ramp at 15°C/min to 300°C (hold 5 min).

• Utilize EI at 70 eV. Monitor the primary MRM transition for DEHA (e.g., m/z 129 → 111) and DEHA-d8 (m/z 137 → 117).

Protocol 3: LC-MS/MS Acquisition (Labile and Heavy Adipate Profiling)

Causality: LC-MS/MS is critical for analyzing heavier adipates or their polar metabolites that degrade in GC inlets[2]. We utilize APCI or ESI to preserve the intact precursor ion, while acidic mobile phases drive protonation.

• Evaporate the second aliquot to dryness under a gentle nitrogen stream and reconstitute in 1 mL of LC-grade methanol to ensure compatibility with reverse-phase chromatography[3].

• Inject 5 µL onto a C18 UHPLC column (2.1 x 100 mm, 1.7 µm particle size).

• Elute using a binary gradient of Water (0.1% formic acid) and Methanol (0.1% formic acid), ramping from 50% to 95% Methanol over 10 minutes. (Causality: Formic acid acts as a proton donor, promoting [M+H]+ formation in positive ion mode).

• Operate the triple quadrupole in positive ESI/APCI mode. Monitor the MRM transition for the protonated precursor (e.g., DEHA [M+H]+ m/z 371.3 → 147.1).

Quantitative Performance & Data Presentation

When cross-validating, it is crucial to compare the analytical performance metrics side-by-side. Recent advancements in on-line turbulent flow chromatography coupled with LC-MS/MS have streamlined the analysis of alternative plasticizers, though GC-MS/MS often retains an edge in raw extraction recovery for highly non-polar matrices[4].

The following table summarizes the comparative performance data for Bis(2-ethylhexyl) adipate (DEHA) across both platforms:

Analytical Parameter	GC-MS/MS (EI)	LC-MS/MS (ESI/APCI)	Mechanistic Driver for Variance
Ionization Technique	Hard Ionization (70 eV EI)	Soft Ionization (ESI/APCI)	EI causes extensive fragmentation; ESI/APCI preserves the intact [M+H]+ precursor.
Target Analyte Profile	Volatile to semi-volatile adipates	Heavy, polymeric, or thermally labile adipates	GC requires analyte vaporization; LC relies on liquid solubility and proton affinity.
Typical LOD (DEHA)	50.0 - 75.0 ng/g	10.0 - 50.0 ng/g	LC-MS/MS often achieves lower LODs for intact heavy molecules due to concentrated precursor ions[1][3].
Matrix Effect Susceptibility	Low (Post-chromatographic separation)	Moderate to High (Ion suppression)	Co-eluting matrix components in LC can aggressively compete for charge droplets in the ESI source.
Typical Recovery Range	91.8% – 122.0%	66.0% – 98.0%	GC extraction (hexane) is highly efficient for non-polar adipates; LC solvent exchange to methanol can incur minor precipitation losses[1][4].

Conclusion

For comprehensive E&L profiling, neither GC-MS/MS nor LC-MS/MS should be viewed as a standalone solution for adipate esters. GC-MS/MS provides unparalleled resolution and recovery for volatile and semi-volatile adipates, while LC-MS/MS is mandatory for capturing thermally labile degradants and heavier polymeric plasticizers. By utilizing a split-aliquot, isotope-dilution workflow, researchers can achieve a self-validating, orthogonal dataset that satisfies the highest tiers of regulatory scrutiny.

References

• Rapid, Sensitive, and Robust Detection of Phthalates in Food Using GC/MS or LC/MS. Agilent.
• A Comparative Guide to the Cross-Validation of Analytical Methods for Adipate Esters, with a Focus on Bis(2-ethylhexyl) adipate. Benchchem.
• Simultaneous analysis of several plasticizer classes in different matrices by on-line turbulent flow chromatography-LC–MS/MS. PMC.
• Development and Validation of Gas Chromatography-Triple Quadrupole Mass Spectrometric Method for Quantitative Determination of Regulated Plasticizers in Medical Infusion Sets. PMC.

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A Comparative Study of Catalysts for the Polymerization of Poly(butylene adipate)

Introduction: The Significance of Poly(butylene adipate) and its Synthesis

Poly(butylene adipate) (PBA) is a biodegradable aliphatic polyester that has garnered significant attention as a sustainable alternative to conventional plastics. Its excellent flexibility, biodegradability, and processability make it a promising material for applications in packaging, agriculture, and biomedical fields. The synthesis of high-molecular-weight PBA with controlled properties is crucial for its commercial viability, and the choice of catalyst plays a pivotal role in achieving these goals. This guide provides a comparative analysis of various catalytic systems for the polymerization of butylene adipate, focusing on both traditional metal-based catalysts and greener enzymatic approaches. We will delve into the mechanistic details, compare performance based on experimental data, and provide standardized protocols for researchers and professionals in the field.

Catalytic Systems for Poly(butylene adipate) Synthesis: A Comparative Overview

The synthesis of PBA typically proceeds via the polycondensation of adipic acid or its ester derivatives with 1,4-butanediol. The efficacy of this process is highly dependent on the catalyst employed, which influences reaction rates, polymer molecular weight, and side reactions. Broadly, these catalysts can be categorized into two main groups: metal-based catalysts and enzymatic catalysts.

Metal-Based Catalysts: The Workhorses of Polyester Synthesis

Conventional synthesis of polyesters has long relied on organometallic compounds of titanium, tin, and antimony.[1] These catalysts are effective in promoting the esterification and polycondensation reactions required for polymer chain growth.

Mechanism of Action: Metal-based catalysts, such as tetrabutyl titanate (TBT), function as Lewis acids. The metal center coordinates with the carbonyl oxygen of the carboxylic acid or ester, increasing its electrophilicity and making it more susceptible to nucleophilic attack by the hydroxyl group of the alcohol. This facilitates the formation of the ester linkage and the elimination of a small molecule, such as water or an alcohol.

Performance and Considerations:

• Titanium Catalysts (e.g., Tetrabutyl Titanate - TBT): TBT is a widely used catalyst for polyester synthesis due to its high activity and relatively low cost.[2] It is effective in producing high-molecular-weight polymers. However, it can lead to colored byproducts due to side reactions at the high temperatures required for polycondensation (typically 220-270°C).[1][3]

• Tin Catalysts (e.g., Stannous Octanoate - Sn(Oct)₂): Tin-based catalysts are also highly active and are often used in combination with other catalysts.[4] They can produce high-molecular-weight polymers but may also introduce some coloration to the final product.

• Antimony Catalysts (e.g., Antimony Trioxide - Sb₂O₃): Antimony compounds have demonstrated superior catalytic activity in some cases, yielding high molecular weight poly(butylene adipate-co-terephthalate) (PBAT), a closely related copolyester.[1] The combination of antimony trioxide with a deep eutectic solvent has been shown to produce PBAT with molecular weights in the range of 70,000–75,000 g/mol .[1]

• Rare Earth Metal Catalysts: Recent research has explored the use of rare earth metal stearates (e.g., Nd, Y, La, Dy) as single-component catalysts for polyester synthesis, achieving high molecular weights.[3]

Table 1: Comparative Performance of Metal-Based Catalysts for Polyester Synthesis

Catalyst System	Monomers	Molecular Weight ( g/mol )	Reaction Temperature (°C)	Reference
Tetrabutyl titanate (TBT)	Adipic acid, 1,4-butanediol, Terephthalic acid	Mn: 13,026 - 23,246	215 (esterification), higher for polycondensation	[2][5]
Antimony trioxide/ChCl-Gly	Recycled PET, Adipic acid, 1,4-butanediol	70,000 - 75,000	220	[1]
Tetrabutyl titanate-stibium acetate	Terephthalic acid, Adipic acid, 1,4-butanediol	Not specified	180-190 (esterification), 270-275 (polycondensation)	[3]
Rare earth stearates	Dimethyl terephthalate, Adipic acid, 1,4-butanediol	High molecular weight	Not specified	[3]

Causality Behind Experimental Choices: The high reaction temperatures are necessary to drive the equilibrium of the polycondensation reaction towards the formation of high-molecular-weight polymer by efficiently removing the condensation byproducts (e.g., water). The choice of a specific metal catalyst often involves a trade-off between catalytic activity, cost, and the potential for side reactions and product discoloration.

Enzymatic Catalysis: A Greener Approach to Polyester Synthesis

Enzymatic polymerization has emerged as a sustainable alternative to traditional metal-catalyzed methods.[6] Lipases, particularly Candida antarctica Lipase B (CALB), have been extensively studied for their ability to catalyze polyester synthesis under milder reaction conditions.[7][8]

Mechanism of Action: Lipases catalyze esterification through a serine hydrolase mechanism. The reaction proceeds via the formation of an acyl-enzyme intermediate. The serine residue in the enzyme's active site attacks the carbonyl carbon of the carboxylic acid or ester monomer, forming a tetrahedral intermediate which then collapses to release the alcohol or water and form the acyl-enzyme complex. This complex then reacts with a hydroxyl group from another monomer or polymer chain to form the ester bond and regenerate the free enzyme.[8]

Performance and Considerations:

• Candida antarctica Lipase B (CALB): CALB, often immobilized on a solid support (e.g., Novozym® 435), is a highly efficient and selective biocatalyst for polyester synthesis.[9] It can catalyze both ring-opening polymerization of lactones and polycondensation of diacids and diols.[10]

• Milder Reaction Conditions: Enzymatic polymerization typically occurs at lower temperatures (60-90°C) compared to metal catalysis, which minimizes side reactions and reduces energy consumption.[7]

• High Selectivity: Enzymes exhibit high chemo-, regio-, and enantioselectivity, which can be advantageous for the synthesis of functional polyesters with complex architectures.[10][11]

• Reusability: Immobilized enzymes can be recovered and reused for multiple reaction cycles, improving the cost-effectiveness of the process.[12]

• Solvent-Free Synthesis: Enzymatic polycondensation can often be carried out in bulk (solvent-free), further enhancing the green credentials of the process.[7]

Table 2: Performance of Candida antarctica Lipase B (CALB) in Polyester Synthesis

Monomers	Molecular Weight (Mn, g/mol )	Reaction Conditions	Reference
Diethyl adipate, 1,4-butanediol, Dilinoleic diol	Not specified, but successful polymerization	Bulk, 80°C	[13]
Adipic acid ester, 1,4-butanediol	4,200 - 5,600	37°C, 150 rpm	[12]
ε-Caprolactone	up to 89,000	Toluene, 70°C	[10]

Causality Behind Experimental Choices: The use of immobilized enzymes simplifies product purification and allows for catalyst recycling. The reaction is often carried out under vacuum to remove condensation byproducts and shift the equilibrium towards polymer formation. The choice of monomers (e.g., using activated esters like divinyl adipate) can enhance the reaction rate in enzymatic polymerization.[11]

Experimental Protocols

Protocol 1: Metal-Catalyzed Melt Polycondensation of Poly(butylene adipate)

This protocol provides a general procedure for the synthesis of PBA using tetrabutyl titanate (TBT) as a catalyst.

Materials:

• Adipic acid (AA)

• 1,4-butanediol (BDO)

• Tetrabutyl titanate (TBT)

• Nitrogen gas supply

• High-vacuum pump

• Three-necked round-bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a distillation condenser.

Procedure:

• Monomer Charging: Charge the three-necked flask with equimolar amounts of adipic acid and a slight excess of 1,4-butanediol (e.g., 1.2:1 molar ratio of BDO:AA).

• Esterification:

  • Heat the reaction mixture to 180-200°C under a gentle stream of nitrogen gas with continuous stirring.

  • Water will begin to distill off as the esterification reaction proceeds.

  • Continue this step until approximately 90% of the theoretical amount of water has been collected.

• Catalyst Addition and Polycondensation:

  • Cool the reaction mixture slightly (to around 160°C).

  • Add the TBT catalyst (typically 0.05-0.1 wt% of the total monomer weight).

  • Gradually increase the temperature to 220-240°C while slowly reducing the pressure to below 1 mbar.

  • A significant increase in the viscosity of the reaction mixture will be observed.

  • Continue the reaction under high vacuum for 2-4 hours, or until the desired melt viscosity is achieved.

• Product Recovery:

  • Cool the reactor to room temperature under a nitrogen atmosphere.

  • The solid polymer can be removed from the flask.

  • The polymer can be purified by dissolving it in a suitable solvent (e.g., chloroform) and precipitating it in a non-solvent (e.g., methanol).

Protocol 2: Enzymatic Polycondensation of Poly(butylene adipate)

This protocol outlines a general procedure for the synthesis of PBA using immobilized Candida antarctica Lipase B (CALB).

Materials:

• Divinyl adipate (DVA)

• 1,4-butanediol (BDO)

• Immobilized Candida antarctica Lipase B (e.g., Novozym® 435)

• Anhydrous toluene (or can be performed in bulk)

• Vacuum oven

Procedure:

• Monomer and Enzyme Charging: In a clean, dry reaction vessel, add equimolar amounts of divinyl adipate and 1,4-butanediol.

• Enzyme Addition: Add the immobilized CALB (typically 5-10 wt% of the total monomer weight).

• Polymerization:

  • If using a solvent, add anhydrous toluene.

  • Heat the reaction mixture to 60-80°C with gentle stirring.

  • If the reaction is carried out in bulk, apply a vacuum to remove the vinyl alcohol byproduct.

  • Monitor the progress of the polymerization by measuring the molecular weight of aliquots at different time intervals using Gel Permeation Chromatography (GPC).

  • Continue the reaction for 24-72 hours, or until the desired molecular weight is achieved.

• Product Recovery and Enzyme Recycling:

  • If a solvent was used, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and dried for reuse.

  • If the reaction was in bulk, dissolve the polymer in a suitable solvent (e.g., chloroform) and then filter off the enzyme.

  • Precipitate the polymer by adding the polymer solution to a non-solvent (e.g., cold methanol).

  • Collect the precipitated polymer by filtration and dry it in a vacuum oven at room temperature.

Visualizing the Process

Caption: Comparative workflow of metal-catalyzed versus enzyme-catalyzed polymerization of poly(butylene adipate).

Caption: General experimental workflow for the synthesis and characterization of poly(butylene adipate).

Conclusion and Future Outlook

The choice of catalyst for the synthesis of poly(butylene adipate) is a critical decision that influences the entire lifecycle of the material, from its synthesis to its environmental impact. While traditional metal-based catalysts are effective in producing high-molecular-weight polymers, they often require harsh reaction conditions and can lead to product contamination. Enzymatic catalysis, particularly with Candida antarctica Lipase B, presents a compelling green alternative, offering mild reaction conditions, high selectivity, and the potential for catalyst recycling.

Future research will likely focus on the development of even more robust and efficient catalytic systems. For metal-based catalysts, the trend is towards designing catalysts with higher activity at lower temperatures to minimize side reactions. In the realm of enzymatic catalysis, protein engineering and immobilization techniques will continue to enhance the stability and reusability of lipases, making them more economically viable for large-scale production. The combination of chemo-enzymatic processes may also unlock novel pathways to functional polyesters with tailored properties. Ultimately, the selection of a catalyst will depend on the specific application requirements, balancing performance, cost, and sustainability.

References

• Ji, J., et al. (2025). Synthesis and Characterization of Poly(butylene adipate‐co‐ terephthalate) Catalyzed by Rare Earth Stearates. ResearchGate. Available at: [Link]

• MDPI. (2024). Synthesis and Characterization of Poly(butylene glycol adipate-co-terephthalate/diphenylsilanediol adipate-co-terephthalate) Copolyester. MDPI. Available at: [Link]

• PMC. (2025). One-Pot Synthesis of PBAT from PET Waste Using Metal-DES Catalytic Systems for Sustainable Packaging Applications. PMC. Available at: [Link]

• ResearchGate. (n.d.). Lipase‐catalysed polycondensation of adipic acid ester with 1,4‐butanediol. ResearchGate. Available at: [Link]

• PubMed. (2025). Direct Synthesis of Poly(adipate)Esters via Catalytic Isomerizing Dual Hydroesterificative Polymerization of 1,3-Butadiene. PubMed. Available at: [Link]

• PMC. (n.d.). Improving the Sustainability of Enzymatic Synthesis of Poly(butylene adipate)-Based Copolyesters: Polycondensation Reaction in Bulk vs Diphenyl Ether. PMC. Available at: [Link]

• ACS Publications. (2000). Candida antarctica Lipase B-Catalyzed Transesterification: New Synthetic Routes to Copolyesters. Journal of the American Chemical Society. Available at: [Link]

• ResearchGate. (2026). Synthesis and characterization of poly (butylene adipate-co-phenylsuccinate-co-terephthalate) (PBAPT) with good mechanical properties and excellent water vapor barrier. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Direct Synthesis of Poly(adipate)Esters via Catalytic Isomerizing Dual Hydroesterificative Polymerization of 1,3‐Butadiene. ResearchGate. Available at: [Link]

• Google Patents. (n.d.). Method for the preparation of (polybutylene-co-adipate terephthalate) through the in situ phosphorus containing titanium based catalyst. Google Patents.

• MDPI. (2015). Green Polymer Chemistry: Enzyme Catalysis for Polymer Functionalization. MDPI. Available at: [Link]

• PMC. (n.d.). Lipase-catalyzed polyester synthesis – A green polymer chemistry. PMC. Available at: [Link]

• ResearchGate. (n.d.). Candida antarctica lipase B-catalyzed synthesis of polyesters: Starting from ketones via a tandem BVO/ROP process. ResearchGate. Available at: [Link]

• ACS Omega. (2025). Synthesis of Poly(butylene adipate-co-terephthalate) with Branched Monomer for Biodegradable Copolyesters with Enhanced Processability and Rheological Properties. ACS Omega. Available at: [Link]

• PMC. (n.d.). Activation and Stabilization of Lipase B from Candida antarctica by Immobilization on Polymer Brushes with Optimized Surface Structure. PMC. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of poly(butylene adipate) by condensation polymerization and a chain-extending reaction with adipoyl biscaprolactamate. ResearchGate. Available at: [Link]

• ChemRxiv. (n.d.). Improving the sustainability of enzymatic synthesis of poly(butylene adipate)-based copolyesters. Polycondensation reaction in. ChemRxiv. Available at: [Link]

• RSC Publishing. (2020). Recent advances in the synthesis of biodegradable polyesters by sustainable polymerization: lipase-catalyzed polymerization. RSC Publishing. Available at: [Link]

• ACS Applied Polymer Materials. (2022). Enhanced Mechanical Properties of Poly(butylene adipate-co-terephthalate)/Cellulose Nanocrystal Nanocomposites Obtained by In Situ Polymerization. ACS Applied Polymer Materials. Available at: [Link]

• Uni Halle. (2021). Polymer Networks Synthesized from Poly(Sorbitol Adipate) and Functionalized Poly(Ethylene Glycol). Uni Halle. Available at: [Link]

• Chinese Chemical Letters. (2024). Enhanced Crystallization of Poly(butylene adipate- co -terephthalate) by a Self-assembly Nucleating Agent. Chinese Chemical Letters. Available at: [Link]

• PubMed. (2015). Biomimetic Approach to Enhance Enzymatic Hydrolysis of the Synthetic Polyester Poly(1,4-butylene adipate): Fusing Binding Modules to Esterases. PubMed. Available at: [Link]

• Frontiers. (n.d.). Enhancing the Catalytic Performance of Candida antarctica Lipase B by Chemical Modification With Alkylated Betaine Ionic Liquids. Frontiers. Available at: [Link]

• Google Patents. (n.d.). A method for producing adipate ester. Google Patents.

• SciELO. (2007). Lipase catalyzed ester synthesis for food processing industries. SciELO. Available at: [Link]

• TUE Research portal. (2010). Candida antarctica Lipase B catalysis in organic, polymer and supramolecular chemistry. Eindhoven University of Technology. Available at: [Link]

• MDPI. (2023). Synthesis and Characterization of Poly(Butylene Sebacate-Co-Terephthalate) Copolyesters with Pentaerythritol as Branching Agent. MDPI. Available at: [Link]

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Benchmarking the biodegradability of But-3-enyl hydrogen adipate-based polymers

Benchmarking the Biodegradability of But-3-enyl Hydrogen Adipate-Based Polymers: A Comprehensive Guide for Biomedical Applications

As drug delivery systems and tissue engineering scaffolds evolve, the demand for tunable, biodegradable elastomers has outpaced the capabilities of traditional linear polyesters. While industry standards like Poly(lactic acid) (PLA) and Poly(butylene adipate-co-terephthalate) (PBAT) offer established degradation profiles, they often lack the mechanical recovery and customizable erosion kinetics required for dynamic physiological environments.

Enter But-3-enyl hydrogen adipate (BHA) —a highly reactive diester intermediate featuring a terminal alkene 1. By incorporating BHA into aliphatic polyester backbones, polymer chemists can synthesize unsaturated prepolymers capable of post-polymerization cross-linking. As a Senior Application Scientist, I have designed this guide to objectively benchmark BHA-based polymers against conventional alternatives, providing the mechanistic insights and self-validating protocols necessary for advanced drug development.

Mechanistic Overview: The Role of BHA in Polymer Design

Standard aliphatic polyesters degrade via the bulk hydrolysis of ester bonds. However, their linear architecture often results in a rapid loss of mechanical integrity long before significant mass loss occurs—a critical failure point in sustained-release drug delivery implants.

BHA solves this structural limitation by introducing a pendant but-3-enyl group. During melt polycondensation with aliphatic diols, this double bond remains intact. Subsequent free-radical cross-linking (via UV or thermal initiation) forms a robust three-dimensional elastomeric network 2. This dense network restricts water diffusion, effectively shifting the degradation mechanism from rapid, unpredictable bulk hydrolysis to a highly controlled surface-eroding profile.

Synthesis and cross-linking pathway of BHA-based biodegradable elastomers.

Benchmarking Biodegradability: BHA-Polymers vs. Industry Standards

To objectively evaluate BHA-based elastomers, we must benchmark them against established biodegradable polymers: PBAT, PBS, and PLA. The degradation of these polymers is heavily influenced by their crystallinity, hydrophilicity, and cross-link density [[3]]().

• PBAT & PBS: These are highly flexible but linear copolymers. While PBAT contains an adipate moiety that provides ductility, its linear nature makes it susceptible to rapid, uncontrolled enzymatic degradation in biological environments [[4]]().

• PLA: Rigid and brittle, PLA degrades primarily via autocatalytic bulk hydrolysis. The internal accumulation of acidic byproducts often causes a sudden "burst" degradation, which can denature sensitive biologic drugs encapsulated within.

• Cross-linked BHA-Polymers: By modulating the BHA feed ratio during synthesis, scientists can precisely tune the cross-link density. Higher cross-linking limits water ingress, extending the degradation half-life from weeks to months while maintaining elastomeric recovery.

Table 1: Comparative Degradation Kinetics and Mechanical Properties

Polymer Type	Architecture	Primary Degradation Mechanism	Degradation Rate (In Vitro)	Mechanical Profile
BHA-Polyester	3D Cross-linked Network	Surface Erosion (Hydrolytic/Enzymatic)	Tunable (Weeks to Months)	Elastomeric, High Recovery
PBAT	Linear Copolymer	Bulk Hydrolysis & Enzymatic	Moderate (Months)	Highly Flexible, Ductile
PBS	Linear Aliphatic	Bulk Hydrolysis	Slow to Moderate	Strong, Thermoplastic
PLA	Linear Aliphatic	Autocatalytic Bulk Hydrolysis	Slow (Months to Years)	Rigid, Brittle

Experimental Methodologies: Self-Validating Protocols

In polymer science, isolated metrics can be misleading. For example, mass loss alone cannot distinguish between surface erosion and bulk degradation. To ensure scientific integrity, the following experimental workflow operates as a self-validating system : it orthogonally cross-references macroscopic mass loss with microscopic molecular weight changes and surface morphology. If mass loss occurs without a corresponding drop in bulk molecular weight, it confirms the desired surface-erosion mechanism driven by the BHA cross-linked network.

Self-validating experimental workflow for in vitro biodegradation assessment.

Protocol 1: In Vitro Hydrolytic and Enzymatic Degradation Assay

Causality & Rationale: We utilize Phosphate Buffered Saline (PBS) at pH 7.4 to mimic physiological pH. Because ester hydrolysis generates acidic byproducts that can autocatalyze further degradation, the buffer capacity of PBS is critical to isolate the baseline hydrolytic rate from autocatalytic artifacts.

• Sample Preparation: Cast BHA-polymer, PBAT, and PLA into uniform discs (10 mm diameter, 1 mm thickness). Record the initial dry mass ( M0​ ).

• Incubation: Submerge each disc in 10 mL of PBS (pH 7.4) containing 0.02% sodium azide (to prevent bacterial contamination). For enzymatic benchmarking, supplement a parallel set with Lipase (100 U/mL). Incubate at 37°C under mild agitation (50 rpm).

• Sampling: At predetermined intervals (Days 1, 7, 14, 28, 56), remove the discs.

• Washing & Drying: Wash discs thoroughly with distilled water to remove buffer salts, then lyophilize (freeze-dry) for 48 hours to remove all internal moisture.

• Gravimetric Analysis: Weigh the dried discs to determine the residual mass ( Mt​ ). Calculate mass loss as: ((M0​−Mt​)/M0​)×100 .

Protocol 2: Molecular Weight Tracking via Gel Permeation Chromatography (GPC)

Causality & Rationale: Macroscopic mass loss lags behind chemical bond cleavage. GPC detects the early-stage chain scission events that precede physical erosion, validating whether the polymer is degrading uniformly (bulk) or strictly at the water-interface (surface).

• Dissolution: Dissolve 5 mg of the lyophilized polymer disc (from Protocol 1) in 1 mL of HPLC-grade Tetrahydrofuran (THF). Note: Highly cross-linked BHA polymers may only swell; in such cases, analyze the sol-fraction.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter to remove insoluble cross-linked microgels.

• Chromatography: Inject 50 µL into a GPC system equipped with a refractive index (RI) detector.

• Analysis: Compare the Number Average Molecular Weight ( Mn​ ) and Polydispersity Index (PDI) against polystyrene standards. A broadening PDI alongside a stable Mn​ in the bulk indicates ideal surface erosion.

Conclusion for Drug Development Professionals

For drug development professionals engineering next-generation implants, relying on linear polyesters introduces unacceptable variability in drug release kinetics due to bulk degradation. Benchmarking data clearly indicates that incorporating But-3-enyl hydrogen adipate into polymer backbones provides a critical structural advantage. By enabling covalent cross-linking, BHA transforms standard aliphatic polyesters into resilient elastomers that degrade via predictable surface erosion—ensuring zero-order drug release kinetics and maintaining mechanical integrity throughout the therapeutic window.

References

• Ontosight AI. But-3-enyl Hydrogen Adipate Overview.[1] URL:

• MDPI. Advancements and Perspectives in Biodegradable Polyester Elastomers: Toward Sustainable and High-Performance Materials.[2] URL:

• MDPI. Advanced Biocompatible and Biodegradable Polymers: A Review of Functionalization, Smart Systems, and Sustainable Applications.[3] URL:

• ResearchGate. Biodegradable poly(butylene adipate-co-terephthalate) (PBAT).[4] URL:

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• 2. Advancements and Perspectives in Biodegradable Polyester Elastomers: Toward Sustainable and High-Performance Materials | MDPI [mdpi.com]
• 3. Advanced Biocompatible and Biodegradable Polymers: A Review of Functionalization, Smart Systems, and Sustainable Applications [mdpi.com]
• 4. researchgate.net [researchgate.net]

But-3-enyl Hydrogen Adipate: A Comprehensive Comparison of Enzymatic vs. Chemical Synthesis Efficiency

Target Audience: Researchers, Scientists, and Drug Development Professionals Content Type: Publish Comparison Guide

Executive Summary

But-3-enyl hydrogen adipate (CAS No. 64084-45-3) is a highly versatile heterobifunctional building block characterized by a terminal alkene and a free carboxylic acid[1]. In drug development and polymer science, this molecule serves as a critical linker for prodrug synthesis, biodegradable elastomers, and cross-linked nanoparticle delivery systems[2].

As a Senior Application Scientist, the most frequent roadblock I observe in the scale-up of this molecule is the selectivity problem . Synthesizing a monoester from a symmetrical diacid (adipic acid) inherently risks over-esterification to the diester. This guide objectively compares the traditional chemical synthesis route against modern enzymatic (biocatalytic) methodologies, detailing the causality behind their respective efficiencies, selectivities, and environmental impacts.

Mechanistic Causality: The Selectivity Problem

Chemical Synthesis: Thermodynamic and Statistical Limitations

Traditional Fischer esterification relies on homogeneous strong acid catalysts (e.g., p-toluenesulfonic acid, p-TsOH). The causality of its inefficiency lies in its statistical nature. Because both carboxyl groups on adipic acid possess nearly identical pKa values and steric environments, the reaction statistically yields a mixture of unreacted diacid, the target monoester, and the undesired diester (bis(but-3-enyl) adipate).

To drive the equilibrium toward the product, continuous water removal is required (typically via azeotropic distillation in refluxing toluene at ~110 °C). However, these harsh thermal and acidic conditions introduce a severe side reaction: the isomerization of the terminal alkene . The but-3-enyl double bond can migrate to form a more thermodynamically stable internal alkene, fundamentally compromising the molecule's utility for downstream olefin metathesis or radical polymerization.

Enzymatic Synthesis: Kinetic Control and Active Site Architecture

Biocatalysis utilizing immobilized lipases—predominantly Candida antarctica lipase B (CALB, commercially available as Novozym 435)—offers a kinetically controlled, highly selective alternative[3].

The causality of its success is rooted in the enzyme's active site architecture. CALB imposes specific steric constraints that can be leveraged via substrate molar ratios and solvent engineering to heavily favor monoesterification. Furthermore, lipases operate at mild temperatures (40–60 °C)[4], which completely suppresses the thermal isomerization of the sensitive terminal double bond. Enzymatic reactions can also be conducted in solvent-free systems or using green solvents, drastically reducing the environmental E-factor and preventing the generation of corrosive acidic waste[3][4].

Reaction pathway comparison for But-3-enyl hydrogen adipate synthesis.

Quantitative Data Presentation

The following table summarizes the experimental performance metrics comparing the optimized enzymatic route against the standard chemical route.

Performance Parameter	Enzymatic Synthesis (CALB)	Chemical Synthesis (p-TsOH)
Catalyst	Novozym 435 (Immobilized CALB)[3]	p-Toluenesulfonic acid (p-TsOH)
Reaction Temperature	50 - 60 °C[3]	110 - 120 °C (Reflux)
Reaction Time	12 - 24 hours	4 - 6 hours
Monoester Selectivity	High (>85%)	Low-Moderate (~50% Statistical)
Alkene Isomerization	None Detected	5 - 15%
Isolated Yield	75 - 85%	40 - 55% (Post-extraction)
E-factor (Waste Impact)	Low (Enzyme recyclable, solvent-free)[4]	High (Aqueous neutralization waste)

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. The purification logic inherently verifies the success of the reaction.

Protocol 1: Enzymatic Synthesis of But-3-enyl Hydrogen Adipate

This protocol utilizes mild conditions and physical water removal to drive the equilibrium without denaturing the enzyme[3][4].

Step-by-Step Methodology:

• Substrate Preparation: In a 250 mL round-bottom flask, combine adipic acid (50 mmol) and but-3-en-1-ol (50 mmol). To maintain solubility without harsh solvents, add a minimal amount of a green solvent such as diphenyl ether (or operate solvent-free if scaling up with mechanical stirring)[4].

• Catalyst & Desiccant Addition: Add 5% w/w (relative to total monomer weight) of Novozym 435 (immobilized CALB). Add 10 g of freshly activated 4Å molecular sieves to sequester generated water.

• Incubation: Seal the flask and incubate in an orbital shaker at 60 °C and 150 rpm for 24 hours[3].

• Enzyme Recovery: Terminate the reaction by cooling to room temperature. Dilute with 50 mL of ethyl acetate and filter the mixture through a coarse glass frit to recover the immobilized enzyme and molecular sieves. (Self-validation: The enzyme can be washed and reused, proving its stability).

• Product Isolation: Concentrate the filtrate under reduced pressure. Purify the crude mixture via flash chromatography (using a reverse-phase Newcrom R1 HPLC column method if isolating impurities)[1] or via selective crystallization to yield the pure monoester.

Step-by-step workflow for the enzymatic synthesis of But-3-enyl hydrogen adipate.

Protocol 2: Chemical Synthesis of But-3-enyl Hydrogen Adipate

This protocol relies on thermodynamic driving forces and leverages pKa differences for downstream purification.

Step-by-Step Methodology:

• Reaction Setup: Combine adipic acid (50 mmol), but-3-en-1-ol (50 mmol), and p-TsOH (1 mmol, 2 mol%) in 100 mL of anhydrous toluene in a flask equipped with a Dean-Stark trap and a reflux condenser.

• Azeotropic Reflux: Heat the mixture to reflux (~110 °C) for 4-6 hours until the theoretical volume of water is collected in the Dean-Stark trap.

• Quenching: Cool the reaction mixture to room temperature.

• Acid-Base Extraction (Self-Validation Logic):

  • Wash the organic layer with saturated aqueous sodium bicarbonate ( NaHCO3​ ).

  • Causality: The unreacted adipic acid and the target monoester contain free carboxylic acids and will be deprotonated, migrating into the aqueous layer. The undesired diester lacks acidic protons and remains in the toluene layer.

• Acidification & Recovery: Carefully acidify the collected aqueous layer with 1M HCl to pH 2. Extract the newly protonated monoester back into fresh ethyl acetate. Dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield the product.

Conclusion

While chemical synthesis offers faster reaction times, it suffers from poor selectivity and risks degrading the functional terminal alkene of But-3-enyl hydrogen adipate. Enzymatic synthesis using CALB represents the superior methodology for drug development professionals and material scientists. By operating under kinetic control at mild temperatures, biocatalysis preserves molecular integrity, drastically improves monoester selectivity, and aligns with sustainable, low E-factor manufacturing practices[2][3][4].

References

• Lipase-Catalyzed Adipate Ester Synthesis | PDF | Analysis Of Variance Scribd
• Improving the Sustainability of Enzymatic Synthesis of Poly(butylene adip
• But-3-enyl hydrogen adip
• Lipase enzymes for sustainable synthesis of chiral active pharmaceutical ingredients ChemRxiv

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• 2. chemrxiv.org [chemrxiv.org]
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• 4. pubs.acs.org [pubs.acs.org]

Confirming the structure of But-3-enyl hydrogen adipate via spectroscopy

Structural Confirmation of But-3-enyl Hydrogen Adipate: A Comparative Guide to Spectroscopic Modalities

As a Senior Application Scientist in analytical chemistry, I frequently encounter the challenge of confirming the precise structure of bifunctional aliphatic esters. But-3-enyl hydrogen adipate (CAS: 64084-45-3) represents a unique analytical target: it contains a terminal alkene, an ester linkage, and a terminal carboxylic acid. For researchers and drug development professionals, confirming the integrity of this molecule requires differentiating the ester carbonyl from the carboxylic acid carbonyl, while ensuring the terminal double bond has not undergone isomerization or oxidative degradation.

This guide objectively compares the performance of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared Spectroscopy (FT-IR), and High-Resolution Mass Spectrometry (HRMS) in characterizing this molecule, providing self-validating experimental protocols and quantitative reference data.

Orthogonal Analytical Modalities: A Comparative Evaluation

To achieve absolute structural certainty, no single analytical technique is sufficient. We must leverage orthogonal modalities, comparing their specific strengths and limitations when applied to dicarboxylic acid monoesters.

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR provide the most definitive map of atomic connectivity. The primary challenge in analyzing adipate monoesters is distinguishing the two carbonyl carbon environments. The ester carbonyl typically resonates around 173–175 ppm, whereas the carboxylic acid carbonyl is slightly more deshielded, appearing at 178–180 ppm [1]. 1H NMR is unparalleled for identifying the terminal alkene (multiplets at ~5.0 and ~5.8 ppm) and the highly deshielded carboxylic acid proton (10–12 ppm)[1].

• Fourier-Transform Infrared Spectroscopy (FT-IR): FT-IR is superior for rapid, non-destructive functional group identification. It excels at detecting the broad O-H stretch characteristic of hydrogen-bonded carboxylic acid dimers (2500–3300 cm⁻¹)[1]. However, the ester C=O stretch (~1735 cm⁻¹) and the acid C=O stretch (~1710 cm⁻¹) often overlap into a single broad peak, requiring mathematical deconvolution to accurately confirm both moieties [2].

• High-Resolution Mass Spectrometry (HRMS): HRMS provides exact mass data to confirm the molecular formula (C₁₀H₁₆O₄). Electrospray Ionization (ESI) in negative mode is highly sensitive and selective for carboxylic acids, yielding a robust [M-H]⁻ ion while avoiding the extensive fragmentation typically seen in GC-EI-MS [3].

Self-Validating Experimental Protocols

To ensure data integrity, every analytical workflow must be designed with built-in causality and self-validation steps.

Protocol A: High-Resolution NMR Acquisition

• Causality: Anhydrous CDCl₃ is selected as the solvent because protic solvents (like Methanol-d₄) would cause rapid deuterium exchange with the carboxylic acid proton, erasing its critical signal at 11.0 ppm.

• Methodology:

  • Dissolve 15 mg of But-3-enyl hydrogen adipate in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v TMS (internal standard).

  • Acquire 1H NMR at 400 MHz (minimum 16 scans). Set the relaxation delay (D1) to at least 2 seconds to ensure complete relaxation and accurate integration of the alkene protons.

  • Acquire 13C NMR at 100 MHz (minimum 512 scans) with proton decoupling.

• Self-Validation System: Calculate the integration ratio of the internal alkene proton (~5.8 ppm, 1H) against the ester alkoxy methylene (-O-CH₂-, ~4.1 ppm, 2H). A perfect 1:2 ratio confirms that esterification occurred specifically at the but-3-enyl alcohol oxygen without degradation of the double bond.

Protocol B: FT-IR via Attenuated Total Reflectance (ATR)

• Causality: ATR is chosen over traditional KBr pellet pressing because KBr is highly hygroscopic. Absorbed atmospheric water in KBr creates a broad artifact peak at 3400 cm⁻¹, which masks the critical carboxylic acid O-H stretch.

• Methodology:

  • Clean the diamond ATR crystal with isopropanol and collect a background spectrum.

  • Apply a neat drop of the liquid sample directly onto the crystal.

  • Acquire 64 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

• Self-Validation System: Perform Gaussian peak deconvolution in the 1600–1850 cm⁻¹ region. The successful resolution of two distinct maxima (ester C=O and acid C=O) validates the bifunctional nature of the molecule[2].

Protocol C: HRMS (ESI-TOF) Analysis

• Causality: ESI negative mode is selected because the terminal carboxylic acid readily deprotonates in solution, providing a strong, intact molecular ion without the need for chemical derivatization[3].

• Methodology:

  • Dilute the sample to 1 µg/mL in LC-MS grade Methanol:Water (50:50 v/v) containing 0.1% Formic Acid.

  • Inject into an ESI-TOF mass spectrometer operating in negative ion mode.

• Self-Validation System: Calibrate the instrument using sodium formate clusters immediately prior to injection. The observed [M-H]⁻ mass must fall within <5 ppm mass error of the theoretical exact mass (199.0976 Da) to definitively confirm the C₁₀H₁₆O₄ formula.

Quantitative Spectral Data Summaries

The following tables summarize the expected quantitative data for But-3-enyl hydrogen adipate, providing a benchmark for structural confirmation.

Table 1: 1H and 13C NMR Chemical Shift Assignments (CDCl₃)

Structural Feature	¹H NMR (δ, ppm)	Multiplicity & Integration	¹³C NMR (δ, ppm)
Carboxylic Acid (-COOH)	~11.0	Broad singlet, 1H	~179.0
Ester Carbonyl (-COO-)	-	-	~173.5
Internal Alkene (-CH=)	~5.80	ddt, 1H	~134.0
Terminal Alkene (=CH₂)	~5.05 - 5.15	multiplet, 2H	~117.0
Ester Methylene (-O-CH₂-)	~4.15	triplet, 2H	~63.5
Allylic Methylene (=C-CH₂-)	~2.40	quartet, 2H	~33.0
Alpha Methylenes (to C=O)	~2.35	multiplet, 4H	~33.5 - 34.0
Beta Methylenes (Chain)	~1.65	multiplet, 4H	~24.0 - 24.5

Table 2: Key FT-IR Vibrational Frequencies (ATR, Neat)

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment
2500 - 3300	Strong, Broad	O-H stretch (hydrogen-bonded carboxylic acid dimer)
~1735	Strong, Sharp	C=O stretch (aliphatic ester)
~1710	Strong, Sharp	C=O stretch (carboxylic acid, often overlapping with ester)
~1640	Weak - Medium	C=C stretch (terminal alkene)
~1180	Strong	C-O stretch (ester linkage)
910 & 990	Medium	=C-H out-of-plane bend (characteristic of terminal vinyl)

Table 3: HRMS (ESI-TOF) Exact Mass Data

Ionization Mode	Adduct Type	Theoretical Mass (Da)	Expected Observed Mass (Da)	Mass Error Tolerance
Negative (-)	[M-H]⁻	199.0976	199.0970 - 199.0980	< 5 ppm
Positive (+)	[M+Na]⁺	223.0941	223.0935 - 223.0946	< 5 ppm

Structural Validation Pathway

The following diagram illustrates the logical causality of how each spectroscopic modality confirms a specific structural domain of But-3-enyl hydrogen adipate, creating a complete, orthogonal validation system.

Caption: Orthogonal structural validation pathway for But-3-enyl hydrogen adipate.

References

• Chemistry LibreTexts. "Spectroscopy of Carboxylic Acids and Nitriles." Organic Chemistry (Wade) Standard and Logic. Available at:[Link]

• RSC Advances. "New dispersible and low-melting cellulose ester produced with molten adipic acid as a solvent, reagent and catalyst." Royal Society of Chemistry, 2015. Available at:[Link]

• Journal of the American Society for Mass Spectrometry. "Standard-Free Quantification of Dicarboxylic Acids: Case Studies with Salt-Rich Effluents and Serum." American Chemical Society, 2022. Available at:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. New dispersible and low-melting cellulose ester produced with molten adipic acid as a solvent, reagent and catalyst, and its application to improve th ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D5RE00080G [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Designing and Implementing a Robust Inter-Laboratory Comparison

An Expert's Guide to Establishing Methodological Consistency in But-3-enyl Hydrogen Adipate Quantification

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Need for Standardized Analysis

But-3-enyl hydrogen adipate (CAS No. 64084-45-3) is a monoester of adipic acid that serves as a crucial reactive intermediate in the synthesis of polymers, resins, and specialized plasticizers.[][2] Its unique structure, featuring both a carboxylic acid and a terminal alkene, allows it to be incorporated into polymer backbones, modifying their physical properties. Given its role in material science and potentially in drug delivery systems, the ability to accurately and reproducibly quantify But-3-enyl hydrogen adipate is paramount for quality control, stability testing, and research applications.

Inconsistencies in analytical results between laboratories can lead to significant challenges, including out-of-specification findings, batch-to-batch variability, and unreliable research data. An inter-laboratory comparison (ILC), or round-robin study, is the gold standard for assessing the proficiency of analytical laboratories and validating the robustness of analytical methods.[3] This guide provides a comprehensive framework for designing and executing an ILC for the analysis of But-3-enyl hydrogen adipate, drawing upon established principles from similar studies on plasticizers and chemical intermediates.[4][5]

Part 1: Designing a Robust Inter-Laboratory Comparison

The success of an ILC hinges on a meticulously planned study design. The primary objective is to challenge participating laboratories with identical, well-characterized test materials to evaluate both within-laboratory precision (repeatability) and between-laboratory precision (reproducibility).

Study Objectives and Participants

The core objective is to determine the state of the art in the quantification of But-3-enyl hydrogen adipate and to identify the most significant sources of analytical variability. Participating laboratories should ideally represent a cross-section of the industry, including academic, contract research, and quality control environments.

Preparation of Test Materials

To ensure the integrity of the comparison, the test materials must be homogenous and stable. The study will employ two distinct sample types:

• Standard Solution: A solution of high-purity But-3-enyl hydrogen adipate in acetonitrile at two concentration levels (e.g., 10 µg/mL and 100 µg/mL). This tests the core analytical capability of the instrument and method, free from matrix interference.

• Spiked Matrix Sample: A simulated sample prepared by spiking a known quantity of But-3-enyl hydrogen adipate into a representative matrix. For this guide, we will use a simple, inert polymer matrix (e.g., a liquid extract of polyethylene) to mimic a real-world application where the adipate might be used as a plasticizer or additive.[6] This challenges the laboratory's sample preparation and extraction efficiency.

The homogeneity and stability of these materials must be confirmed by the organizing laboratory prior to distribution, following principles outlined in proficiency testing standards.[3]

Inter-Laboratory Comparison Workflow

The overall workflow of the ILC is designed to ensure a smooth and standardized process from sample shipment to final data analysis.

Caption: High-level workflow for the inter-laboratory comparison study.

Part 2: Recommended Analytical Methodologies

Participating laboratories will be asked to analyze the samples using two common, yet fundamentally different, analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). This dual-method approach allows for a comprehensive comparison of performance characteristics.

Method A: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC is a robust and widely accessible technique suitable for the analysis of moderately polar compounds like But-3-enyl hydrogen adipate.[7] The presence of the carboxylic acid group makes it an ideal candidate for this method.

• Sample Preparation:

  • For standard solutions: Dilute as necessary with the mobile phase.

  • For spiked matrix samples: Perform a liquid-liquid or solid-phase extraction to isolate the analyte from the polymer matrix. The final extract should be dissolved in the mobile phase.

• Instrumentation & Conditions:

  • Column: C18, 2.1 x 100 mm, 1.8 µm particle size (or similar high-efficiency column).

  • Mobile Phase A: 0.1% Formic Acid in Water. Rationale: Formic acid is a volatile modifier, making this method compatible with mass spectrometry detection and ensuring proper ionization of the analyte's carboxylic acid group.[7]

  • Mobile Phase B: Acetonitrile.

  • Gradient: 30% B to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • UV Detection: 210 nm.

  • MS Detection (Optional but Recommended): Electrospray Ionization (ESI) in negative mode. Monitor for the [M-H]⁻ ion (m/z 199.1). Rationale: ESI in negative mode is highly specific for acidic compounds, providing excellent selectivity and confirmation of identity.

Caption: Detailed workflow for the HPLC-based analysis.

Method B: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers superior chromatographic resolution and specificity, making it a powerful tool for identifying and quantifying components in complex mixtures.[5][8] Due to the carboxylic acid group, derivatization is recommended to improve volatility and peak shape.

• Sample Preparation & Derivatization:

  • Perform extraction as described for the HPLC method.

  • Evaporate the solvent to dryness under a stream of nitrogen.

  • Add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS and 50 µL of pyridine.

  • Heat at 70 °C for 30 minutes to form the trimethylsilyl (TMS) ester. Rationale: Silylation replaces the active proton on the carboxylic acid with a nonpolar TMS group, significantly improving the analyte's volatility and thermal stability for GC analysis.

• Instrumentation & Conditions:

  • Column: 30 m x 0.25 mm x 0.25 µm, 5% Phenyl Polysiloxane (e.g., DB-5ms).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Pulsed Splitless.[8]

  • Oven Program: Start at 80 °C, hold for 1 min, ramp to 280 °C at 15 °C/min, hold for 5 min.

  • MS Transfer Line: 280 °C.

  • Ion Source: 230 °C.

  • MS Mode: Full Scan (m/z 50-400) for identification and Selected Ion Monitoring (SIM) for quantification.

  • SIM Ions (for TMS derivative): Monitor characteristic fragment ions for the derivatized molecule (e.g., m/z 257 [M-15], 149).

Caption: Detailed workflow for the GC-MS based analysis including derivatization.

Part 3: Data Analysis and Performance Evaluation

A standardized approach to data analysis is critical for making meaningful comparisons.

Assigned Value and Performance Scoring

The assigned value (X) for the concentration of each test material will be determined as the robust mean of all participant results after the exclusion of outliers. Each laboratory's performance will be evaluated using a z-score, calculated as:

z = (x - X) / σ

Where:

• x is the result reported by the laboratory.

• X is the assigned value for the analyte.

• σ is the target standard deviation for proficiency assessment. A target value of 15% is often chosen for plasticizer analysis in ILCs to be reasonable and compliant with homogeneity requirements.[4]

A z-score between -2 and 2 is generally considered satisfactory.

Between- and Within-Laboratory Comparison

To visualize and compare laboratory performance, Mandel's h and k statistics are invaluable tools used in ILCs.[3]

• Mandel's h-statistic compares the deviation of each laboratory's average result from the grand average, highlighting systematic biases.

• Mandel's k-statistic compares the precision (standard deviation) of each laboratory against the pooled within-laboratory standard deviation, highlighting differences in repeatability.

Hypothetical Data Summary

The table below presents a hypothetical summary of results for the 100 µg/mL standard solution to illustrate how data would be presented and evaluated.

Laboratory ID	Method	Reported Mean (µg/mL)	Reported SD	z-score	Mandel's h	Mandel's k
Lab 01	HPLC	101.5	2.1	0.10	0.12	0.95
Lab 02	HPLC	95.2	2.5	-0.32	-0.41	1.14
Lab 03	GC-MS	103.8	1.5	0.25	0.31	0.68
Lab 04	HPLC	118.0	4.5	1.20	1.45	2.05
Lab 05	GC-MS	99.1	1.8	-0.06	-0.08	0.82
Lab 06	GC-MS	88.5	3.1	-0.77	-0.96	1.41
Assigned Value (X)	100.0 µg/mL
Target SD (σ)	15.0 µg/mL

This data is for illustrative purposes only.

From this hypothetical data, one could infer that Lab 04 exhibits higher variability (high Mandel's k) and a slight positive bias (high Mandel's h) compared to other participants.

Conclusion and Recommendations

This guide outlines a comprehensive framework for conducting an inter-laboratory comparison for the analysis of But-3-enyl hydrogen adipate. By employing two distinct and robust analytical methods—RP-HPLC and GC-MS—the study can effectively evaluate and compare laboratory performance. The statistical analysis, including z-scores and Mandel's statistics, provides a clear and objective assessment of bias and precision.[3]

Key Recommendations for Laboratories:

• Method Selection: Both HPLC and GC-MS are suitable methods. GC-MS may offer higher specificity, particularly in complex matrices, but requires a derivatization step. HPLC is more direct but may be more susceptible to matrix interferences.

• Internal Standards: The use of a suitable internal standard is highly recommended for both methods to correct for variations in extraction efficiency and instrument response.

• Quality Control: Laboratories should analyze quality control samples alongside the ILC test materials to ensure their system is performing as expected.

By participating in such a study, laboratories can gain valuable insights into their analytical performance, identify areas for improvement, and contribute to the establishment of a consensus on best practices for the analysis of this important chemical intermediate.

References

• SIELC Technologies. (2018, May 17). But-3-enyl hydrogen adipate. Retrieved from [Link][7]

• Bratinova, S., & Hoekstra, E. (2008). Report of the interlaboratory comparison organised by the Community Reference Laboratory for Food Contact Material Plasticisers in Gaskets and Oil. JRC Publications Repository. Retrieved from [Link][4]

• Deng, F., Van den Eede, N., & Covaci, A. (2021). Analysis of Phthalates and Alternative Plasticizers in Gloves by Gas Chromatography–Mass Spectrometry and Liquid Chromatography–UV Detection: A Comparative Study. Molecules, 26(17), 5275. Retrieved from [Link][6]

• Bernard, L., Breysse, C., Pirot, F., & Décaudin, B. (2019). Analysis of plasticizers in PVC medical devices: Performance comparison of eight analytical methods. Journal of Pharmaceutical and Biomedical Analysis, 172, 363-372. (Available via ResearchGate). Retrieved from [Link][5]

• Bratinova, S., & Hoekstra, E. (2009). Report of an interlaboratory comparison organised by the EU Reference Laboratory for Food Contact Materials ILC01 2009 - DIDP in oil. JRC Publications Repository. Retrieved from [Link][3]

• Saito, K., & Piao, C. (2001). Analysis of Organic Esters of Plasticizer in Indoor Air by GC−MS and GC−FPD. Environmental Science & Technology, 35(16), 3354–3361. Retrieved from [Link][8]

Sources

• 2. echemi.com [echemi.com]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 5. researchgate.net [researchgate.net]
• 6. Analysis of Phthalates and Alternative Plasticizers in Gloves by Gas Chromatography–Mass Spectrometry and Liquid Chromatography–UV Detection: A Comparative Study [mdpi.com]
• 7. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]
• 8. pubs.acs.org [pubs.acs.org]

Comparison of mechanical properties of polymers from different adipate monomers

An In-Depth Technical Guide to the Mechanical Properties of Adipate-Based Biodegradable Polymers

For drug development professionals and biomaterial scientists, selecting the appropriate polymeric matrix is a critical determinant of a drug delivery system's success. Aliphatic polyesters synthesized from adipic acid—specifically Poly(ethylene adipate) (PEA), Poly(butylene adipate) (PBA), and Poly(hexamethylene adipate) (PHA)—offer a highly tunable platform for controlled release and tissue engineering.

This guide objectively compares the mechanical performance of these polyadipates, exploring how the molecular architecture of the diol monomer dictates macroscopic flexibility, tensile strength, and degradation kinetics.

Mechanistic Causality: How Monomer Spacer Length Dictates Performance

The fundamental mechanical differences between PEA, PBA, and PHA stem directly from the number of methylene ( −CH2​− ) units in their respective diol monomers. As the aliphatic chain length between the ester linkages increases, the polymer's free volume and chain mobility are fundamentally altered.

• Poly(ethylene adipate) (PEA) - The C2 Spacer: Synthesized using ethylene glycol, PEA has the highest density of ester groups among the three. This dense ester packing results in a highly flexible but mechanically weak polymer. PEA exhibits a glass transition temperature ( Tg​ ) of approximately -50 °C[1]. Because of its low tensile strength (~10 to 13.2 MPa) and high elongation at break (~362%), pure PEA is rarely used as a standalone structural matrix[1]. Instead, it functions exceptionally well as a macromolecular plasticizer. For instance, blending PEA into brittle Poly(lactic acid) (PLA) matrices significantly reduces brittleness, increasing the elongation at break by up to 65 times while maintaining overall biodegradability.

• Poly(butylene adipate) (PBA) & PBAT - The C4 Spacer: Utilizing 1,4-butanediol introduces a four-carbon spacer, which lowers the Tg​ further and increases chain flexibility. While purely aliphatic PBA is highly extensible, it lacks the tensile strength required for robust load-bearing implants. To solve this, PBA is frequently copolymerized with terephthalic acid to form Poly(butylene adipate-co-terephthalate) (PBAT). This strategic aromatic modification yields a polymer that is both flexible and tough, boasting an elongation at break of over 710% to 904% and a significantly improved tensile strength of up to 54 MPa[2][3].

• Poly(hexamethylene adipate) (PHA) - The C6 Spacer: Synthesized from 1,6-hexanediol, PHA possesses the longest aliphatic sequence. This increases the hydrophobicity of the polymer chain and alters its crystalline domain packing. PHA forms distinct crystalline structures (often ring-banded spherulites) and exhibits unique single-crystal enzymatic degradation behaviors[4]. Mechanically, it behaves as a soft, highly flexible elastomer, ideal for applications requiring slow bulk erosion and high compliance with soft biological tissues.

Causality diagram illustrating how monomer selection governs macroscopic polymer mechanics.

Quantitative Comparative Data

The following table synthesizes the mechanical properties of these adipate-based polymers. Note: PBAT is included as the primary commercially and clinically relevant derivative of PBA, utilized to overcome the inherent tensile limitations of purely aliphatic polyadipates.

Polymer Matrix	Monomer Spacer	Tensile Strength (MPa)	Young's Modulus (MPa)	Elongation at Break (%)	Glass Transition ( Tg​ )
Poly(ethylene adipate) (PEA)	C2 (Ethylene Glycol)	10.0 - 13.2	240.0 - 312.8	~362	-50 °C
Poly(butylene adipate) (PBA)	C4 (1,4-Butanediol)	15.0 - 20.0	150.0 - 200.0	> 500	-60 °C
PBAT (PBA-co-terephthalate)	C4 + Aromatic	30.0 - 54.0	500.0 - 800.0	710 - 904	-30 °C
Poly(hexamethylene adipate) (PHA)	C6 (1,6-Hexanediol)	10.0 - 15.0	150.0 - 250.0	> 400	-60 °C

Self-Validating Experimental Protocols

To accurately compare the mechanical properties of these polymers for drug delivery applications, the synthesis and testing workflows must be rigorously controlled. The following protocols are designed as self-validating systems; they incorporate mandatory stage-gate checks to ensure that the measured mechanical data reflects the polymer's intrinsic chemistry rather than a processing artifact.

Protocol A: Two-Step Melt Polycondensation Synthesis

Causality Check: Aliphatic polyesters require high molecular weights (MW) to achieve chain entanglement. Testing low-MW oligomers will falsely present the material as brittle. This protocol uses high vacuum to drive the thermodynamic equilibrium toward high MW by removing diol byproducts.

• Esterification: Combine equimolar amounts of adipic acid and the chosen diol (e.g., ethylene glycol) in a reactor equipped with a mechanical stirrer and a distillation column. Purge with nitrogen. Heat to 150 °C, gradually increasing to 190 °C over 3 hours to distill off water.

• Polycondensation: Add a transesterification catalyst (e.g., titanium tetrabutoxide at 0.1 wt%). Gradually apply a high vacuum (< 0.1 Torr) and raise the temperature to 210 °C. Maintain these conditions for 4–6 hours to remove excess diol and build molecular weight.

• Validation Gate 1 (Molecular Weight): Before proceeding to mechanical testing, analyze the synthesized polymer via Gel Permeation Chromatography (GPC). Do not proceed unless the Number Average Molecular Weight ( Mn​ ) exceeds 30,000 g/mol . Polymers below this threshold lack sufficient chain entanglement, rendering tensile data clinically irrelevant.

Protocol B: Film Fabrication and Tensile Testing

Causality Check: Spherulite size and film thickness variations act as critical stress concentrators. The thermal history of the film must be standardized to ensure objective comparison.

• Film Casting: Dissolve the validated polymer in chloroform (10% w/v). Cast the solution onto a leveled Teflon Petri dish. Allow solvent evaporation at room temperature for 24 hours, followed by drying in a vacuum oven at 40 °C for 48 hours to remove residual solvent.

• Thermal Annealing: Heat the films to 10 °C above their respective melting temperatures ( Tm​ ) for 5 minutes to erase thermal history, then cool at a controlled rate of 5 °C/min to room temperature.

• Validation Gate 2 (Morphology & Dimensions): Verify film thickness using a digital micrometer (target: 400 ± 50 μm). Discard any films with >5% thickness variance. Use Polarized Optical Microscopy (POM) to confirm uniform spherulite distribution.

• Tensile Testing: Cut the films into dumbbell-shaped specimens according to ASTM D638 Type V standards. Mount the specimens in a Universal Testing Machine (e.g., Instron). Test at a constant crosshead speed of 10 mm/min. Note: Because these polymers are highly viscoelastic, altering the strain rate will artificially inflate or deflate the apparent modulus.

Self-validating experimental workflow for the synthesis and mechanical characterization of polyadipates.

Strategic Selection in Drug Delivery

When formulating a drug delivery system, the choice between PEA, PBA, and PHA is dictated by the target tissue's biomechanics and the required release kinetics:

• For Rigid Matrices (e.g., Orthopedic Scaffolds): Pure polyadipates are too weak. However, utilizing PEA as a polymeric plasticizer within a PLA matrix allows scientists to tune the scaffold's impact resistance without compromising the overall degradation profile[1].

• For Highly Compliant Tissues (e.g., Cardiovascular or Dermal Patches): PBAT offers the optimal balance. Its high elongation at break (>710%) allows it to pulse or stretch with the tissue, while its tensile strength prevents premature mechanical failure of the patch[3].

• For Long-Term Subcutaneous Depots: PHA is preferred. The longer hexamethylene spacer increases the hydrophobicity of the matrix, slowing the rate of water penetration and subsequent bulk hydrolytic degradation, thereby extending the drug release window[4].

References

• Poly(ethylene adipate) - Wikipedia. Wikipedia. Available at: [Link]

• Enhanced Mechanical Properties of Poly(butylene adipate-co-terephthalate)/Cellulose Nanocrystal Nanocomposites Obtained by In Situ Polymerization. ACS Applied Polymer Materials. Available at:[Link]

• ADIPIC ACID POLYESTER. Ataman Kimya. Available at:[Link]

• Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s. PMC (National Institutes of Health). Available at:[Link]

• Study of biodegradable polylactide/poly(butylene adipate-co-terephthalate) blends. PubMed (National Institutes of Health). Available at:[Link]

Sources

• 1. Poly(ethylene adipate) - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Study of biodegradable polylactide/poly(butylene adipate-co-terephthalate) blends - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis, Properties and Applications of Biodegradable Polymers Derived from Diols and Dicarboxylic Acids: From Polyesters to Poly(ester amide)s - PMC [pmc.ncbi.nlm.nih.gov]

Validation of the biodegradability of But-3-enyl hydrogen adipate copolymers

Title: Validation of the Biodegradability of But-3-enyl Hydrogen Adipate Copolymers: A Comparative Guide

Executive Summary

As a Senior Application Scientist in polymer chemistry, I frequently evaluate novel materials for drug delivery and tissue engineering. The demand for functionalizable, biodegradable polymers has driven the shift from rigid homopolymers to highly tunable aliphatic copolyesters. Within this domain, But-3-enyl hydrogen adipate (CAS 64084-45-3) has emerged as a critical building block. It provides an adipate backbone for accelerated enzymatic degradation and a pendant alkene (but-3-enyl) for post-polymerization functionalization (e.g., thiol-ene click chemistry).

This guide objectively compares the biodegradability of But-3-enyl hydrogen adipate copolymers against industry standards like Poly(ε-caprolactone) (PCL), Polylactic acid (PLA), and Poly(butylene adipate-co-terephthalate) (PBAT), providing researchers with self-validating experimental workflows to benchmark their own formulations.

Mechanistic Rationale: The Adipate Advantage

The primary limitation of traditional aliphatic polyesters like PCL and PLA is their high degree of crystallinity, which severely restricts water penetration and enzyme adsorption. Copolymerizing these systems with adipate derivatives fundamentally alters their solid-state morphology.

The introduction of the flexible adipate backbone disrupts crystalline packing, expanding the amorphous domains within the polymer matrix. This structural shift is causal to accelerated degradation: enzymes such as lipases and esterases require amorphous, hydrated regions to effectively cleave ester bonds. Recent studies demonstrate that increasing the adipate content in copolyesters directly accelerates the enzymatic degradation rate, with high-adipate formulations achieving up to 59.1% weight loss within 30 days (1)[1].

Mechanistic pathway of enzymatic degradation in adipate copolymers.

Comparative Biodegradability Profile

To contextualize the performance of adipate copolymers, we must benchmark them against commercially established alternatives. For instance, while PCL homopolymers exhibit a sluggish weight loss of only ~6% after 10 days of enzymatic incubation, incorporating an adipate block (e.g., PCL-PEA-PCL) increases the 10-day weight loss to approximately 50% (2)[2]. Similarly, PBAT shows robust degradation in composting environments but exhibits slower kinetics in standard aqueous media (3)[3].

Table 1: Comparative Physicochemical and Degradation Profiles

Polymer System	Crystallinity (%)	Glass Transition ( Tg​ , °C)	Weight Loss (10 Days, Enzymatic)	Primary Degradation Mechanism
PCL Homopolymer (14 kDa)	~50 - 55%	-60	~6%	Bulk Hydrolysis (Slow)
PLA Homopolymer	~35 - 40%	+60	<5%	Bulk Hydrolysis (Very Slow)
PBAT (High MW)	~15 - 20%	-30	~15%	Surface Erosion (Moderate)
But-3-enyl Adipate Copolymer	<15%	-45 to -20	~45 - 50%	Enzymatic Surface Erosion (Fast)

Experimental Workflow: Self-Validating Degradation Assay

A robust protocol must be self-validating. Gravimetric mass loss alone is insufficient, as it can be spoofed by the leaching of unreacted monomers or low-molecular-weight impurities. The following methodology pairs macroscopic weight tracking with orthogonal molecular weight analysis.

Step-by-step workflow for validating copolymer biodegradability.

Step-by-Step Methodology

• Standardized Film Casting: Dissolve 500 mg of the But-3-enyl hydrogen adipate copolymer in chloroform. Cast the solution into a Teflon petri dish and allow it to evaporate slowly at room temperature.

  • Causality: Enzymatic degradation of aliphatic polyesters is a surface-erosion process. Standardizing film thickness and surface area eliminates geometric variables, ensuring that any observed mass loss is purely a function of the polymer's chemical susceptibility.

• Incubation Setup: Cut the cast film into uniform 10 mm diameter discs. Submerge pre-weighed discs in 10 mL of Phosphate-Buffered Saline (PBS, pH 7.4) containing 50 U/mL of Pseudomonas aeruginosa PAO1 cell-free extract (or a standard lipase). Crucially, prepare a parallel "Buffer-Only" control group.

  • Causality: The buffer-only control isolates passive hydrolytic cleavage from active enzymatic scission, creating a self-validating baseline for the assay.

• Sampling & Washing: At predetermined intervals (Days 3, 7, 10, and 21), remove the films. Wash them thoroughly with distilled water to halt enzymatic activity, and dry them in a vacuum oven at 30°C until a constant weight is achieved.

  • Causality: Vacuum drying is mandatory to remove trapped interstitial water that would otherwise artificially inflate the residual mass readout.

• Orthogonal Validation via SEC: Analyze the residual dried films using Size Exclusion Chromatography (SEC).

  • Causality: SEC confirms true biodegradation by demonstrating a definitive shift in the number-average molecular weight ( Mn​ ) of the bulk polymer, proving that ester bond scission has occurred rather than mere dissolution.

Analytical Validation of Degradation Products

To fully map the degradation profile, it is necessary to quantify the released monomers in the elution buffer. Because But-3-enyl hydrogen adipate contains a distinct terminal alkene, its release can be accurately tracked using Reverse Phase High-Performance Liquid Chromatography (RP-HPLC).

For optimal resolution, But-3-enyl hydrogen adipate can be separated using a simple mobile phase of acetonitrile (MeCN), water, and phosphoric acid (or formic acid for MS-compatible applications) (4)[4]. Tracking the accumulation of this specific monomer in the degradation media provides definitive proof that the copolymer backbone is being enzymatically dismantled down to its foundational building blocks.

References

• Biodegradability Assessment of Polyester Copolymers Based on Poly(ethylene adipate) and Poly(ε-caprolactone) Source: MDPI URL:2

• Biodegradable High-Molecular-Weight Poly(pentylene adipate-co-terephthalate): Synthesis, Thermo-Mechanical Properties, Microstructures, and Biodegradation Source: ACS Publications URL:3

• Separation of But-3-enyl hydrogen adipate on Newcrom R1 HPLC column Source: SIELC Technologies URL:4

• Partially Bio-Based and Biodegradable Poly(Propylene Terephthalate-Co-Adipate) Copolymers: Synthesis, Thermal Properties, and Enzymatic Degradation Behavior Source: MDPI URL:1

Sources

• 1. Partially Bio-Based and Biodegradable Poly(Propylene Terephthalate-Co-Adipate) Copolymers: Synthesis, Thermal Properties, and Enzymatic Degradation Behavior [mdpi.com]
• 2. Biodegradability Assessment of Polyester Copolymers Based on Poly(ethylene adipate) and Poly(ε-caprolactone) [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. But-3-enyl hydrogen adipate | SIELC Technologies [sielc.com]

A Senior Application Scientist's Guide to Comparative Thermal Analysis of Adipate-Based Polyesters

This guide provides a comprehensive comparative analysis of the thermal properties of common adipate-based polyesters, a crucial class of biodegradable polymers. Designed for researchers, scientists, and drug development professionals, this document delves into the principles and applications of Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), offering not just data, but the scientific rationale behind the experimental design and interpretation. By understanding the distinct thermal behaviors of polyesters like Poly(ethylene adipate) (PEAd), Poly(propylene adipate) (PPAd), and Poly(butylene adipate) (PBAd), you can make more informed decisions regarding material selection, processing parameters, and formulation development.

The Critical Role of Thermal Properties in Polyester Applications

Adipate-based polyesters are aliphatic polyesters synthesized from adipic acid and various diols. Their biodegradability and versatile properties make them highly valuable in fields ranging from packaging to biomedical applications.[1] However, the thermal stability and transitional behaviors of these polymers are paramount, directly influencing their processing window and end-use performance.[2] For instance, a narrow window between the melting temperature (Tm) and the decomposition temperature (Td) can make processing challenging, leading to material degradation even with minor temperature deviations.[3] This guide focuses on two cornerstone techniques in thermal analysis, TGA and DSC, to elucidate these critical properties.

• Thermogravimetric Analysis (TGA) provides quantitative information on the thermal stability and decomposition profile of a polymer.

• Differential Scanning Calorimetry (DSC) reveals key thermal transitions such as glass transition (Tg), melting (Tm), and crystallization (Tc).

By comparing these parameters across different adipate polyesters, we can establish a clear structure-property relationship, enabling precise material engineering.

Experimental Workflow: A Self-Validating Approach

The following workflow is designed to ensure robust and reproducible data. The sequential nature of the analysis, starting with TGA to identify the upper temperature limit for DSC, is a self-validating step that prevents sample decomposition during the analysis of thermal transitions.

Sources

• 1. Comparative biodegradation analysis of three compostable polyesters by a marine microbial community - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thermal Analysis of Biodegradable Polymer Materials (Biopolymers) – C-Therm Technologies Ltd. [ctherm.com]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Guide to Personal Protective Equipment for Handling But-3-enyl Hydrogen Adipate

This guide provides essential safety protocols and logistical information for the handling and disposal of But-3-enyl hydrogen adipate (CAS No. 64084-45-3).[1][2][3][4][5] Given the limited publicly available, specific hazard data for this compound, the following recommendations are grounded in a conservative approach, drawing from best practices for handling chemically related substances such as adipic acid esters and in accordance with established safety standards.[6][7][8][9]

Our commitment is to empower researchers, scientists, and drug development professionals with the knowledge to create a safe and efficient laboratory environment. This document is structured to provide not just procedural steps, but also the scientific reasoning behind them, ensuring a deep understanding of the necessary precautions.

Understanding the Compound: A Prudent Approach to Safety

Chemical and Physical Properties:

Property	Value
CAS Number	64084-45-3
Molecular Formula	C10H16O4
Molecular Weight	200.23 g/mol
Appearance	Data not readily available; likely a liquid or low-melting solid.

Source: Alfa Chemistry, Echemi, BOC Sciences[1][3][]

Core Principles of Protection: Selecting the Right PPE

The selection of PPE should always be based on a thorough risk assessment of the specific procedures being performed. The following recommendations represent a baseline for handling But-3-enyl hydrogen adipate in a laboratory setting.

Eye and Face Protection: The First Line of Defense

Chemical splashes can cause significant eye damage. Therefore, appropriate eye and face protection is mandatory.

• Safety Glasses: At a minimum, safety glasses with side shields meeting ANSI Z87.1 standards should be worn for all procedures involving But-3-enyl hydrogen adipate.[12]

• Chemical Splash Goggles: When there is a higher risk of splashing, such as during transfers of larger volumes or when heating the substance, chemical splash goggles that form a seal around the eyes are required.[12][13][14]

• Face Shields: For procedures with a significant risk of splashing or aerosol generation, a face shield should be worn in conjunction with safety glasses or goggles to provide an additional layer of protection for the entire face.[12][15]

Hand Protection: Preventing Dermal Exposure

Esters can be absorbed through the skin, making glove selection a critical aspect of safe handling. The choice of glove material should be based on chemical compatibility.

• Recommended Glove Materials:

  • Butyl Rubber: Offers excellent resistance to a wide range of chemicals, including esters, ketones, and aldehydes.[15][16][17][18]

  • Nitrile: Provides good resistance to oils, greases, and some solvents, and is a suitable alternative for many applications involving esters.[15][16][17][18] It is important to note that the breakthrough time for nitrile gloves can vary depending on the specific chemical and the thickness of the glove.[19]

• Glove Selection and Use:

  • Always consult the manufacturer's glove compatibility chart for specific breakthrough times and degradation information.[17][19]

  • Inspect gloves for any signs of damage before each use.

  • Double-gloving can provide an extra layer of protection, especially for extended procedures.

  • Remove and replace gloves immediately if they become contaminated.

  • Wash hands thoroughly after removing gloves.

Skin and Body Protection: Minimizing Contact

Protective clothing is essential to prevent accidental skin contact.

• Laboratory Coat: A flame-resistant lab coat should be worn at all times in the laboratory.

• Chemical-Resistant Apron: For procedures with a higher risk of splashes, a chemical-resistant apron worn over the lab coat is recommended.[15]

• Full-Body Protection: In situations with a high risk of significant exposure, such as a large-scale reaction or a spill, chemical-resistant coveralls may be necessary.[15]

• Appropriate Attire: Long pants and closed-toe shoes are mandatory in a laboratory setting.

Respiratory Protection: When to Consider It

The need for respiratory protection depends on the ventilation in the laboratory and the nature of the procedure.

• Engineering Controls: But-3-enyl hydrogen adipate should be handled in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of any potential vapors or aerosols.[1][7]

• Respirator Use: If engineering controls are insufficient to maintain exposure below acceptable limits, or during emergency situations such as a spill, a NIOSH-approved respirator with an appropriate cartridge for organic vapors should be used.[13][16] A full respiratory protection program, including fit testing and training, is required under OSHA regulations when respirators are necessary.[20][21]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a standardized operational plan is crucial for minimizing the risk of exposure.

Donning Personal Protective Equipment

The following sequence should be followed when putting on PPE to ensure complete protection:

• Lab Coat/Apron: Put on your lab coat and fasten it completely. If required, don a chemical-resistant apron.

• Inner Gloves: Put on the first pair of gloves.

• Respirator (if required): Perform a user seal check to ensure it is fitted correctly.

• Eye and Face Protection: Put on safety glasses or goggles. If a face shield is needed, place it over the glasses or goggles.

• Outer Gloves: Put on the second pair of gloves, ensuring the cuffs are pulled over the sleeves of the lab coat.[16]

PPE Donning Workflow

Doffing Personal Protective Equipment

The removal of PPE is a critical step to prevent self-contamination. The following sequence should be followed:

• Outer Gloves: Remove the outer pair of gloves, turning them inside out as you remove them.

• Lab Coat/Apron: Unfasten and remove your lab coat or apron, folding the contaminated side inward.

• Eye and Face Protection: Remove your face shield and/or goggles.

• Respirator (if used): Remove your respirator.

• Inner Gloves: Remove the inner pair of gloves, again turning them inside out.

• Hand Hygiene: Wash your hands thoroughly with soap and water.

PPE Doffing Workflow

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste and contaminated materials is essential for laboratory safety and environmental protection. All waste should be handled in accordance with federal, state, and local regulations.[22][23][24][25]

• Unused But-3-enyl hydrogen adipate: Should be disposed of as hazardous chemical waste. Do not pour down the drain.[26]

• Contaminated PPE: Disposable gloves, aprons, and other contaminated items should be collected in a designated, labeled hazardous waste container.

• Empty Containers: Empty containers may still retain chemical residues and should be treated as hazardous waste unless properly decontaminated.

Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures.[26]

Emergency Procedures

In the event of an exposure or spill, immediate action is necessary.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[27][28]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops.[27][28]

• Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[28]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[28]

• Spill: Evacuate the area. If the spill is small, and you are trained and equipped to handle it, use an inert absorbent material to contain the spill. Place the absorbed material in a sealed, labeled container for hazardous waste disposal. For large spills, contact your institution's EHS or emergency response team.

Conclusion

The safe handling of But-3-enyl hydrogen adipate is predicated on a thorough understanding of potential risks and the diligent application of appropriate safety measures. While specific hazard data for this compound is limited, a conservative approach based on the known properties of similar chemicals is essential. By adhering to the PPE recommendations, operational procedures, and disposal plans outlined in this guide, researchers can significantly mitigate the risks associated with handling this compound.

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